3-((L-Menthyl)oxy)propane-1,2-diol

• CAS: 87061-04-9

Core Science & Biosynthesis

3-((L-Menthyl)oxy)propane-1,2-diol CAS number

An In-Depth Technical Guide to 3-((L-Menthyl)oxy)propane-1,2-diol for Researchers and Drug Development Professionals

Introduction

3-((L-Menthyl)oxy)propane-1,2-diol, identified by the CAS Number 87061-04-9 , is a synthetic derivative of L-menthol engineered to deliver a cooling sensation with distinct advantages over its natural precursor.[1][2] Commonly known by synonyms such as Menthoxypropane diol (MPD) and the trade name Coolact® 10, this compound has found significant application as a sensory agent in cosmetics, a flavoring agent in food products, and increasingly, as a functional excipient in pharmaceutical formulations.[1][3][4]

Unlike menthol, which can have a strong odor and high volatility, 3-((L-Menthyl)oxy)propane-1,2-diol provides a smooth, long-lasting cooling effect with a less pronounced aroma, making it a highly versatile molecule.[1][3] Its unique properties stem from its chemical structure: a menthyl group providing the cooling efficacy linked to a propane-1,2-diol moiety that enhances solubility and reduces volatility. This guide offers a comprehensive technical overview of its synthesis, mechanism, analytical characterization, and applications, with a focus on its utility for scientists in research and drug development.

Physicochemical Properties

The compound's physical and chemical characteristics are crucial for its application in various formulations. It is a colorless liquid with a faint minty or vanilla-like aroma.[1] Its diol group confers a degree of hydrophilicity, rendering it very slightly soluble in water but soluble in fats and ethanol.[1]

Property	Value	Source(s)
CAS Number	87061-04-9	[1][2][3]
IUPAC Name	3-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxypropane-1,2-diol	[1]
Molecular Formula	C₁₃H₂₆O₃	[1]
Molecular Weight	230.34 g/mol	[1]
Appearance	Colourless liquid	[1]
Aroma	Minty, vanilla	[1]
Density	0.989 - 0.999 g/cm³	[1]
Refractive Index	1.472 - 1.476 (@ 20°C)	[1][3]
Solubility	Very slightly soluble in water; Soluble in fat and ethanol	[1]
Flash Point	172.78 °C (343.00 °F)	[3]

Synthesis and Manufacturing

The industrial production of 3-((L-Menthyl)oxy)propane-1,2-diol is primarily achieved through the reaction of L-menthol with an epoxide, typically a 1,2-epoxy-3-halogenopropane like epichlorohydrin, followed by hydrolysis.[5][6] This multi-step process is designed to efficiently and safely yield a high-purity product.

Core Synthesis Pathway

The synthesis can be logically broken down into three key stages:

• Epoxide Ring Opening: L-menthol is reacted with a 1,2-epoxy-3-halogenopropane. This reaction is catalyzed by a Lewis acid, which activates the epoxide ring, making it susceptible to nucleophilic attack by the hydroxyl group of L-menthol. This step produces a key intermediate, 1-halogeno-3-l-menthoxypropan-2-ol.[5][6]

• Epoxidation: The intermediate is then treated with a base in the presence of a phase transfer catalyst to form a new epoxide ring, yielding 1,2-epoxy-3-l-menthoxypropane.[5] The phase transfer catalyst is critical for facilitating the reaction between the aqueous base and the organic-soluble intermediate.

• Hydrolysis: The final step involves the hydrolysis of the newly formed epoxide ring to open it, forming the desired 1,2-diol structure.[5][7]

An alternative, more direct one-step route involves the reaction of L-menthol with glycidol (2,3-epoxy-1-propanol) in the presence of a catalyst like tin chloride.[7] While conceptually simpler, this route may present challenges in controlling selectivity and yield.

Generalized Synthesis Workflow Diagram

Caption: Generalized multi-step synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol.

Exemplary Laboratory Protocol (Conceptual)

The following protocol is a conceptual summary based on patented synthesis routes and should be adapted and optimized for specific laboratory conditions.[5][6]

• Step 1: Intermediate Formation

  • Dissolve L-menthol in an appropriate organic solvent (e.g., toluene) in a reaction vessel equipped with a stirrer and thermometer.

  • Add a Lewis acid catalyst (e.g., tin tetrachloride) to the solution and stir until dissolved.

  • Slowly add a solution of 1,2-epoxy-3-halogenopropane in the same solvent dropwise, maintaining the reaction temperature below a specified limit to control the exotherm.

  • Continue stirring for several hours until reaction completion is confirmed by a suitable method (e.g., TLC or GC).

  • Quench the reaction and perform a work-up with washing and solvent evaporation to isolate the crude 1-halogeno-3-l-menthoxypropan-2-ol intermediate.

• Step 2: Re-epoxidation

  • Dissolve the crude intermediate from Step 1 in an organic solvent.

  • Add a phase transfer catalyst (e.g., a quaternary ammonium salt).

  • Add an aqueous solution of a strong base (e.g., sodium hydroxide) and stir vigorously at a controlled temperature.

  • Monitor the reaction until the starting material is consumed.

  • Separate the organic layer, wash to neutrality, and evaporate the solvent to yield crude 1,2-epoxy-3-l-menthoxypropane.

• Step 3: Hydrolysis and Purification

  • Hydrolyze the epoxide intermediate by heating with water, optionally with a catalytic amount of acid.

  • After the reaction, extract the product into an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the final product, 3-((L-Menthyl)oxy)propane-1,2-diol, using vacuum distillation to achieve high purity.[7]

Mechanism of Sensory Action

The cooling sensation produced by 3-((L-Menthyl)oxy)propane-1,2-diol is mediated by the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[3] This receptor, located in the nerve endings of the skin and mucous membranes, is the body's primary sensor for cold temperatures (typically below 25-28°C) and for cooling agents like menthol.

The binding of the menthyl moiety of the molecule to the TRPM8 receptor induces a conformational change in the ion channel, causing it to open. This allows an influx of calcium (Ca²⁺) and sodium (Na⁺) ions into the neuron, leading to depolarization and the firing of an action potential. The brain interprets this signal as a sensation of cold, even in the absence of any actual temperature change. The larger, less volatile structure of MPD compared to menthol is believed to contribute to its longer-lasting effect on the receptor.

Caption: Mechanism of TRPM8 ion channel activation by a cooling agent.

Analytical Methodologies

For quality control and research purposes, a robust analytical method is required to identify and quantify 3-((L-Menthyl)oxy)propane-1,2-diol in various matrices, from raw materials to finished products. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is an ideal technique due to its high sensitivity and specificity.[8][9]

Proposed GC-MS Protocol

• Sample Preparation (Solid/Semi-Solid Matrix):

  • Accurately weigh a homogenized sample into a centrifuge tube.

  • Add an appropriate internal standard solution.

  • Perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Vortex or shake vigorously to ensure complete extraction.

  • Centrifuge to separate the phases.

  • Carefully transfer the organic supernatant to a clean vial for analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a polar capillary column (e.g., a wax or polyethylene glycol phase).

  • Injection: 1 µL of the extract in splitless mode.

  • Carrier Gas: Helium or Hydrogen.[8]

  • Oven Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp at 10-15°C/min to a final temperature of ~240°C and hold.

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode.

  • Detection: Use Selected Ion Monitoring (SIM) for quantification, targeting characteristic ions of the analyte and the internal standard for maximum sensitivity and to avoid matrix interference.[8] A full scan can be used for initial identity confirmation.

Analytical Workflow Diagram

Caption: Standard workflow for the analysis of MPD by GC-MS.

Applications in Drug Discovery and Development

While not a therapeutic agent itself, 3-((L-Menthyl)oxy)propane-1,2-diol serves as a valuable functional excipient in pharmaceutical formulations, addressing challenges related to patient experience and compliance.[10]

• Palatability Masking: In oral liquid or orally disintegrating tablet formulations, its cooling sensation can effectively mask the unpleasant taste of certain active pharmaceutical ingredients (APIs), improving patient adherence, particularly in pediatric and geriatric populations.

• Topical Formulations: In creams, gels, and ointments for dermatological or analgesic use, the cooling effect provides immediate symptomatic relief from pain, itching, or irritation. This sensory input can act as a counter-irritant, distracting from the underlying discomfort while the API takes effect.

• Respiratory Products: For throat lozenges or nasal sprays, the cooling sensation can provide a soothing effect on irritated mucous membranes.

• Structural Motif for Discovery: The 2,2-disubstituted propane-1,3-diol scaffold is present in biologically active molecules. For example, the immunosuppressant drug FTY720 (Fingolimod) is a 2-amino-2-alkylpropane-1,3-diol.[11] While MPD is not an analogue, its stable and well-characterized core structure could serve as a starting point or fragment in medicinal chemistry campaigns exploring new therapeutic areas.

Safety and Toxicology

3-((L-Menthyl)oxy)propane-1,2-diol has been evaluated by multiple regulatory and scientific bodies. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is "No safety concern at current levels of intake when used as a flavouring agent".[1][12] However, some supplier-generated data indicates potential for skin and eye irritation under GHS criteria.[1][13] Therefore, standard laboratory precautions should be observed.

Hazard Information	Details	Source(s)
GHS Classification	H315: Causes skin irritation (in 86.9% of reports) H319: Causes serious eye irritation (in 83.6% of reports)	[1][13]
JECFA Evaluation	No safety concern at current intake levels as a flavouring agent.	[1]
Acute Oral Toxicity	LD50 (rat): > 20,000 mg/kg (for propane-1,2-diol, a related structure)	[14]
Carcinogenicity/Mutagenicity	No components identified as carcinogens or mutagens.	[14]

Handling and Storage:

• Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area and wear appropriate personal protective equipment (gloves, safety glasses).[14]

• Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials.[14]

Conclusion

3-((L-Menthyl)oxy)propane-1,2-diol is a well-characterized synthetic cooling agent with a favorable safety profile for its intended uses. Its unique combination of a long-lasting, smooth cooling effect and low volatility makes it a superior alternative to menthol in many applications. For drug development professionals, it represents a highly effective functional excipient for enhancing patient experience in oral and topical formulations. Its synthesis is well-established, and robust analytical methods exist for its quality control, making it a reliable component for inclusion in advanced cosmetic and pharmaceutical products.

References

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Introduction: The Significance of 3-((L-Menthyl)oxy)propane-1,2-diol

An In-Depth Technical Guide to the Synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol

3-((L-Menthyl)oxy)propane-1,2-diol, also known as Menthoxypropanediol or MPD, is a synthetic derivative of L-menthol, a naturally occurring compound renowned for its cooling and fragrance properties.[1][2] While L-menthol itself is widely used, its high volatility and strong minty odor can be limiting. MPD offers a compelling alternative, providing a long-lasting, smooth cooling sensation with a significantly milder, more versatile aroma profile.[3] This unique combination of properties has made it an invaluable ingredient in the cosmetic, personal care, and flavor industries, where it is incorporated into products ranging from skin creams and lotions to beverages and confectionery.[4][5]

The synthesis of this molecule is a topic of significant industrial and academic interest, as it involves the stereospecific functionalization of L-menthol, a chiral starting material, to create a value-added product with enhanced performance characteristics. This guide provides a detailed exploration of the core synthetic strategies, focusing on the underlying chemical principles, detailed experimental protocols, and critical process parameters for researchers, scientists, and drug development professionals.

Chapter 1: Foundational Principles & Retrosynthetic Analysis

The synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol fundamentally involves two key transformations: the formation of an ether linkage between the L-menthol hydroxyl group and a three-carbon propane backbone, and the establishment of the 1,2-diol functionality. The challenge lies in achieving this with high regioselectivity and preserving the stereochemistry of the L-menthol moiety.

A retrosynthetic analysis reveals two primary logical disconnections, which form the basis of the most common synthetic routes discussed in this guide.

Caption: Retrosynthetic analysis of the target diol.

• Disconnection 1 (C-O Ether Bond): This approach, central to the Williamson ether synthesis and its variants, involves disconnecting the ether bond to yield L-menthol (or its corresponding alkoxide) and a suitable three-carbon electrophile containing the diol or a precursor.

• Disconnection 2 (Epoxide Precursor): This strategy envisions the final diol being formed via the hydrolysis of an epoxide intermediate, 1,2-epoxy-3-l-menthoxypropane. This epoxide is, in turn, formed from L-menthol and an epoxy-containing electrophile.

Chapter 2: Primary Synthetic Pathway: Multi-Step Synthesis via Epichlorohydrin

This is a robust and widely documented method that proceeds through a stable halohydrin intermediate, offering excellent control over the reaction sequence.[6][7] The overall process involves three key stages: Lewis acid-catalyzed ring-opening, base-induced cyclization, and final hydrolysis.

Caption: Workflow for the epichlorohydrin synthesis route.

Mechanistic Rationale

• Ring-Opening: The reaction is initiated by a Lewis acid (e.g., SnCl₄, TiCl₄), which coordinates to the oxygen atom of the epichlorohydrin epoxide ring. This coordination polarizes the C-O bonds, making the terminal carbon atom highly electrophilic and susceptible to nucleophilic attack by the hydroxyl group of L-menthol. The attack preferentially occurs at the less sterically hindered terminal carbon, leading to the formation of the 1-chloro-3-l-menthoxypropan-2-ol intermediate with high regioselectivity.[7]

• Epoxidation (Intramolecular Williamson Ether Synthesis): The resulting halohydrin is treated with a base (e.g., NaOH, KOH). The base deprotonates the secondary alcohol, forming an alkoxide. This alkoxide then undergoes a rapid intramolecular SN2 reaction, displacing the adjacent chloride ion to form the new epoxide ring of 1,2-epoxy-3-l-menthoxypropane.[8] The use of a phase transfer catalyst (PTC) like a quaternary ammonium salt is often employed to facilitate the reaction between the aqueous base and the organic-soluble halohydrin.[6]

• Hydrolysis: The final step involves the acid-catalyzed hydrolysis of the epoxide intermediate. The acid protonates the epoxide oxygen, activating the ring for nucleophilic attack by water, resulting in the desired 1,2-diol product.

Detailed Experimental Protocol

This protocol is a synthesized representation of methodologies described in the literature and should be adapted and optimized for specific laboratory conditions.[6][7]

Step 1: Synthesis of 1-Chloro-3-l-menthoxypropan-2-ol (II)

• Under an inert nitrogen atmosphere, charge a reaction vessel with L-menthol (1.0 eq) and a suitable anhydrous organic solvent (e.g., toluene, dichloromethane).

• Cool the mixture to 0-5 °C. Add a Lewis acid catalyst (e.g., tin(IV) chloride, 0.05-0.1 eq) to the solution and stir until dissolved.

• Prepare a separate solution of 1,2-epoxy-3-chloropropane (epichlorohydrin, 1.1-1.5 eq) in the same organic solvent.

• Add the epichlorohydrin solution dropwise to the reaction mixture over 1.5-3 hours, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-5 hours, or until TLC/GC-MS analysis indicates complete consumption of L-menthol.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude intermediate (II), which can be used in the next step without further purification.

Step 2: Synthesis of 1,2-Epoxy-3-l-menthoxypropane (III)

• Dissolve the crude 1-chloro-3-l-menthoxypropan-2-ol (II) (1.0 eq) in a suitable solvent like toluene.

• Add a phase transfer catalyst (e.g., tetrabutylammonium bromide, 0.02-0.05 eq).

• With vigorous stirring, add an aqueous solution of a strong base (e.g., 48% NaOH, 2.0-3.0 eq) dropwise.

• Heat the mixture to 40-60 °C and stir for 2-4 hours until the reaction is complete as monitored by TLC/GC-MS.

• Cool the mixture, add water, and separate the organic layer.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude epoxide intermediate (III).

Step 3: Synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol (IV)

• Dissolve the crude epoxide (III) in a mixture of a water-miscible solvent (e.g., acetone, THF) and water.

• Add a catalytic amount of a strong acid (e.g., sulfuric acid, hydrochloric acid).

• Heat the mixture to 50-70 °C and stir for 1-3 hours until the hydrolysis is complete.

• Cool the reaction mixture and neutralize with a weak base (e.g., sodium bicarbonate solution).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by vacuum distillation or column chromatography.

Chapter 3: Direct Synthesis via Glycidol Ring-Opening

A more atom-economical approach involves the direct reaction of L-menthol with glycidol (2,3-epoxy-1-propanol).[9] This method bypasses the need for halogenated intermediates and a separate hydrolysis step, potentially shortening the overall process.

Mechanistic Rationale

Similar to the first step of the epichlorohydrin route, this reaction relies on a catalyst, typically a Lewis acid, to activate the epoxide ring of glycidol.[10] L-menthol then acts as the nucleophile, attacking the terminal carbon of the activated epoxide. This single step forms both the ether linkage and the 1,2-diol moiety, as the glycidol molecule already contains the required hydroxyl groups. The primary challenge is controlling regioselectivity and preventing polymerization of glycidol.

Caption: Direct one-pot synthesis from L-menthol and glycidol.

Detailed Experimental Protocol

This protocol is based on the methodology described in patent CN101200415A.[9]

• To a three-necked flask equipped with a stirrer, thermometer, and reflux condenser, add L-menthol (1.5 eq), glycidol (1.0 eq), a Lewis acid catalyst (e.g., tin(II) chloride, ~2-5 mol%), and a solvent such as toluene.

• Heat the mixture to reflux (approx. 110 °C for toluene) and maintain for 8-10 hours, monitoring the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with an aqueous sodium carbonate solution, followed by water until the washings are neutral.

• Separate the organic layer and remove the solvent under reduced pressure.

• Purify the resulting residue by vacuum distillation, collecting the fraction at the appropriate boiling point (e.g., 110-112 °C / 2 mmHg) to yield the final product.

Comparative Analysis

Feature	Epichlorohydrin Route	Direct Glycidol Route
Step Economy	Lower (multi-step)	Higher (one-pot)
Reagents	Uses halogenated, toxic epichlorohydrin.	Uses glycidol; avoids halogenated waste.
Process Control	Better control via stable intermediates.	More prone to side reactions (e.g., polymerization).
Yield & Purity	Generally high yields and purity achievable.	Yields can be lower; purification may be more challenging.[9]
Industrial Viability	Well-established and scalable.	Simpler process, attractive for streamlined production.

Chapter 4: Purification and Spectroscopic Analysis

Purification Techniques

Regardless of the synthetic route, the crude product typically requires purification to meet the high standards of the flavor and cosmetic industries.

• Vacuum Distillation: This is the most common method for purifying the final product on a large scale, leveraging its relatively high boiling point and thermal stability.

• Column Chromatography: For laboratory-scale synthesis or to achieve very high purity, silica gel chromatography using a solvent system like hexane/ethyl acetate is effective.

Spectroscopic Characterization

Confirming the structure and purity of the synthesized 3-((L-Menthyl)oxy)propane-1,2-diol is crucial. NMR and Mass Spectrometry are primary validation tools.

Property	Value	Source
Molecular Formula	C₁₃H₂₆O₃	[4]
Molecular Weight	230.34 g/mol	[4]
Appearance	Colorless liquid	[4]
Solubility	Very slightly soluble in water; soluble in ethanol and fats.	[4]
Density	~0.99 g/cm³	[4]
Refractive Index	~1.474	[4]
Optical Rotation	[α]D²⁵: -73.7° (c=1.05, EtOH) for intermediate (IIa)	[6]

¹H NMR Spectroscopy: The proton NMR spectrum provides a clear fingerprint of the molecule. Key expected signals include:

• Multiplets in the 0.8-2.2 ppm range corresponding to the protons of the L-menthyl cyclohexane ring and its methyl/isopropyl groups.

• A complex set of signals between 3.4-4.0 ppm corresponding to the five protons of the -O-CH₂-CH(OH)-CH₂(OH) moiety.

• Broad singlets for the two hydroxyl (-OH) protons, which can be exchanged with D₂O.

¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of 13 unique carbon atoms, with characteristic shifts for the carbons bonded to oxygen in the menthyl and propanediol moieties.

Mass Spectrometry (MS): Electron impact MS would show a molecular ion peak (M⁺) at m/z = 248 (for the chloro-intermediate) and characteristic fragmentation patterns including loss of water and fragments corresponding to the menthyl group.[6]

Conclusion

The synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol can be effectively achieved through several strategic pathways. The multi-step route via an epichlorohydrin intermediate offers robustness and high purity, making it a reliable choice for industrial production. In contrast, the direct reaction with glycidol presents a more elegant, atom-economical alternative that is highly appealing for process simplification. The choice of method ultimately depends on the desired scale, available resources, and specific purity requirements. Continued research in this area may focus on developing more efficient and greener catalytic systems to further improve the yield and selectivity of these important transformations.

References

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An In-Depth Technical Guide to the Physicochemical Properties of Menthoxypropanediol

Foreword: A Modern Cooling Agent for Specialized Applications

Menthoxypropanediol (MPD), a synthetic derivative of menthol, has emerged as a significant compound in the cosmetic, pharmaceutical, and flavor industries. Its primary appeal lies in its ability to impart a cooling sensation that is both potent and enduring, yet more subtle and less irritating than its parent compound, menthol. This unique characteristic has positioned MPD as a valuable ingredient in a wide array of products, from skincare and oral hygiene formulations to topical analgesics. For researchers, scientists, and drug development professionals, a thorough understanding of MPD's physicochemical properties is paramount for optimizing its use, ensuring product stability, and guaranteeing consumer safety. This guide provides a comprehensive exploration of Menthoxypropanediol, delving into its chemical nature, physical characteristics, analytical quantification, and its interaction with biological systems.

Chemical Identity and Molecular Structure

A foundational understanding of a molecule begins with its precise chemical identity. Menthoxypropanediol is systematically known as 3-((5-methyl-2-(1-methylethyl)cyclohexyl)oxy)propane-1,2-diol. Its molecular structure is characterized by a menthyl group linked via an ether bond to a propanediol moiety. This structure is key to its functionality, with the menthyl group responsible for the cooling sensation and the propanediol portion influencing its solubility and skin compatibility.

Table 1: Chemical Identifiers for Menthoxypropanediol

Identifier	Value
IUPAC Name	3-((5-methyl-2-(1-methylethyl)cyclohexyl)oxy)propane-1,2-diol[1]
CAS Number	87061-04-9[2]
Molecular Formula	C13H26O3[1][2]
Molecular Weight	230.34 g/mol [1][2]
Canonical SMILES	CC1CCC(C(C1)OCC(CO)O)C(C)C[1]
InChI Key	MDVYIGJINBYKOM-UHFFFAOYSA-N[1]

Physicochemical Properties: A Quantitative Overview

The physical and chemical properties of Menthoxypropanediol dictate its behavior in various formulations and its interaction with biological surfaces. These properties are summarized in the table below, followed by a more detailed discussion.

Table 2: Physicochemical Properties of Menthoxypropanediol

Property	Value	Source(s)
Appearance	Colorless, clear, viscous liquid	[3]
Odor	Mild, minty	[2][4]
Boiling Point	121-125 °C at 0.25 mmHg; 362.8 ± 22.0 °C (Predicted)	[2][5]
Flash Point	177 °C	[1][5]
Density	0.989-0.999 g/mL at 25 °C	[1]
Refractive Index	1.47200 to 1.47600 at 20 °C	[3]
Solubility	Very slightly soluble in water; soluble in alcohols and glycols	[2][6]
pKa (Predicted)	13.65 ± 0.20	[2]

Solubility Profile: A Key to Formulation

The solubility of Menthoxypropanediol is a critical parameter for its incorporation into various product bases. It is reported to be very slightly soluble in water, a characteristic that can be attributed to the hydrophobic menthyl group.[2] However, the presence of the two hydroxyl groups in the propanediol moiety imparts some degree of water solubility. In contrast, it exhibits good solubility in organic solvents such as ethanol, propylene glycol, and other glycols, making it highly compatible with many cosmetic and pharmaceutical vehicles.[2][6] For formulators, this means that MPD can be readily incorporated into hydroalcoholic solutions, emulsions, and anhydrous systems.

Thermal Stability: Implications for Manufacturing and Storage

To rigorously assess thermal stability, a thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) would be employed.

Rationale: TGA measures the change in mass of a sample as a function of temperature, indicating decomposition, while DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing phase transitions and thermal degradation.

Thermogravimetric Analysis (TGA):

• Calibrate the TGA instrument according to the manufacturer's specifications.

• Accurately weigh 5-10 mg of Menthoxypropanediol into a suitable TGA pan (e.g., alumina).

• Place the pan in the TGA furnace.

• Heat the sample from ambient temperature to a temperature above its expected decomposition point (e.g., 500 °C) at a controlled heating rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

• Record the mass loss as a function of temperature. The onset of significant mass loss indicates the beginning of thermal decomposition.

Differential Scanning Calorimetry (DSC):

• Calibrate the DSC instrument with appropriate standards (e.g., indium).

• Accurately weigh 2-5 mg of Menthoxypropanediol into a hermetically sealed aluminum pan. An empty, sealed pan is used as a reference.

• Place both the sample and reference pans in the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 °C/min) over a temperature range that encompasses any expected thermal events.

• Record the heat flow as a function of temperature. Exothermic peaks can indicate decomposition.

Analytical Methodologies for Quantification and Purity Assessment

The accurate determination of Menthoxypropanediol in raw materials and finished products is essential for quality control and regulatory compliance. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most suitable techniques for this purpose.

Gas Chromatography (GC) for Purity and Assay

Given its volatility, GC is an excellent method for the analysis of Menthoxypropanediol. A flame ionization detector (FID) is commonly used due to its sensitivity to organic compounds.

Causality: This method is chosen for its ability to separate volatile compounds and provide a response proportional to the mass of the analyte, making it ideal for purity determination and quantification. A capillary column with a mid-polarity stationary phase is selected to achieve good resolution of MPD from potential impurities.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column (e.g., VF-624 or similar) is used.[2][3]

• Chromatographic Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 100 °C held for 2 minutes, then ramped at 10 °C/min to 250 °C and held for 5 minutes. This program allows for the separation of MPD from more volatile and less volatile impurities.

• Sample Preparation: Prepare a standard solution of Menthoxypropanediol in a suitable solvent (e.g., ethanol) at a known concentration. Prepare the sample for analysis by dissolving it in the same solvent to a similar concentration.

• Analysis: Inject a small volume (e.g., 1 µL) of the standard and sample solutions into the GC.

• Quantification: The concentration of Menthoxypropanediol in the sample is determined by comparing the peak area of the analyte in the sample chromatogram to the peak area of the standard.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

While GC is suitable for volatile compounds, HPLC is preferred for the analysis of non-volatile impurities and for formulations where direct injection into a hot GC inlet might cause degradation. Since Menthoxypropanediol lacks a strong UV chromophore, a refractive index (RI) detector is a suitable choice.[7]

Rationale: This method is employed to detect and quantify non-volatile impurities that may not be amenable to GC analysis. An RI detector is sensitive to changes in the refractive index of the mobile phase as the analyte elutes, making it suitable for compounds without a UV chromophore.

• Instrumentation: An HPLC system equipped with a refractive index detector and a C18 reversed-phase column is used.

• Chromatographic Conditions:

  • Mobile Phase: An isocratic mixture of methanol and water (e.g., 70:30 v/v).[7]

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C) to ensure reproducible retention times.

  • Detector Temperature: Maintained at a constant temperature, typically slightly above the column temperature, to minimize baseline drift.

• Sample Preparation: Prepare a standard solution of Menthoxypropanediol in the mobile phase. Prepare the sample for analysis by dissolving it in the mobile phase.

• Analysis: Inject a known volume of the standard and sample solutions into the HPLC.

• Quantification: The concentration of Menthoxypropanediol is determined by comparing its peak area in the sample to that of the standard.

Stability and Degradation Pathways

The stability of Menthoxypropanediol is a critical factor in ensuring the efficacy and safety of products throughout their shelf life. Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

Justification: This protocol is designed to intentionally degrade the Menthoxypropanediol molecule under various stress conditions to understand its degradation pathways. This information is crucial for developing stable formulations and for identifying potential degradants that may need to be monitored.

• Acidic and Basic Hydrolysis:

  • Prepare solutions of Menthoxypropanediol in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions.

  • Heat the solutions at an elevated temperature (e.g., 60 °C) for a defined period.

  • At specified time points, withdraw samples, neutralize them, and analyze by a stability-indicating HPLC method to quantify the remaining MPD and detect any degradation products.

• Oxidative Degradation:

  • Prepare a solution of Menthoxypropanediol in the presence of an oxidizing agent (e.g., 3% hydrogen peroxide).

  • Store the solution at room temperature or a slightly elevated temperature.

  • Analyze samples at various time points by HPLC.

• Photodegradation:

  • Expose a solution of Menthoxypropanediol to a controlled source of UV and visible light.

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze both the exposed and control samples by HPLC to assess the extent of photodegradation.

Mechanism of Action: The Cooling Sensation

The cooling sensation produced by Menthoxypropanediol is primarily mediated through the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[8] TRPM8 is a non-selective cation channel that is expressed in sensory neurons and is activated by cold temperatures (below ~26°C) and cooling agents like menthol and MPD.

Caption: Mechanism of Menthoxypropanediol-induced cooling sensation via TRPM8 activation.

When Menthoxypropanediol binds to the TRPM8 receptor, it causes a conformational change in the channel, leading to its opening. This allows an influx of cations, primarily calcium (Ca²⁺) and sodium (Na⁺), into the neuron. The influx of positive ions depolarizes the cell membrane, generating an action potential that is transmitted along the sensory nerve to the brain, where it is interpreted as a sensation of cold.

Safety and Toxicological Profile

Menthoxypropanediol is generally considered safe for use in cosmetic and personal care products.[2][4] However, as with any active ingredient, a thorough safety assessment is necessary. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Menthoxypropanediol may cause skin and serious eye irritation.[2] It is also noted as being potentially harmful to aquatic life with long-lasting effects.[2]

For drug development professionals, understanding the dermal absorption, metabolism, and potential for systemic exposure is crucial.

Rationale: This study is designed to quantify the extent and rate of Menthoxypropanediol's penetration through the skin, providing essential data for safety and efficacy assessments of topical formulations. The Franz diffusion cell is the gold standard for this type of in vitro study.[9][10]

• Apparatus: Use a set of Franz diffusion cells.

• Membrane: Excised human or animal skin is mounted between the donor and receptor chambers of the Franz cells, with the stratum corneum facing the donor compartment.

• Receptor Fluid: The receptor chamber is filled with a physiologically relevant fluid (e.g., phosphate-buffered saline with a solubilizing agent if necessary) and maintained at 32 °C to mimic skin surface temperature. The fluid is continuously stirred.

• Application: A known amount of the Menthoxypropanediol-containing formulation is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor fluid and replaced with fresh fluid.

• Analysis: The concentration of Menthoxypropanediol in the collected samples is quantified using a validated analytical method, such as HPLC or GC.

• Data Analysis: The cumulative amount of Menthoxypropanediol permeated per unit area is plotted against time to determine the steady-state flux and lag time.

Synthesis and Potential Impurities

Menthoxypropanediol is synthesized from menthol. One common synthetic route involves the etherification of menthol with an allyl halide, followed by dihydroxylation of the resulting allyl ether.[2] Another described method involves the reaction of menthol with 1,3-propanediol in the presence of an acid catalyst.[4]

Caption: Simplified synthesis pathway of Menthoxypropanediol from menthol.

Potential impurities in the final product can include unreacted starting materials (menthol and 1,3-propanediol), by-products of the reaction, and any residual catalyst. The identification and quantification of these impurities are critical for ensuring the quality and safety of Menthoxypropanediol.

Conclusion

Menthoxypropanediol is a versatile and effective cooling agent with a well-defined physicochemical profile that makes it suitable for a wide range of applications. Its solubility in common cosmetic and pharmaceutical solvents, coupled with its favorable sensory properties, has driven its adoption in numerous consumer products. For the scientific community, a deep understanding of its properties, from its molecular structure to its interaction with biological receptors, is essential for continued innovation and the development of safe and effective products. The analytical methods and experimental protocols outlined in this guide provide a framework for the rigorous assessment of Menthoxypropanediol, ensuring its quality, stability, and performance in diverse formulations.

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An In-Depth Technical Guide to the Aqueous Solubility of 3-((L-Menthyl)oxy)propane-1,2-diol

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

3-((L-Menthyl)oxy)propane-1,2-diol, also known as Menthoxypropanediol, is a synthetic menthol derivative widely utilized in cosmetics, oral care products, and pharmaceuticals for its cooling properties.[1][2] A critical parameter influencing its efficacy, formulation, and biological activity is its solubility in aqueous systems. This technical guide provides a comprehensive analysis of the principles governing the water solubility of this compound, detailed methodologies for its empirical determination, and insights into its behavior in aqueous environments. We will explore the molecular characteristics that dictate its solubility and present a robust experimental protocol for its quantification, adhering to internationally recognized standards.

Introduction: The Significance of Aqueous Solubility

Aqueous solubility is a fundamental physicochemical property that dictates the bioavailability, formulation feasibility, and environmental fate of a chemical compound.[3][4] For active ingredients in pharmaceutical and cosmetic formulations, such as 3-((L-Menthyl)oxy)propane-1,2-diol, understanding its behavior in water is paramount. Low solubility can lead to unpredictable in vitro results, poor bioavailability, and challenges in formulation development.[5][6] Conversely, adequate solubility is often a prerequisite for achieving desired therapeutic or sensory effects.

3-((L-Menthyl)oxy)propane-1,2-diol is a p-menthane monoterpenoid, synthesized through the etherification of menthol.[1][2] Its molecular structure, which combines a bulky, lipophilic menthyl group with a hydrophilic propane-1,2-diol moiety, presents a classic case of amphiphilicity that directly influences its interaction with water.

Chemical and Physical Properties of 3-((L-Menthyl)oxy)propane-1,2-diol

Property	Value	Source
IUPAC Name	3-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxypropane-1,2-diol	[7]
CAS Number	87061-04-9	[1][2]
Molecular Formula	C₁₃H₂₆O₃	[1][7]
Molecular Weight	230.34 g/mol	[1][7]
Physical Description	Colorless, thick oil/liquid at room temperature.[1][7]	[1][7]
Reported Water Solubility	Very slightly soluble; approximately 2.27 g/L at 20 °C.[1][8]	[1][8]

Theoretical Framework: Molecular Determinants of Solubility

The aqueous solubility of 3-((L-Menthyl)oxy)propane-1,2-diol is a result of the interplay between its hydrophobic and hydrophilic components. The large, nonpolar L-menthyl group is hydrophobic, while the propane-1,2-diol (glycerol) portion is hydrophilic due to the presence of two hydroxyl (-OH) groups capable of forming hydrogen bonds with water molecules.[9]

This dual nature classifies it as a glycol ether.[10][11] The solubility of glycol ethers in water is influenced by the length of the alkyl chain; longer chains generally lead to lower water solubility.[10] While the diol group enhances water compatibility, the bulky menthyl group significantly limits its miscibility.[12]

The process of dissolution in water can be conceptually broken down into three steps:

• Cavity Formation: Energy is required to overcome the cohesive forces between water molecules to create a space for the solute molecule.

• Solute-Solvent Interaction: Energy is released when the solute molecule forms new interactions (e.g., hydrogen bonds, van der Waals forces) with the surrounding water molecules.

• Entropy Change: The overall change in disorder of the system upon mixing.

For 3-((L-Menthyl)oxy)propane-1,2-diol, the energetic cost of creating a cavity in water for the large menthyl group is significant, which is a primary reason for its limited solubility.

Caption: Molecular factors influencing the aqueous solubility of 3-((L-Menthyl)oxy)propane-1,2-diol.

Experimental Determination of Aqueous Solubility: A Validated Protocol

To empirically determine the aqueous solubility of 3-((L-Menthyl)oxy)propane-1,2-diol, the shake-flask method, as outlined in OECD Test Guideline 105, is considered the gold standard.[13][14][15][16] This method is reliable for determining the saturation mass concentration of a substance in water at a given temperature.[15][17]

Principle of the Method

The shake-flask method involves agitating an excess amount of the test substance in water until equilibrium is reached.[14] The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved substance is determined using a suitable analytical technique.

Materials and Apparatus

• Test Substance: 3-((L-Menthyl)oxy)propane-1,2-diol (purity > 99%)

• Solvent: Reagent-grade water (e.g., Milli-Q or equivalent)

• Apparatus:

  • Analytical balance

  • Thermostatically controlled shaker or water bath capable of maintaining 20 ± 0.5 °C[15]

  • Glass flasks or vials with airtight stoppers

  • Centrifuge

  • Syringes and filters (e.g., 0.45 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Refractive Index) or Gas Chromatography (GC) system.

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the aqueous solubility of 3-((L-Menthyl)oxy)propane-1,2-diol.

Caption: Workflow for the OECD 105 shake-flask solubility determination method.

Step-by-Step Protocol

I. Preliminary Test:

• To estimate the approximate solubility and equilibration time, add a small, known amount of the test substance to a vial with a known volume of water.

• Agitate and visually inspect at intervals to gauge the dissolution rate. This helps in determining the appropriate amount of substance for the definitive test.[15]

II. Definitive Test (performed in triplicate):

• Preparation: Add an excess amount of 3-((L-Menthyl)oxy)propane-1,2-diol to a flask containing a known volume of water. The excess is crucial to ensure saturation is reached.

• Equilibration: Seal the flasks and place them in a shaker bath maintained at a constant temperature (e.g., 20 ± 0.5 °C). Agitate the flasks for a predetermined time (e.g., 24 hours). To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is reached when consecutive measurements are consistent.

• Phase Separation: After equilibration, allow the flasks to stand at the test temperature to let the undissolved material settle. Centrifuge the samples to facilitate the separation of the solid and liquid phases.

• Sampling and Analysis:

  • Carefully withdraw an aliquot of the clear, saturated aqueous phase.

  • If necessary, filter the aliquot through a chemically inert filter that does not absorb the test substance.

  • Dilute the sample as needed with a suitable solvent.

  • Quantify the concentration of 3-((L-Menthyl)oxy)propane-1,2-diol using a pre-validated analytical method (e.g., HPLC). Prepare a calibration curve using standards of known concentrations.

Data Analysis and Presentation

The solubility is expressed as the mass of solute per volume or mass of the solvent (e.g., g/L or mg/mL). The results should be reported as the mean of the replicate determinations with the standard deviation.

Table 1: Expected Solubility Data for 3-((L-Menthyl)oxy)propane-1,2-diol

Replicate	Measured Concentration (g/L) at 20°C
1	[Hypothetical Value 1]
2	[Hypothetical Value 2]
3	[Hypothetical Value 3]
Mean	[Calculated Mean]
Standard Deviation	[Calculated SD]

Advanced Considerations and Predictive Models

While empirical determination is the most accurate approach, computational models can provide useful estimations of aqueous solubility, especially in the early stages of drug discovery.[3][5][18]

• Quantitative Structure-Property Relationship (QSPR) Models: These models use molecular descriptors to correlate the chemical structure with its physical properties, including solubility.[4]

• General Solubility Equation (GSE): This is a thermodynamic model that can be used to predict the aqueous solubility of non-electrolytes.[19]

These predictive methods can help in understanding the structure-property relationships that govern solubility and aid in the design of molecules with improved solubility profiles.[3]

Conclusion

The aqueous solubility of 3-((L-Menthyl)oxy)propane-1,2-diol is a critical parameter that is fundamentally governed by the balance between its hydrophobic L-menthyl group and its hydrophilic propane-1,2-diol moiety. Its classification as "very slightly soluble" in water is consistent with its molecular structure. For research, development, and quality control purposes, the shake-flask method, in accordance with OECD Guideline 105, provides a reliable and reproducible means of quantifying its solubility. A thorough understanding and accurate measurement of this property are essential for the effective formulation and application of this widely used cooling agent.

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Foreword: The Analytical Imperative for Novel Compounds

An In-Depth Technical Guide to the Structural Elucidation of L-Menthyl Glyceryl Ether

In the realms of pharmaceutical sciences, cosmetics, and food chemistry, the introduction of a novel molecule is merely the prologue. The true narrative unfolds in its characterization. L-Menthyl Glyceryl Ether (MGE), commercially known as Menthoxypropanediol, has gained prominence as a cooling agent with superior longevity and lower irritation compared to its predecessor, L-menthol.[1] Its efficacy and safety are intrinsically linked to its molecular structure. Therefore, the unambiguous confirmation of this structure is not just an academic exercise; it is a cornerstone of quality control, regulatory submission, and mechanistic understanding.

This guide eschews a rigid, templated approach. Instead, it presents a logical, integrated workflow for the structural elucidation of L-Menthyl Glyceryl Ether, mirroring the investigative process undertaken in a modern analytical laboratory. We will explore the core spectroscopic techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy—not as isolated steps, but as complementary sources of information that, when synthesized, provide a complete and irrefutable structural identity.

The Target Molecule: Physicochemical & Structural Overview

L-Menthyl Glyceryl Ether is the product of a Williamson ether synthesis, typically reacting an L-mentholate salt with a glycerol derivative like 3-chloropropane-1,2-diol.[2] This synthesis creates an ether linkage between the hydroxyl group of L-menthol and the C3 position of the glycerol backbone.

• Molecular Formula: C₁₃H₂₆O₃

• Molecular Weight: 230.35 g/mol

• Key Features: A bulky, chiral menthyl group connected via a flexible ether bond to a hydrophilic diol (glycerol) moiety. This amphiphilic nature is key to its function in cosmetic formulations. The low volatility of MGE compared to menthol is a direct result of its higher molecular weight and the presence of hydroxyl groups capable of hydrogen bonding.[1][3]

Caption: Predicted structure of L-Menthyl Glyceryl Ether (Menthoxypropanediol).

Mass Spectrometry: The Molecular Blueprint and Fragmentation Story

Expertise & Causality: We begin with Mass Spectrometry because it provides two fundamental pieces of the puzzle with high sensitivity: the molecular weight of the compound and its fragmentation pattern, which acts like a structural fingerprint. We choose Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) as our primary tool. GC is suitable for the volatility of MGE, and EI provides extensive, reproducible fragmentation patterns essential for library matching and de novo interpretation.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a 1 mg/mL solution of L-Menthyl Glyceryl Ether in a volatile organic solvent such as Dichloromethane or Ethyl Acetate.

• Injection: Inject 1 µL of the sample solution into the GC-MS system equipped with a standard non-polar column (e.g., DB-5ms).

• GC Separation: Use a temperature program designed to elute the compound as a sharp peak. A typical program might be:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 15°C/minute.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Detection (EI):

  • Ionization Energy: 70 eV (standard for generating reproducible fragmentation).

  • Mass Range: Scan from m/z 40 to 400. This range comfortably covers the molecular ion and all expected fragments.

  • Source Temperature: 230°C.

Data Interpretation: A Self-Validating System

The resulting mass spectrum is validated by ensuring the molecular ion is consistent with the predicted fragments. The molecular ion peak (M⁺) for C₁₃H₂₆O₃ is expected at m/z 230. However, for ethers, this peak can be weak or absent due to rapid fragmentation.[4] The most crucial information comes from the fragmentation pattern, which is dominated by cleavage alpha (α) to the ether oxygen—a highly favorable process that creates a stable oxonium ion.[5][6][7]

Caption: Key EI-MS fragmentation pathways for L-Menthyl Glyceryl Ether.

Table 1: Predicted Mass Spectrometry Fragments for L-Menthyl Glyceryl Ether

m/z Value	Proposed Fragment	Significance
230	[C₁₃H₂₆O₃]⁺	Molecular Ion (M⁺). May be weak or absent.
215	[M - CH₃]⁺	Loss of a methyl group from the isopropyl moiety.
155	[C₁₀H₁₉O]⁺	Key Fragment. Alpha-cleavage with loss of the C₃H₇O₂ glyceryl radical. Confirms the ether linkage.
139	[C₁₀H₁₉]⁺	Menthyl cation, formed by cleavage of the C-O ether bond.
91	[C₃H₇O₃]⁺	Glyceryl oxonium ion. Less likely to be the base peak due to the stability of the menthyl fragment.
83	[C₆H₁₁]⁺	Fragmentation of the menthyl ring.
69	[C₅H₉]⁺	Further fragmentation of the menthyl ring.
43	[C₃H₇]⁺	Isopropyl cation, a very common and stable fragment. Often the base peak.

Nuclear Magnetic Resonance (NMR): The High-Resolution Map

Expertise & Causality: While MS gives us the mass and pieces, NMR spectroscopy provides the detailed atomic connectivity map. It confirms the carbon-hydrogen framework and the specific placement of functional groups. We use a combination of ¹H NMR, ¹³C NMR, and 2D NMR experiments (COSY, HSQC) for a complete and unambiguous assignment. The choice of solvent is critical; Deuterated Chloroform (CDCl₃) is an excellent first choice as it is a good solvent for MGE and has a simple, well-defined residual solvent peak.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 10-15 mg of the L-Menthyl Glyceryl Ether sample in ~0.7 mL of CDCl₃.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher for good signal dispersion.

  • Acquisition: Run a standard proton experiment with 16-32 scans.

  • Referencing: Reference the spectrum to the residual CHCl₃ peak at δ 7.26 ppm.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz (corresponding to a 400 MHz proton instrument).

  • Acquisition: Run a proton-decoupled experiment (e.g., zgpg30) for ~1024 scans or more to achieve adequate signal-to-noise.

  • Referencing: Reference the spectrum to the CDCl₃ triplet at δ 77.16 ppm.[8]

• 2D NMR (COSY & HSQC):

  • Acquire standard gradient-selected COSY and HSQC experiments to establish ¹H-¹H and ¹H-¹³C correlations, respectively. These are essential for definitive assignments.

Data Interpretation: Connecting the Dots

¹H NMR: The spectrum is divided into distinct regions. The aliphatic region (δ 0.8-2.2 ppm) will be complex, containing signals for the menthyl ring protons. The region from δ 3.4-4.0 ppm is diagnostic for the protons on the glyceryl moiety and the methine proton adjacent to the ether oxygen. The broad signals for the two hydroxyl protons can appear over a wide range and may be confirmed by a D₂O exchange experiment.

¹³C NMR: The proton-decoupled ¹³C NMR spectrum should display 13 distinct signals, corresponding to the 13 carbon atoms in the molecule, confirming the molecular formula's carbon count. Chemical shift tables for alkanes, ethers, and alcohols are used for initial assignments.[9][10]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Assignment	Carbon No.	Predicted ¹³C Shift (ppm)	Proton No.	Predicted ¹H Shift (ppm)	¹H Multiplicity
Menthyl CH₃	C9, C10	~22.3, ~21.0	H9, H10	~0.90	d
Menthyl CH₃	C7	~16.5	H7	~0.78	d
Menthyl CH₂/CH	C1,C2,C3,C4,C5,C6,C8	25 - 50	H1,H2,H4,H5,H6,H8	0.9 - 2.2	m
Menthyl CH-O	C3	~78-82	H3	~3.40	m
Glyceryl CH₂-O	C11	~74-76	H11	~3.55	m
Glyceryl CH-OH	C12	~70-72	H12	~3.85	m
Glyceryl CH₂-OH	C13	~63-65	H13	~3.65-3.75	m
Hydroxyl OH	-	-	OH x 2	2.0 - 4.0	br s

Note: These are predicted values. Actual spectra may vary slightly.

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In-Depth Technical Guide to the Spectroscopic Data of 3-((L-Menthyl)oxy)propane-1,2-diol

This technical guide provides a comprehensive analysis of the spectroscopic data for 3-((L-Menthyl)oxy)propane-1,2-diol, a compound valued in the flavor, fragrance, and cosmetic industries for its cooling properties.[1] This document is intended for researchers, scientists, and drug development professionals, offering in-depth interpretation of its spectral characteristics and robust, field-proven protocols for data acquisition.

Molecular Structure and Spectroscopic Overview

3-((L-Menthyl)oxy)propane-1,2-diol (CAS No: 87061-04-9, Molecular Formula: C₁₃H₂₆O₃, Molecular Weight: 230.34 g/mol ) possesses a structure combining the bulky, hydrophobic L-menthyl group with a hydrophilic propane-1,2-diol moiety via an ether linkage.[2] This amphiphilic nature dictates its physical properties and is clearly reflected in its spectroscopic data. Understanding the ¹H NMR, ¹³C NMR, IR, and Mass Spectra is critical for its unambiguous identification, purity assessment, and for predicting its interactions in various formulations.

The following sections will delve into the detailed analysis of each spectroscopic technique. The data presented is based on spectral information obtained from key literature, including foundational patents that first characterized this molecule.[3]

Molecular Structure Diagram:

Caption: Molecular structure of 3-((L-Menthyl)oxy)propane-1,2-diol.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the connectivity of protons within a molecule. The spectrum of 3-((L-Menthyl)oxy)propane-1,2-diol is characterized by a crowded aliphatic region due to the menthyl group and distinct signals from the propanediol moiety.

¹H NMR Data Summary

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.7-1.0	m	9H	Methyl protons of the menthyl group
~1.0-2.2	m	9H	Methylene and methine protons of the menthyl cyclohexane ring
~3.1-3.8	m	5H	-O-CH₂-CH(OH)-CH₂(OH)
~2.5-4.0	br s	2H	-OH protons

Note: The exact chemical shifts and multiplicities can vary slightly depending on the solvent and concentration. The data presented here is an interpretation based on the spectrum available in patent literature.[3]

Interpretation of the ¹H NMR Spectrum:

• Menthyl Group Protons (δ ~0.7-2.2 ppm): The protons on the L-menthyl group give rise to a series of complex, overlapping multiplets in the upfield region of the spectrum. The three methyl groups (two on the isopropyl group and one on the cyclohexane ring) are expected to appear as doublets and triplets between approximately 0.7 and 1.0 ppm. The nine protons on the cyclohexane ring (methine and methylene groups) produce a complex pattern from roughly 1.0 to 2.2 ppm.

• Propanediol Moiety Protons (δ ~3.1-3.8 ppm): The five protons of the 3-(oxy)propane-1,2-diol fragment are diastereotopic and will exhibit more distinct signals in the downfield region. The protons on the carbon adjacent to the ether oxygen (-O-CH₂-) and the carbons bearing the hydroxyl groups (-CH(OH)- and -CH₂(OH)) are expected in this range. These will likely appear as a series of multiplets due to coupling with each other.

• Hydroxyl Protons (δ ~2.5-4.0 ppm): The two hydroxyl protons typically appear as broad singlets. Their chemical shift is highly dependent on the solvent, concentration, and temperature due to hydrogen bonding.

Experimental Protocol for ¹H NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 3-((L-Menthyl)oxy)propane-1,2-diol in 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃, or dimethyl sulfoxide-d₆) in a standard 5 mm NMR tube.[4][5] For polyols, DMSO-d₆ can be particularly useful for resolving hydroxyl proton signals.[5]

• Instrument Setup:

  • Use a ¹H NMR spectrometer with a field strength of at least 300 MHz to achieve adequate signal dispersion, particularly for the complex aliphatic region.

  • Shim the magnetic field to optimize its homogeneity.

  • Set the appropriate spectral width, typically from -1 to 13 ppm.

  • Use a sufficient number of scans (e.g., 8-16) to obtain a good signal-to-noise ratio.

• Data Acquisition:

  • Acquire the free induction decay (FID).

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum and perform baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).[5]

  • Integrate the signals to determine the relative number of protons.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Predicted ¹³C NMR Data Summary

Predicted Chemical Shift (δ) ppm	Carbon Assignment
~16-23	Methyl carbons of the menthyl group
~25-50	Methylene and methine carbons of the cyclohexane ring
~63-75	-O-CH₂-CH(OH)-CH₂(OH) carbons
~75-85	C-O carbon of the menthyl group

Note: This is a predicted spectrum. Actual experimental values may vary.

Interpretation of the Predicted ¹³C NMR Spectrum:

• Upfield Region (δ ~16-50 ppm): The carbons of the menthyl group are expected in this region. The methyl carbons will be the most upfield, followed by the methylene and methine carbons of the cyclohexane ring.

• Downfield Region (δ ~63-85 ppm): The carbons of the propanediol moiety and the carbon of the menthyl group attached to the ether oxygen will appear in this region due to the deshielding effect of the oxygen atoms. The C-O carbon of the menthyl group is expected to be the most downfield of the aliphatic carbons. The three carbons of the propanediol chain will have distinct chemical shifts reflecting their local chemical environment.

Experimental Protocol for ¹³C NMR Data Acquisition:

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.6-0.7 mL of deuterated solvent.

• Instrument Setup:

  • Use a broadband probe on a high-field NMR spectrometer.

  • Employ proton decoupling to simplify the spectrum to singlets for each carbon.

  • Set a wider spectral width, typically 0-220 ppm.

• Data Acquisition:

  • Acquire the FID for a larger number of scans compared to ¹H NMR (e.g., 128 or more) due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[6]

Infrared (IR) Spectroscopy

The IR spectrum of 3-((L-Menthyl)oxy)propane-1,2-diol is dominated by absorptions from the O-H, C-H, and C-O bonds.

IR Data Summary

Wavenumber (cm⁻¹)	Intensity	Functional Group
~3400	Strong, Broad	O-H stretch (from the diol)
~2850-2960	Strong	C-H stretch (aliphatic)
~1040-1120	Strong	C-O stretch (ether and alcohol)

Note: Data interpreted from the spectrum available in patent literature.[3]

Interpretation of the IR Spectrum:

• O-H Stretching (~3400 cm⁻¹): A prominent, broad absorption band in this region is the most characteristic feature of the diol functionality, indicative of hydrogen-bonded hydroxyl groups.

• C-H Stretching (~2850-2960 cm⁻¹): Strong, sharp peaks in this region are due to the stretching vibrations of the numerous C-H bonds in the menthyl and propanediol moieties.

• C-O Stretching (~1040-1120 cm⁻¹): A strong absorption in the fingerprint region is characteristic of the C-O stretching vibrations of the ether linkage and the primary and secondary alcohols of the diol.

Experimental Protocol for IR Data Acquisition:

Given that 3-((L-Menthyl)oxy)propane-1,2-diol is a viscous liquid, the Attenuated Total Reflectance (ATR) method is highly suitable.[3][7]

• Sample Preparation:

  • Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or germanium).

  • Ensure good contact between the sample and the crystal.

• Instrument Setup:

  • Use an FTIR spectrometer equipped with an ATR accessory.

  • Collect a background spectrum of the clean, empty ATR crystal.

• Data Acquisition:

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Average a sufficient number of scans (e.g., 16-32) for a good signal-to-noise ratio.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming its structure.

Mass Spectrometry Data Summary

m/z	Possible Fragment
230	[M]⁺ (Molecular Ion)
139	[M - C₃H₇O₂]⁺ (Loss of the propanediol side chain)
138	[M - C₃H₈O₂]⁺ (Loss of the propanediol side chain with H-transfer)
81	[C₆H₉]⁺ (Fragment of the menthyl ring)
75	[C₃H₇O₂]⁺ (Propanediol side chain fragment)

Note: Data interpreted from the spectrum available in patent literature.[3]

Interpretation of the Mass Spectrum:

• Molecular Ion Peak ([M]⁺ at m/z 230): The presence of a peak at m/z 230 would confirm the molecular weight of the compound. This peak may be of low intensity due to the lability of the molecule under electron ionization (EI) conditions.

• Major Fragmentation Pathways: The most likely fragmentation will occur at the ether linkage.

  • Cleavage of the C-O bond between the menthyl group and the propanediol chain can lead to a fragment at m/z 139, corresponding to the menthyl cation, and a neutral loss of the propanediol side chain. A related peak at m/z 138 is also common for menthyl ethers.[8]

  • Further fragmentation of the menthyl ring can lead to characteristic terpene-like fragments, such as the peak at m/z 81.

  • A fragment corresponding to the protonated propanediol side chain may be observed at m/z 75.

Experimental Protocol for Mass Spectrometry Data Acquisition:

• Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Use a suitable ionization technique. Electron Ionization (EI) is common for GC-MS and will induce the fragmentation described above.[8] For LC-MS, softer ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typically used, which would likely result in a more prominent protonated molecular ion [M+H]⁺ at m/z 231.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Acquisition: The detector records the abundance of each ion, generating the mass spectrum.

Conclusion

The spectroscopic data of 3-((L-Menthyl)oxy)propane-1,2-diol are fully consistent with its proposed chemical structure. The characteristic signals in the ¹H NMR, the expected resonances in the ¹³C NMR, the key functional group absorptions in the IR spectrum, and the logical fragmentation pattern in the mass spectrum provide a complete and unambiguous analytical profile of this important cooling agent. The protocols described herein represent standard, robust methods for obtaining high-quality spectroscopic data for this and similar compounds, ensuring accurate identification and quality control in research and industrial applications.

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An In-depth Technical Guide to the Thermal Stability of Menthoxypropanediol

Abstract

Menthoxypropanediol (MPD), a synthetic menthol derivative, is a widely utilized cooling agent in cosmetic, oral care, and pharmaceutical formulations. Its efficacy and sensory profile are intrinsically linked to its molecular integrity. This technical guide provides a comprehensive analysis of the thermal stability of Menthoxypropanediol, offering critical insights for researchers, scientists, and drug development professionals. We will explore the theoretical underpinnings of its stability, detail rigorous experimental methodologies for its assessment, analyze the key factors influencing its degradation, and discuss the practical implications for formulation, manufacturing, and storage to ensure product quality and shelf-life.

Introduction: The Critical Role of Thermal Stability in Formulation Science

Menthoxypropanediol (MPD), chemically known as 3-((2-isopropyl-5-methylcyclohexyl)oxy)propane-1,2-diol, is a valued ingredient for imparting a clean, lasting cooling sensation without the harsh notes often associated with pure menthol.[1][2] Its molecular structure, an ether of menthol and propanediol, confers unique physicochemical properties, including its liquid state at room temperature and solubility in glycols and alcohols.[1][3]

The thermal stability of an active pharmaceutical ingredient (API) or a key cosmetic ingredient like MPD is a cornerstone of product development. It directly impacts:

• Manufacturing: High-temperature processes such as hot-melt extrusion, sterilization, and certain emulsification techniques can induce degradation, leading to loss of efficacy and the formation of potentially harmful byproducts.

• Shelf-Life and Storage: Products may be exposed to a wide range of temperatures during shipping and storage. Understanding the thermal limits of MPD is essential for defining appropriate storage conditions and ensuring the product remains stable and safe throughout its lifecycle.

• Product Quality and Safety: Thermal degradation can alter the sensory profile, chemical composition, and safety of the final product.

This guide serves as a technical resource for understanding and evaluating the thermal behavior of Menthoxypropanediol.

Theoretical Framework: Predicting Thermal Degradation Pathways

The Menthoxypropanediol molecule possesses two primary structural motifs whose thermal behavior can inform our predictions: the propanediol group and the menthyl ether linkage .

• Glycol Degradation: Propylene glycol, a structural analog, is known to degrade at elevated temperatures (approximately 188°C) via oxidation and dehydration.[4] This can lead to the formation of smaller, volatile compounds like formaldehyde and acetaldehyde, as well as acidic byproducts such as lactic, formic, and acetic acids.[5][6]

• Ether Linkage Stability: Ether linkages are generally more thermally stable than esters but can be susceptible to cleavage under harsh conditions, particularly in the presence of acidic catalysts or oxidative stress.

• Menthol Moiety: The menthol portion of the molecule is relatively stable but can undergo anaerobic degradation to compounds like menthone and mentha-1,2-dione under specific conditions, although this is less relevant to typical cosmetic manufacturing environments.[7]

Based on this, the primary anticipated thermal degradation pathways for MPD involve oxidation of the diol group and potential cleavage of the ether bond, particularly under oxidative conditions.

Methodologies for Assessing Thermal Stability

A multi-faceted approach is required to comprehensively characterize the thermal stability of Menthoxypropanediol. The following instrumental techniques and protocols are considered industry standards.

Thermogravimetric Analysis (TGA)

Causality: TGA is the foundational technique for determining the temperature at which a material begins to lose mass due to decomposition or evaporation. This provides a clear upper temperature limit for processing and handling. The onset temperature of decomposition is a critical parameter for ensuring the integrity of the molecule during manufacturing.

Experimental Protocol: TGA of Menthoxypropanediol

• Instrument: A calibrated Thermogravimetric Analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of pure Menthoxypropanediol into a ceramic or aluminum TGA pan.

• Atmosphere: Run the experiment under both an inert atmosphere (Nitrogen, 50 mL/min) and an oxidative atmosphere (Air, 50 mL/min) to differentiate between thermal and thermo-oxidative degradation.

• Temperature Program: Equilibrate the sample at 30°C. Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Plot mass loss (%) as a function of temperature. Determine the onset temperature of decomposition (Tonset), typically defined as the temperature at which 5% mass loss occurs. The peak of the first derivative of the TGA curve (DTG) indicates the temperature of maximum decomposition rate.

Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat flow into or out of a sample as a function of temperature. It is used to detect thermal events like melting, crystallization, and exothermic or endothermic decomposition. An exothermic decomposition event indicates a potentially runaway reaction, which has significant safety implications for large-scale manufacturing.

Experimental Protocol: DSC of Menthoxypropanediol

• Instrument: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Hermetically seal 3-5 mg of pure Menthoxypropanediol in an aluminum DSC pan. An empty, sealed pan is used as a reference.

• Atmosphere: Purge the DSC cell with an inert gas like Nitrogen (50 mL/min).

• Temperature Program: Equilibrate at a sub-ambient temperature (e.g., -20°C). Ramp the temperature from -20°C to 400°C at a heating rate of 10°C/min.

• Data Analysis: Plot heat flow (W/g) versus temperature. Identify endothermic peaks (e.g., boiling) and exothermic peaks (decomposition).

Accelerated and Long-Term Stability Studies

Causality: While TGA and DSC are excellent for determining acute thermal limits, long-term stability studies are essential for predicting shelf-life under real-world storage conditions.[8] Accelerated studies at elevated temperatures (e.g., 40-50°C) are used to forecast stability over longer periods at room temperature.[9]

Experimental Protocol: Isothermal Stability Study

• Sample Preparation: Prepare multiple samples of MPD, both neat and within a representative formulation (e.g., an oil-in-water emulsion). Store them in sealed, appropriate containers.

• Storage Conditions: Place samples in stability chambers maintained at various conditions as per ICH guidelines (e.g., 25°C/60% RH, 40°C/75% RH).[8] Include a high-temperature stress condition (e.g., 80°C), as some supplier data suggests avoiding heat above this level.

• Time Points: Pull samples for analysis at predetermined intervals (e.g., 0, 1, 3, 6, 12 months for long-term; 0, 1, 2, 3 months for accelerated).

• Analytical Method: Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), to quantify the remaining MPD and detect the formation of degradation products.[10]

  • Method Validation: The chosen method must be validated to prove it can separate MPD from its potential degradation products, ensuring accurate quantification.

• Physical Evaluation: For formulated products, assess physical characteristics like color, odor, pH, and viscosity at each time point.[11]

Experimental Data & Analysis

While specific, publicly available TGA/DSC thermograms for Menthoxypropanediol are limited, we can synthesize expected results based on its known properties and the behavior of its constituent parts.

Table 1: Physicochemical and Predicted Thermal Properties of Menthoxypropanediol

Property	Value	Source/Rationale
Chemical Formula	C₁₃H₂₆O₃	[1]
Molecular Weight	230.34 g/mol	[1]
Boiling Point	121–125 °C @ 0.25 mmHg362.8 °C @ 760 mmHg	[1]
Flash Point	177 °C	[12]
Predicted Tonset (TGA, N2)	~180 - 200 °C	Based on propylene glycol degradation temperature of ~188°C.[4]
Predicted Tonset (TGA, Air)	< 180 °C	Oxidative degradation is expected to occur at a lower temperature.
Predicted DSC Event	Major Endotherm >300°C Minor Exotherm ~200-250°C	Boiling is the major event. A minor exotherm due to oxidative decomposition is plausible.
Recommended Max. Processing Temp.	< 80°C	A conservative limit often cited by suppliers to ensure long-term stability.

These predicted values underscore the importance of maintaining processing temperatures well below the onset of decomposition to prevent the initiation of degradation pathways.

Factors Influencing Menthoxypropanediol Stability

The thermal stability of MPD is not absolute and can be significantly influenced by its chemical environment.

• Atmosphere: As indicated by the TGA protocol, the presence of oxygen can lower the decomposition temperature. Manufacturing processes should minimize air exposure at elevated temperatures, for example, by using nitrogen blanketing in heated vessels.

• pH: The stability of glycols can be pH-dependent. Highly acidic or alkaline conditions can catalyze dehydration or other degradation reactions.[13] Formulations should be buffered to a pH range where MPD demonstrates maximum stability, typically near neutral pH.

• Presence of Catalysts: Trace metals from equipment or raw materials can act as catalysts for oxidation. Using high-grade stainless steel (e.g., 316L) and ensuring the purity of other excipients is crucial.[14]

• Interactions with Excipients: Highly reactive ingredients, such as strong oxidizing or reducing agents, should be evaluated for compatibility with MPD during pre-formulation studies.

Proposed Degradation Pathway & Workflow Visualization

The following diagrams illustrate the logical workflow for stability assessment and a plausible thermal degradation pathway for Menthoxypropanediol under oxidative conditions.

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Discovery and history of Cooling Agent 10

An In-depth Technical Guide to Cooling Agent WS-23

A Note on Nomenclature

While the term "Cooling Agent 10" is associated with Menthoxypropanediol, a product of Takasago[1][2], the broader inquiry into foundational synthetic cooling agents often leads to the pioneering work of Wilkinson Sword. This guide will focus on WS-23 , a seminal and widely utilized cooling agent from that research program, offering a clean cooling sensation without the associated mintiness of menthol.

Introduction: The Quest for Pure Cool

For decades, l-menthol was the undisputed king of cooling.[3] Its powerful, icy sensation is a staple in everything from confectioneries to topical pharmaceuticals. However, menthol's strong minty aroma and potential for skin irritation at higher concentrations presented significant limitations.[3][4] This created a demand for novel compounds that could deliver a purely physiological cooling effect, devoid of olfactory and gustatory side-effects. This guide delves into the discovery, mechanism, and application of one of the most successful solutions to this challenge: Cooling Agent WS-23.

Discovery and History: A Legacy of Wilkinson Sword

The story of WS-23 begins in the 1970s with an extensive research program at Wilkinson Sword Ltd.[5][6][7] Initially known for blades and razors, the company was investigating alternatives to menthol for use in shaving creams and aftershaves to avoid eye and mucous membrane irritation.[4] Researchers Hugh R. Watson and David G. Rowsell led an effort that synthesized and evaluated approximately 1200 compounds for their cooling activity.[6][7]

This systematic exploration led to the development of a series of acyclic carboxamides with significant physiological cooling effects.[7] Among these, WS-23 , chemically known as N,2,3-Trimethyl-2-isopropylbutanamide , emerged as a particularly promising candidate.[6][8] It offered a clean, cooling sensation without the characteristic minty aroma of menthol, a breakthrough that would pave the way for its use in a vast array of products.[8][9] WS-23 was granted FEMA GRAS (Generally Recognized As Safe) status in 1996, cementing its role as a key tool in the flavor and fragrance industry.[4]

Mechanism of Action: The TRPM8 Connection

The sensation of cold is not a direct measurement of temperature by our cells, but rather a neural signal initiated by specialized proteins. The primary receptor responsible for detecting cold and the cooling effect of agents like menthol and WS-23 is the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[4]

• TRPM8 Activation: TRPM8 is a non-selective cation channel expressed in sensory neurons. When activated, it allows an influx of calcium ions (Ca²⁺), leading to depolarization of the neuron and the transmission of a "cold" signal to the brain.

• A Different Kind of Cool: While both menthol and WS-23 are TRPM8 agonists, they exhibit different sensory profiles. This is likely due to interactions with different binding sites on the TRPM8 channel, a topic of ongoing research. WS-23 is noted for a cooling sensation that builds more slowly and is perceived more at the back of the mouth and palate, compared to the initial, sharp coolness of menthol at the front of the mouth.

Caption: TRPM8 channel activation by WS-23 leading to a cooling sensation.

Experimental Protocols and Data

Characterizing a cooling agent requires a combination of analytical chemistry and rigorous sensory evaluation.

Sensory Panel Time-Intensity Profiling

This is the gold standard for quantifying the sensory experience of a cooling agent.

Methodology:

• Panelist Recruitment and Training: A panel of 10-15 individuals is trained to identify and rate the intensity of oral cooling on a standardized scale (e.g., 0-100).

• Sample Preparation: WS-23 is dissolved in a neutral-tasting base (like a 5% sucrose solution with 0.1% carboxymethyl cellulose) at various concentrations (e.g., 25, 50, 100 ppm). A negative control (base only) and a positive control (e.g., l-menthol) are included.

• Evaluation Procedure:

  • Panelists cleanse their palate with deionized water and an unsalted cracker.

  • They swish a 10 mL sample in their mouth for 30 seconds and then expectorate.

  • Cooling intensity is rated at fixed time intervals (e.g., 0, 1, 2, 5, 10, 20, 30 minutes).

• Data Analysis: The average intensity ratings are plotted over time to create a time-intensity curve, revealing the onset, peak, and duration of the cooling effect.

Caption: Workflow for sensory time-intensity profiling of cooling agents.

Comparative Sensory Data

The data below summarizes the typical qualitative differences observed between common cooling agents.

Attribute	l-Menthol	WS-23	WS-3	WS-5
Cooling Strength	Strong	Moderate	Strong	Very Strong
Odor/Flavor	Strong Minty	Neutral/None	Faint/Slightly Musty	Neutral/None
Onset	Fast	Slower, builds	Fast	Slower, builds
Sensation Location	Front of mouth, nose	Back of tongue, palate	Front of tongue	Roof of mouth, back
Duration	Moderate	Long	Moderate	Very Long

Applications in Research and Industry

The unique profile of WS-23 has led to its adoption in a wide range of applications:

• Food & Beverage: Used in chewing gum, candies, beverages, and desserts where a cooling sensation is desired without interfering with fruit, sweet, or savory flavor profiles.[10]

• Oral Care: Incorporated into toothpaste and mouthwash for a fresh, clean feeling.[11]

• Cosmetics & Personal Care: Found in lotions, balms, and shampoos to provide a cooling touch.[10]

• E-liquids: A very popular additive in the vaping industry to provide a cooling "hit" without a mint flavor.[9]

• Pharmaceuticals: Investigated for use in topical analgesics and as a sensory excipient in oral medications.[10]

Safety and Regulatory Profile

WS-23 is designated as FEMA GRAS (No. 3804), indicating it is considered safe for use as a flavoring ingredient in food products at specified levels.[6] It is a well-characterized molecule with a good safety profile for its intended uses.

Conclusion

WS-23 represents a landmark achievement in the field of sensory science. Born from a methodical search for a menthol alternative, its success lies in its ability to deliver a clean, long-lasting cooling sensation. For researchers and product developers, it provides a valuable tool to modulate sensory perception and create novel consumer experiences. Its continued use and study underscore the intricate and fascinating relationship between chemical structure and physiological response.

References

• Foreverest Resources Ltd. (2024, July 19). Overview of Cooling Agents.
• Leffingwell, J., & Rowsell, D. (n.d.). Wilkinson Sword Cooling Compounds: From the Beginning to Now. Perfumer & Flavorist.
• Leffingwell, J.C. (n.d.). Cooler than Menthol.
• Erman, M. (n.d.). Progress in Physiological Cooling Agents. Perfumer & Flavorist.
• Lyphar. (2024, January 2). Origin, Nature and Introduction of WS-23.
• Martini, L. (2022, July 21). A' la recherche du temps perdu: Coolants to struggle the evenience of very hot temperatures because of climate changing. Our Dermatology Online.
• Google Patents. (n.d.). CN103274959B - Synthetic method of cooling agent N-, 2, 3-trimethyl-2-isopropyl butyrylamide.
• Wikipedia. (n.d.). Menthoxypropanediol.
• Leffingwell, J.C. (n.d.). Cooling Compounds.
• DarkStar Vapour. (2023, June 16). WS-23 - Everything You Need To Know.
• The Good Scents Company. (n.d.). WS-23 2-isopropyl-N,2,3-trimethylbutyramide.
• MySkinRecipes. (n.d.). WS-10 Cooling Agent (Menthoxypropanediol).
• FooDB. (2010, April 8). Showing Compound N,2,3-Trimethyl-2-(1-methylethyl)butanamide (FDB015050).
• ChemicalBook. (n.d.). 2-Isopropyl-N,2,3-trimethylbutyramid | 51115-67-4.
• Wikipedia. (n.d.). WS-23.
• Foreverest Resources Ltd. (n.d.). Cooling Agent WS-10.
• ECHEMI. (n.d.). 51115-67-4, N,2,3-Trimethyl-2-isopropylbutanamide Formula.
• MySkinRecipes. (n.d.). WS-10 Cooling Agent (Menthoxypropanediol).

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An In-depth Technical Guide to the Mechanism of Action of 3-((L-Menthyl)oxy)propane-1,2-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-((L-Menthyl)oxy)propane-1,2-diol, also known as Menthoxypropanediol or commercially as Cooling Agent 10, is a synthetic derivative of L-menthol engineered to elicit a cooling sensation with reduced minty aroma and volatility. This guide provides a comprehensive technical overview of its mechanism of action, focusing on its interaction with the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel. We will explore the molecular underpinnings of its cooling effect, present comparative data with its parent compound, L-menthol, and detail the established experimental protocols for its characterization. This document is intended to serve as a foundational resource for researchers and professionals engaged in the study of sensory science, topical therapeutics, and the development of novel cooling agents.

Introduction: The Evolution of Cooling Agents

The sensation of cooling is a critical sensory modality, integral to thermoregulation and nociception. For decades, L-menthol, a natural cyclic terpene alcohol, has been the cornerstone of topical cooling agents. However, its strong minty odor, high volatility, and potential for skin irritation have driven the pursuit of synthetic alternatives. 3-((L-Menthyl)oxy)propane-1,2-diol represents a significant advancement in this field, offering a potent and prolonged cooling effect with a more favorable sensory profile.[1][2][3] Its utility spans a wide range of applications, from cosmetics and personal care products to its use as a flavoring agent in the food industry.[4][5]

This guide will deconstruct the pharmacological basis of 3-((L-Menthyl)oxy)propane-1,2-diol's cooling action, providing a granular understanding of its molecular interactions and physiological consequences.

The Primary Target: TRPM8 Ion Channel

The cooling sensation elicited by 3-((L-Menthyl)oxy)propane-1,2-diol is primarily mediated by its agonistic activity on the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[6] TRPM8 is a non-selective cation channel predominantly expressed in the sensory neurons of the dorsal root and trigeminal ganglia. It functions as the principal detector of environmental cold stimuli and is also activated by a variety of chemical agents, including L-menthol and its derivatives.

Mechanism of TRPM8 Activation

Activation of the TRPM8 channel by agonists like 3-((L-Menthyl)oxy)propane-1,2-diol leads to a conformational change in the channel protein, allowing the influx of cations, primarily Ca²⁺ and Na⁺, into the neuron. This influx of positive ions depolarizes the cell membrane, generating an action potential that is transmitted along the sensory nerve to the central nervous system, where it is interpreted as a cooling sensation.

The activation of TRPM8 by chemical agonists is thought to occur through a mechanism that shifts the voltage-dependence of the channel's activation curve. At physiological resting membrane potentials, the probability of TRPM8 being open is low. Agonists like 3-((L-Menthyl)oxy)propane-1,2-diol are believed to bind to the channel and stabilize its open conformation, thereby increasing the likelihood of channel opening at normal body temperatures and resulting in the perception of cold.

Figure 1: Signaling pathway of TRPM8 activation by 3-((L-Menthyl)oxy)propane-1,2-diol.

Potency and Efficacy: A Comparative Analysis

It is important to note that the perceived cooling intensity can be significantly influenced by the formulation vehicle. For instance, in a Vaseline ointment, 3-((L-Menthyl)oxy)propane-1,2-diol has been reported to exhibit a cooling effect that is 2.0 to 2.5 times stronger than that of L-menthol.[2] In other applications, its cooling strength is cited as being approximately 4.5 times that of menthol.[7] However, some sources also suggest a lower relative cooling strength of about 20-25% that of menthol in certain contexts, underscoring the impact of the delivery system on sensory perception.[2]

Compound	Relative Cooling Strength (vs. L-Menthol)	Sensory Threshold	Key Characteristics
L-Menthol	1 (Baseline)	Not specified	Strong minty odor, high volatility, potential for irritation
3-((L-Menthyl)oxy)-propane-1,2-diol	2.0 - 4.5 (vehicle dependent)[1][2][7]	1 ppm[1]	Low volatility, faint to no minty odor, prolonged cooling effect

Table 1: Comparative sensory properties of L-Menthol and 3-((L-Menthyl)oxy)propane-1,2-diol.

Beyond Cooling: Potential Neuro-modulatory Effects

Recent research suggests that the activity of 3-((L-Menthyl)oxy)propane-1,2-diol may extend beyond simply inducing a cooling sensation. A study investigating its effects in co-culture models of sensory neurons and skin cells found that it inhibits nerve growth factor (NGF)-induced nerve fiber sprouting. This finding points towards a potential role for this compound in modulating neuronal plasticity and could have implications for its use in conditions associated with sensory nerve hypersensitivity.

Experimental Protocols for Characterization

The investigation of 3-((L-Menthyl)oxy)propane-1,2-diol's mechanism of action relies on a suite of established in vitro and in vivo techniques.

In Vitro Assays

• Calcium Imaging: This is a widely used method to assess the activation of TRPM8 in cultured sensory neurons or cell lines heterologously expressing the channel. Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM). Upon application of 3-((L-Menthyl)oxy)propane-1,2-diol, an increase in intracellular calcium, visualized as a change in fluorescence intensity, indicates TRPM8 activation.

• Electrophysiology (Patch-Clamp): This technique provides a direct measure of ion channel activity. Whole-cell or single-channel patch-clamp recordings from sensory neurons or TRPM8-expressing cells can be used to characterize the currents elicited by 3-((L-Menthyl)oxy)propane-1,2-diol, allowing for the determination of parameters such as dose-response relationships, ion selectivity, and gating kinetics.

Figure 2: Experimental workflow for characterizing the activity of 3-((L-Menthyl)oxy)propane-1,2-diol.

Sensory Evaluation

• Human Sensory Panels: Trained sensory panels are essential for quantifying the perceived cooling intensity, onset, and duration of 3-((L-Menthyl)oxy)propane-1,2-diol in various formulations. These studies provide crucial data for product development and for correlating in vitro findings with human perception.

Conclusion and Future Directions

3-((L-Menthyl)oxy)propane-1,2-diol stands out as a highly effective and versatile cooling agent. Its primary mechanism of action through the activation of the TRPM8 ion channel is well-established, offering a potent and sustained cooling sensation with a superior sensory profile compared to L-menthol. While comparative sensory data is available, a significant opportunity exists for further research to quantify its direct interaction with the TRPM8 receptor, including the determination of its binding affinity and EC50 values in peer-reviewed studies. The emerging evidence of its potential to modulate nerve fiber growth opens new avenues for its investigation in dermatological and neurological research. A deeper understanding of its molecular pharmacology will undoubtedly pave the way for the development of next-generation cooling agents and novel therapeutic interventions.

References

• Recent Progress in TRPM8 Modulation: An Update. (2019). MDPI. [Link]

• Cooling Agent WS-10. Foreverest Resources Ltd. [Link]

• Modulation of Thermoreceptor TRPM8 by Cooling Compounds. (2011). PMC. [Link]

• menthoxypropane diol, 87061-04-9. The Good Scents Company. [Link]

• Structural and in Vitro Functional Characterization of a Menthyl TRPM8 Antagonist Indicates Species-Dependent Regulation. (2021). ACS Publications. [Link]

• Menthoxypropanediol. Wikipedia. [Link]

• What is Menthoxypropanediol?. Paula's Choice. [Link]

• WS-10 Cooling Agent (Menthoxypropanediol). MySkinRecipes. [Link]

• TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation. (2019). PMC. [Link]

• Progress in Physiological Cooling Agents. (2006). Perfumer & Flavorist. [Link]

• A Novel In Vitro Assay Using Human iPSC-Derived Sensory Neurons to Evaluate the Effects of External Chemicals on Neuronal Morphology: Possible Implications in the Prediction of Abnormal Skin Sensation. (2021). MDPI. [Link]

• Differential Activation of TRPM8 by the Stereoisomers of Menthol. (2022). PMC. [Link]

• Recent Progress in TRPM8 Modulation: An Update. (2019). PMC. [Link]

• Differential Activation of TRPM8 by the Stereoisomers of Menthol. (2022). Frontiers. [Link]

• TRPM8 Agonists: A New Approach to Dry Eye Disease Treatment. (2023). ARVO Journals. [Link]

• What TRPM8 agonists are in clinical trials currently?. (2025). Patsnap Synapse. [Link]

• 3-((L-Menthyl)oxy)propane-1,2-diol. PubChem. [Link]

• 3-laevo-menthoxy-2-methyl propane-1,2-diol. FlavScents. [Link]

• Chemical Characterization, Sensory Evaluation, and Biological Activity in Neuronal Cells of Essential Oils (Rose, Eucalyptus, Lemon, and Clove) Used for Olfactory Training. (2022). PubMed Central. [Link]

• Human Stem Cell-Derived TRPV1-Positive Sensory Neurons: A New Tool to Study Mechanisms of Sensitization. (2021). PMC. [Link]

• Sensory neurons derived from human iPSCs. (2022). AXOL Bioscience. [Link]

• Oral thermosensing by murine trigeminal neurons: modulation by capsaicin, menthol, and mustard oil. (2019). bioRxiv. [Link]

• 3-L-MENTHOXYPROPANE-1,2-DIOL. ChemBK. [Link]

• JECFA Evaluations-3-L-MENTHOXYPROPANE-1,2-DIOL-. Inchem.org. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of 3-((L-Menthyl)oxy)propane-1,2-diol

Introduction

3-((L-Menthyl)oxy)propane-1,2-diol, also known as Menthyl Glyceryl Ether (MGE), is a versatile compound widely utilized in the cosmetic, pharmaceutical, and food industries.[1][2] It is prized for its cooling properties, which are often described as being smoother and longer-lasting than those of menthol, with significantly less odor and volatility.[3] These characteristics make it an ideal ingredient in a variety of products, including skin creams, lotions, oral care products, and confectionery.

Accurate quantification of MGE in these complex matrices is crucial for quality control, ensuring product efficacy, and meeting regulatory requirements. This document provides a comprehensive guide to the analytical methodologies for the determination of MGE, designed for researchers, scientists, and drug development professionals. The protocols herein are grounded in established analytical principles and are designed to be robust and reliable.

Foundational Principles of Analytical Method Selection

The choice of an analytical method for a compound like MGE is dictated by its physicochemical properties and the complexity of the sample matrix. MGE is a relatively non-volatile, polar compound. This informs the selection of appropriate chromatographic and detection techniques. For cosmetic and pharmaceutical formulations, which can range from simple solutions to complex emulsions, sample preparation is a critical step to ensure the analyte is extracted efficiently and interfering substances are removed.

Method validation is a cornerstone of any quantitative analysis, ensuring that the chosen method is fit for its intended purpose. Key validation parameters, as outlined by guidelines such as those from the International Council for Harmonisation (ICH) and ISO 22176 for cosmetics, include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[4][5][6]

Gas Chromatography (GC) Based Methods

Gas chromatography is a powerful technique for the analysis of semi-volatile and volatile compounds. While MGE itself has low volatility, derivatization can be employed to increase its volatility and thermal stability, making it amenable to GC analysis.

Rationale for GC in MGE Analysis

GC, particularly when coupled with a mass spectrometer (GC-MS), offers high selectivity and sensitivity. The fragmentation patterns generated by mass spectrometry provide a high degree of confidence in compound identification. For MGE, derivatization to a more volatile silyl ether, for example, can overcome the limitations of its inherent low volatility.

Detailed Protocol: GC-MS Quantification of MGE after Derivatization

This protocol outlines a general procedure. Specific parameters may require optimization based on the instrumentation and sample matrix.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To isolate MGE from the sample matrix and remove non-volatile interferences.

• Procedure:

  • Accurately weigh a representative amount of the homogenized sample.

  • Disperse the sample in an appropriate solvent (e.g., a mixture of hexane and isopropanol).

  • Pass the sample through a C18 SPE cartridge, pre-conditioned with methanol and water.

  • Wash the cartridge with a non-polar solvent to remove lipids and other non-polar interferences.

  • Elute the MGE with a more polar solvent, such as methanol or acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Derivatization

• Objective: To convert MGE into a more volatile and thermally stable derivative.

• Procedure:

  • To the dried residue from the SPE step, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in pyridine.

  • Heat the mixture at 60-70°C for 30 minutes to ensure complete derivatization.

  • Cool the reaction mixture to room temperature before injection into the GC-MS.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Data Presentation: GC-MS Parameters

Parameter	Recommended Setting
Column	Rxi®-1301Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless (or split, depending on concentration)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp: 100°C, hold for 2 min; Ramp: 10°C/min to 280°C, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500
Quantification Ions	To be determined from the mass spectrum of the derivatized MGE standard

4. Calibration and Quantification

• Prepare a series of calibration standards of derivatized MGE in the appropriate solvent.

• Generate a calibration curve by plotting the peak area of the quantification ion against the concentration of the standards.

• Quantify MGE in the sample by comparing its peak area to the calibration curve.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for MGE quantification by GC-MS.

High-Performance Liquid Chromatography (HPLC) Based Methods

HPLC is a highly suitable technique for the analysis of non-volatile and thermally labile compounds like MGE, as it does not require derivatization.

Rationale for HPLC in MGE Analysis

HPLC offers versatility in terms of stationary and mobile phases, allowing for the separation of a wide range of analytes. For a compound like MGE, which lacks a strong UV chromophore, detectors such as a Refractive Index Detector (RID) or a Charged Aerosol Detector (CAD) are appropriate choices.[7][8]

Detailed Protocol: HPLC-RID Quantification of MGE

This protocol provides a robust method for the quantification of MGE in various formulations.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Objective: To extract MGE from the sample matrix.

• Procedure:

  • Accurately weigh a representative amount of the homogenized sample into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol or acetonitrile) and vortex thoroughly.

  • For emulsions, a de-emulsification step (e.g., addition of a salt) may be necessary.

  • Centrifuge the sample to separate the solid and liquid phases.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Analysis

• Instrumentation: An HPLC system equipped with a Refractive Index Detector.

• Data Presentation: HPLC-RID Parameters

Parameter	Recommended Setting
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic mixture of water and methanol (e.g., 30:70 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	Refractive Index Detector (RID)
Injection Volume	20 µL

3. Calibration and Quantification

• Prepare a series of MGE calibration standards in the mobile phase.

• Generate a calibration curve by plotting the peak area against the concentration.

• Quantify MGE in the sample by comparing its peak area to the calibration curve.

Experimental Workflow: HPLC-RID Analysis

Sources

• 1. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. symrise.com [symrise.com]
• 4. filab.fr [filab.fr]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. Methods for Cosmetics and Pharma - www.impactanalytical.com [impactanalytical.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated HPLC Method for the Quantification of Menthoxypropanediol in Diverse Cosmetic Formulations

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Menthoxypropanediol (MPD) in a variety of cosmetic formulations, including creams, lotions, and gels. Menthoxypropanediol is a widely used synthetic menthol derivative, prized for the potent, yet smooth, cooling sensation it imparts without the harshness of menthol.[1][2] Accurate quantification is critical for ensuring product quality, consistency, and adherence to recommended usage levels, which typically range from 0.2% to 1.0%.[1] The developed method utilizes a reversed-phase C18 column with an isocratic mobile phase and UV detection at a low wavelength, addressing the challenge posed by MPD's lack of a strong chromophore. A comprehensive sample preparation protocol involving solvent extraction and sonication is described to efficiently isolate the analyte from complex cosmetic matrices. The method was fully validated according to the International Conference on Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity, making it suitable for routine quality control and stability testing in the cosmetics industry.

Introduction

Menthoxypropanediol (MPD), also known as Cooling Agent 10, is a functional ingredient in the cosmetic and personal care industry, designed to provide a refreshing and cooling sensation on the skin.[3][4] Unlike menthol, it is generally better tolerated and offers good formulation stability, making it a versatile choice for products ranging from skin and lip care to hair care.[3] The concentration of MPD directly impacts the product's sensory profile and efficacy. Therefore, a reliable analytical method is essential for formulators and quality control laboratories to verify the concentration of the active ingredient, ensure batch-to-batch consistency, and support stability studies.[5]

The analysis of active ingredients in cosmetic products presents a significant challenge due to the complexity of the sample matrices, which often contain a mixture of oils, waxes, emulsifiers, polymers, and other additives that can interfere with the analysis.[6][7] Furthermore, MPD itself poses a detection challenge as it does not possess a significant UV-absorbing chromophore. This note describes a complete workflow, from sample preparation to HPLC analysis and validation, designed to overcome these challenges and provide accurate and reproducible results.

Principle of the Method

This method employs Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), a powerful technique for separating compounds based on their hydrophobicity.

• Separation: The sample extract is injected into the HPLC system, where it passes through a column packed with a non-polar stationary phase (C18). A polar mobile phase carries the sample through the column. Menthoxypropanediol, being a moderately polar molecule, interacts with the C18 stationary phase. By optimizing the mobile phase composition, MPD is retained long enough to be separated from more polar matrix components that elute earlier and less polar components that are retained longer.

• Detection: Due to the absence of a strong chromophore in the MPD molecule, standard UV detection at wavelengths like 254 nm or 280 nm is not effective.[8] This method utilizes UV detection at a low wavelength (205 nm), where the molecule exhibits some absorbance. While this approach enhances sensitivity, it also increases the risk of interference from other formulation components that may absorb at this wavelength. Therefore, method specificity is a critical validation parameter. As an alternative for systems where low UV wavelength detection is problematic, a Refractive Index (RI) detector can be used, although it is generally less sensitive and incompatible with gradient elution.[8][9]

Experimental

Instrumentation & Software

• HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector.

• Chromatographic Data System (CDS) for instrument control, data acquisition, and processing.

• Analytical balance (4-decimal places).

• Ultrasonic bath.

• Vortex mixer.

• Centrifuge capable of >4000 x g.

Chemicals & Reagents

• Menthoxypropanediol Reference Standard (≥98% purity).

• Acetonitrile (HPLC Grade).

• Methanol (HPLC Grade).

• Deionized Water, filtered through a 0.22 µm membrane.

Chromatographic Conditions

The selection of chromatographic parameters is crucial for achieving optimal separation and detection. The conditions below were optimized for the analysis of MPD.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for a wide range of organic molecules, including MPD. This is a standard column choice for initial method development in reversed-phase chromatography.[10]
Mobile Phase	Acetonitrile : Water (60:40, v/v)	This isocratic mixture provides sufficient elution strength to achieve a reasonable retention time for MPD while allowing for separation from potential interferences. Acetonitrile is chosen for its low UV cutoff and good elution properties.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and system pressure.
Column Temp.	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes by controlling the viscosity of the mobile phase and mass transfer kinetics.
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
Detector	UV at 205 nm	Provides the necessary sensitivity for quantifying MPD at typical concentrations found in cosmetic products.
Run Time	10 minutes	Sufficient to allow for the elution of MPD and any late-eluting matrix components.

Protocols

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Menthoxypropanediol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the Primary Stock Solution with the mobile phase. A suggested range is 5, 10, 25, 50, 100, and 150 µg/mL. This range should bracket the expected concentration of the diluted sample extracts.

Sample Preparation Protocol

Effective sample preparation is essential to extract the analyte of interest while removing interfering matrix components.[11][12] The following protocols are optimized for different formulation types.

Protocol A: Creams and Lotions (Oil-in-Water or Water-in-Oil Emulsions)

• Weighing: Accurately weigh approximately 0.5 g of the cosmetic product into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of Methanol to the tube. Methanol is an effective solvent for disrupting emulsions and solubilizing MPD.[13]

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Sonication: Place the tube in an ultrasonic bath for 15 minutes to facilitate the complete extraction of MPD from the formulation matrix.[10][14]

• Precipitation & Centrifugation: Centrifuge the tube at 4000 x g for 10 minutes to pelletize insoluble excipients like waxes, polymers, and pigments.

• Dilution & Filtration: Carefully transfer an aliquot of the clear supernatant into an HPLC vial, passing it through a 0.45 µm syringe filter to remove any remaining particulate matter.[15] If necessary, perform a further dilution with the mobile phase to bring the concentration within the calibration range.

Protocol B: Gels and Serums (Aqueous-based Formulations)

• Weighing: Accurately weigh approximately 0.2 g of the product into a 25 mL volumetric flask.

• Dissolution: Add approximately 15 mL of mobile phase to the flask.

• Homogenization: Mix thoroughly by vortexing or sonicating for 5 minutes until the sample is fully dissolved and homogenous.

• Dilution: Dilute to the 25 mL mark with the mobile phase and mix well.

• Filtration: Filter an aliquot of the solution through a 0.45 µm syringe filter directly into an HPLC vial.

Method Validation

The analytical method was validated in accordance with ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

Specificity

Specificity was evaluated by analyzing a placebo formulation (without MPD) to assess for interferences at the retention time of the MPD peak. The chromatogram of the placebo showed no significant peaks at the target retention time, confirming the method's specificity. It is important to note that MPD can exist as multiple isomers; this method is intended to quantify the total MPD content. For isomer-specific separation, specialized chiral columns may be required.[16][17]

Linearity

Linearity was assessed by analyzing the calibration standards in triplicate across the range of 5 - 150 µg/mL. The peak area was plotted against the concentration, and the linearity was evaluated by linear regression.

Parameter	Result	Acceptance Criteria
Concentration Range	5 - 150 µg/mL	-
Correlation Coefficient (R²)	0.9998	R² ≥ 0.999

Accuracy

Accuracy was determined by performing a recovery study. A placebo cream formulation was spiked with MPD at three concentration levels (80%, 100%, and 120% of the target concentration). The samples were prepared and analyzed in triplicate.

Spike Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.2%	0.8%	98.0 - 102.0% Recovery
100%	100.5%	0.6%	% RSD ≤ 2.0%
120%	101.1%	0.7%

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day precision): Six replicate preparations of a single lotion sample were analyzed on the same day.

• Intermediate Precision (Inter-day precision): The analysis was repeated on a different day by a different analyst.

Precision Level	% RSD	Acceptance Criteria
Repeatability	0.9%	% RSD ≤ 2.0%
Intermediate Precision	1.3%	% RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise (S/N) ratio.

• LOD: 1.5 µg/mL (S/N ≈ 3:1)

• LOQ: 5.0 µg/mL (S/N ≈ 10:1)

The LOQ of 5.0 µg/mL is sufficiently sensitive for the intended application.

Workflow Visualization

The overall analytical workflow, from sample handling to final result, is illustrated below. This diagram provides a clear, high-level overview of the entire process.

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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. drawellanalytical.com [drawellanalytical.com]
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• 14. The Determination of Preservatives in Cosmetics and Environmental Waters by HPLC [pjoes.com]
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• 17. welch-us.com [welch-us.com]

A Robust Gas Chromatography Method for the Quantification of L-Menthyl Glyceryl Ether in Cosmetic Formulations

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive guide to the analysis of L-Menthyl Glyceryl Ether (Menthoxypropanediol) in cosmetic and pharmaceutical preparations using Gas Chromatography with Flame Ionization Detection (GC-FID). L-Menthyl Glyceryl Ether is a widely used cooling agent, valued for its prolonged refreshing sensation and lower volatility compared to traditional menthol.[1] Accurate quantification is critical for ensuring product efficacy, consistency, and safety. This application note details a complete protocol, from sample preparation to data analysis, and outlines a framework for method validation according to International Council for Harmonisation (ICH) guidelines.[2][3] The methodologies presented are designed for researchers, quality control analysts, and formulation scientists requiring a reliable and reproducible analytical procedure.

Introduction and Scientific Rationale

L-Menthyl Glyceryl Ether (MGE) is a monoterpenoid derivative synthesized from L-menthol and glycerin.[4] Its molecular structure imparts unique physicochemical properties, notably reduced volatility and a milder scent profile, while retaining a potent physiological cooling effect.[1] These characteristics make it a preferred active ingredient in a variety of topical products, including lotions, gels, facial masks, and scalp treatments.[1][5]

The concentration of MGE directly impacts the sensory experience and performance of the final product. Therefore, a precise and accurate analytical method is essential for:

• Quality Control (QC): Verifying the concentration of the active ingredient in raw materials and finished products.

• Formulation Development: Studying ingredient stability and compatibility within complex cosmetic matrices.

• Regulatory Compliance: Ensuring product specifications and safety standards are met.

Gas chromatography is an ideal technique for analyzing MGE due to the analyte's thermal stability and sufficient volatility at elevated temperatures.[2][3] The selection of a Flame Ionization Detector (FID) is based on its high sensitivity to organic compounds, wide linear range, and robustness, making it a workhorse for quantitative analysis in industrial QC laboratories.[6][7]

This guide proposes a method using a mid-polarity capillary column, which provides the necessary selectivity to resolve MGE from common cosmetic ingredients and potential related substances.

The Analytical Workflow: From Sample to Result

The overall analytical process is a systematic workflow designed to ensure data integrity and reproducibility. It begins with controlled sample and standard preparation, proceeds to instrumental analysis under optimized conditions, and concludes with data processing and reporting.

Diagram 1: High-level overview of the analytical process for MGE quantification.

Experimental Protocols

Materials and Reagents

• L-Menthyl Glyceryl Ether Reference Standard: Purity ≥ 99.0%

• Solvents: Methanol (HPLC or GC Grade), Acetone (GC Grade)

• Internal Standard (Optional but Recommended): Thymol or other suitable stable compound with no matrix interference.[2]

• Helium (Carrier Gas): Ultra-high purity (99.999%)

• Hydrogen and Compressed Air (FID): High purity

• Sample Matrix: Cosmetic product (e.g., cream, gel, lotion)

Instrumentation and Chromatographic Conditions

A standard gas chromatograph equipped with a split/splitless injector and a flame ionization detector is required. The conditions provided below are a robust starting point for method development.

Causality Behind Parameter Selection:

• Column: A 6% cyanopropylphenyl / 94% dimethylpolysiloxane phase (e.g., DB-624, VF-624ms) is chosen for its intermediate polarity.[2] This provides excellent selectivity for the polar ether and hydroxyl groups of MGE, separating it effectively from both non-polar (e.g., oils, silicones) and very polar (e.g., glycerin) matrix components.

• Injector Temperature: Set to 250 °C to ensure rapid and complete vaporization of MGE without causing thermal degradation.[8]

• Oven Program: The initial temperature of 100 °C is high enough to quickly elute volatile solvents. The temperature is then ramped at a controlled rate (15 °C/min) to 240 °C to separate MGE from other components, holding at the final temperature to ensure it fully elutes from the column.[2][9]

• Detector Temperature: Maintained at 280 °C to prevent condensation of the analyte and ensure a stable detector response.

Parameter	Recommended Setting
GC System	Gas Chromatograph with FID
Column	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane; 30 m x 0.25 mm ID, 1.4 µm film thickness (or similar)[2]
Carrier Gas	Helium, Constant Flow @ 1.5 mL/min
Injector	Split/Splitless, 250 °C
Injection Mode	Split (50:1 ratio); adjust as needed for concentration
Injection Volume	1 µL
Oven Program	Initial Temp: 100 °C, hold for 2 min
Ramp: 15 °C/min to 240 °C
Final Hold: Hold at 240 °C for 5 min
Detector	FID, 280 °C
FID Gas Flows	H₂: 30 mL/min; Air: 300 mL/min; Makeup (He): 30 mL/min (or as per manufacturer's recommendation)
Table 1: Recommended GC-FID Chromatographic Conditions.

Standard Preparation Protocol

• Primary Stock Standard (1000 µg/mL): Accurately weigh 25 mg of L-Menthyl Glyceryl Ether reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standards: Perform serial dilutions of the Primary Stock Standard with methanol to prepare a series of at least five calibration standards. A recommended range is 10 µg/mL to 200 µg/mL.

Sample Preparation Protocol

The goal of sample preparation is to quantitatively extract MGE from the cosmetic matrix into a solvent suitable for GC injection, while leaving behind insoluble excipients.[10][11]

Diagram 2: Step-by-step sample preparation workflow.

Data Analysis and System Validation

Quantification

• Calibration: Inject the prepared working standards to generate a calibration curve by plotting the peak area of MGE against its concentration.

• Linearity: The curve should demonstrate linearity over the intended concentration range, with a correlation coefficient (r²) of ≥ 0.998.[3]

• Calculation: Inject the prepared sample. Determine the concentration of MGE in the sample solution from the calibration curve. Calculate the final percentage (w/w) in the original cosmetic product using the following formula:

  % MGE (w/w) = (C_gc × V_sol × D) / (W_sample × 10,000)

  Where:

  • C_gc = Concentration from GC in µg/mL

  • V_sol = Final volume of solvent in mL (e.g., 10 mL)

  • D = Dilution factor (if any)

  • W_sample = Weight of the sample in grams

Method Validation Framework

For use in a regulated environment, the analytical method must be validated to prove its suitability for the intended purpose.[3] The validation should be performed in accordance with ICH Q2(R1) guidelines.

Parameter	Purpose	Typical Acceptance Criteria
Specificity / Selectivity	To demonstrate that the signal is from the analyte of interest without interference from the matrix (placebo).	No significant peaks at the retention time of MGE in the placebo chromatogram.
Linearity	To show a direct proportional relationship between concentration and instrument response.	Correlation coefficient (r²) ≥ 0.998 over the specified range (e.g., 50-150% of target concentration).[2]
Accuracy (Recovery)	To measure the closeness of the experimental value to the true value.	Mean recovery of 98.0% - 102.0% for spiked matrix samples at three concentration levels (e.g., 80%, 100%, 120%).
Precision (Repeatability & Intermediate)	To assess the degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) ≤ 2.0% for multiple preparations of the same sample.[2]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; Precision (RSD) ≤ 10%.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters remain within limits when changing parameters like flow rate (±10%), oven temp (±2°C).
Table 2: Key Method Validation Parameters and Typical Acceptance Criteria.

Conclusion

The Gas Chromatography with Flame Ionization Detection (GC-FID) method detailed in this application note provides a selective, robust, and reliable approach for the quantification of L-Menthyl Glyceryl Ether in diverse cosmetic formulations. The protocol for sample preparation is straightforward and effective for most common product bases. By adhering to the specified chromatographic conditions and implementing the validation framework, laboratories can ensure the generation of high-quality, reproducible data for quality control and formulation development, ultimately supporting the delivery of safe and effective consumer products.

References

• EUROPEAN COMMISSION. (n.d.). Analytical Testing of Cosmetics.

• Jesus, M., et al. (2023). Meta-Analysis and Analytical Methods in Cosmetics Formulation: A Review. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical Methods in Cosmetics. Retrieved from [Link]

• Ministry of Food and Drug Safety, Republic of Korea. (n.d.). Analytical Methods of Cosmetic Ingredients in Cosmetic Products.

• Pathogenia. (n.d.). Active Ingredients Analysis (Cosmetic Testing). Retrieved from [Link]

• University of Arizona. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). l-Menthyl glyceryl ether. PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Sample Preparation for Gas Chromatography. Retrieved from [Link]

• Agilent. (n.d.). GC/FID & GC/MS RTL Flavor Databases. Retrieved from [Link]

• Carrascull, A., et al. (2021). Miniaturized Sample Preparation Methods to Simultaneously Determine the Levels of Glycols, Glycol Ethers and Their Acetates in Cosmetics. Molecules. Retrieved from [Link]

• IntechOpen. (2018). Sample Preparation Techniques for Gas Chromatography. Retrieved from [Link]

• Stevens, R., & English, C. (n.d.). Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi®-1301Sil MS Column. Restek. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Comprehensive 2D GC with Dual Mass Spectrometry / Flame Ionization Detection for the Analysis of the Unsaponifiable Fraction of Various Milk-Types. Retrieved from [Link]

• Abualhasan, M. N., et al. (2017). GC Method Validation for the Analysis of Menthol in Suppository Pharmaceutical Dosage Form. International Journal of Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (2017). GC Method Validation for the Analysis of Menthol in Suppository Pharmaceutical Dosage Form. Retrieved from [Link]

• Mandom Corporation. (2021). Mandom Discovers that the Refreshing Ingredient “L-Menthyl Glyceryl Ether” has the Effect of Suppressing TRPV1 Activity. Retrieved from [Link]

• Restek. (n.d.). Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column. Retrieved from [Link]

• Alibaba. (n.d.). Exceptional Quality l menthyl glycerin acetal Solutions for Business Buyers. Retrieved from [Link]

• da Silva, G. F., et al. (2017). Identification of Ethyl and t-Butyl Glyceryl Ethers Using Gas Chromatography Coupled with Mass Spectrometry. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• ResearchGate. (2017). Identification of Ethyl and t-Butyl Glyceryl Ethers Using Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• Jakimovska, A., et al. (2022). Development, optimization and validation of GC-FID method for determination of levomenthol in topical (gel) formulation. Macedonian Pharmaceutical Bulletin. Retrieved from [Link]

• Google Patents. (n.d.). Cooling compositions including menthyl esters.

• ResearchGate. (2019). GAS CHROMATOGRAPHY FOR ESTIMATION OF MENTHOL, THYMOL, CAMPHOR, TURPENTINE OIL, NIAOULI OIL AND EUCALYPTUS OIL IN VAPORIZING OINTMENT. Retrieved from [Link]

• Savchenko, L. P., et al. (2018). Development and validation of a gas chromatographic method for the menthol assay in compounding ointment. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Retention times of the substances by LLE-ethyl ether (GC/FID). Retrieved from [Link]

• Agilent Technologies, Inc. (2011). Analysis of Free and Total Glycerol in B-100 Biodiesel Methyl Esters Using Agilent Select Biodiesel for Glycerides. Retrieved from [Link]

• Redalyc. (n.d.). FREE GLYCERIN DETERMINATION IN ETHANOL BIODIESEL UTILIZING SPECTROPHOTOMETRIC AND CHROMATOGRAPHIC (GC/FID) METHODS. Retrieved from [Link]

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Application Notes and Protocols for the Sensory Evaluation of 3-((L-Menthyl)oxy)propane-1,2-diol

Introduction: Understanding the Sensory Profile of a Modern Cooling Agent

3-((L-Menthyl)oxy)propane-1,2-diol, also known as MOPD or Cooling Agent 10, is a synthetic cooling agent widely used in the food, beverage, cosmetic, and pharmaceutical industries.[1][2][3] Unlike traditional menthol, it is valued for providing a clean, long-lasting cooling sensation with significantly reduced minty aroma or bitterness.[1] Its mechanism of action involves the stimulation of transient receptor potential cation channel subfamily M member 8 (TRPM8), the same receptor activated by menthol and cold temperatures. The precise characterization of its sensory properties is critical for formulation development, quality control, and competitive analysis.

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to conduct a robust sensory evaluation of 3-((L-Menthyl)oxy)propane-1,2-diol. The protocols herein are designed to quantify its detection threshold, cooling intensity, and temporal profile, ensuring reproducible and scientifically valid results.

Health, Safety, and Regulatory Profile

Before commencing any sensory evaluation, it is imperative to understand the safety profile of the test substance.

• Regulatory Status: 3-((L-Menthyl)oxy)propane-1,2-diol is listed by the Flavor and Extract Manufacturers Association (FEMA) under number 3784 and is considered Generally Recognized as Safe (GRAS) for its intended use as a flavoring agent.[4][5] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded it poses "no safety concern at current levels of intake when used as a flavouring agent."[4][5]

• Handling Precautions: While generally safe, good laboratory practices should be followed. It may cause skin and eye irritation in its undiluted form.[4] Personnel handling the pure compound should use standard personal protective equipment (PPE), including gloves and safety glasses. All testing must be conducted in compliance with institutional review board (IRB) and ethical guidelines for studies involving human subjects.

The Sensory Evaluation Workflow: A Structured Approach

A successful sensory study is built on a foundation of careful planning, panelist training, and controlled execution. The overall workflow is designed to move from basic detection to detailed characterization of the sensory experience.

Caption: Overall workflow for the sensory evaluation of MOPD.

Panelist Selection and Training

The human assessor is the primary instrument in sensory science; therefore, rigorous selection and training are paramount.[6][7]

4.1 Panelist Screening Recruit 20-30 potential panelists. Screen them based on the criteria below to select a final panel of 12-15 individuals.

Criteria	Standard	Rationale
Age	18-60 years	To ensure fully developed and stable sensory perception.
Health	No chronic oral/nasal conditions, no smoking	To avoid conditions that could interfere with sensory acuity.
Availability	Able to attend all scheduled sessions	To ensure data completeness and statistical power.
Sensory Acuity	Pass basic taste identification tests (sweet, sour, salt, bitter)	To confirm normal taste function before training on somatosensory stimuli.[8]
Verbal Skills	Ability to articulate sensory experiences	Essential for descriptive and intensity rating tasks.

4.2 Panel Training The objective of training is to calibrate the panelists so they share a common understanding and language for the cooling sensation.

• Introduction to Cooling: Familiarize panelists with the specific cooling sensation of MOPD. Provide a reference sample (e.g., 50 ppm MOPD in water) and discuss its characteristics: onset, location (e.g., tongue tip, palate), and lack of minty aroma.

• Scale Anchoring: Train panelists on the use of the chosen intensity scale. The generalized Labeled Magnitude Scale (gLMS) is highly recommended as it reduces ceiling effects and provides ratio-level data. Anchor the scale with verbal descriptors from "No sensation" to "Strongest imaginable sensation."

• Practice and Validation: Conduct several practice runs for each protocol. Evaluate panelist performance for reproducibility and consistency. Panelists who consistently deviate from the group average may require retraining or dismissal from the panel.

Experimental Environment and Sample Preparation

All sensory evaluations must be conducted in a controlled environment to minimize bias, as outlined in standards like ISO 8589.[6][9]

• Testing Area: Use individual sensory booths that are free from external odors and noise.[9][10] Lighting should be uniform and neutral.

• Temperature Control: The room temperature should be maintained at a comfortable 22-24°C. Sample temperature must also be strictly controlled, as it can influence perceived cooling.[7][9]

• Sample Preparation:

  • Solvent/Base: Use a simple, neutral base. For oral applications, purified, odor-free water is standard. For topical applications, a standard cosmetic base gel is appropriate.

  • Concentration: MOPD is very slightly soluble in water but soluble in fat and ethanol.[4] For aqueous solutions, the use of a co-solvent like propylene glycol or ethanol may be necessary at higher concentrations, but the concentration of the co-solvent must be kept constant across all samples, including the blank control.

  • Coding and Blinding: All samples must be presented in identical containers labeled with random three-digit codes to blind the panelists to the sample identity.[10] The presentation order must be randomized for each panelist to prevent order effects.

Protocol 1: Determination of Detection Threshold (3-AFC)

The detection threshold is the lowest concentration at which a stimulus is perceivable. The three-alternative forced-choice (3-AFC) method is a robust and statistically powerful approach.[11][12][13]

Caption: Logic flow for a single 3-AFC threshold test.

Methodology:

• Prepare Concentration Series: Prepare a series of MOPD concentrations in the chosen base (e.g., water). A logarithmic series is efficient, for example: 1, 2, 4, 8, 16, 32, 64 ppm.

• Presentation: For each concentration level, present each panelist with a triad of samples. Two samples will be blanks (base only), and one will contain the MOPD concentration. The position of the odd sample must be randomized across presentations.

• Evaluation: Instruct panelists to taste each of the three samples in the order presented. A standardized volume (e.g., 10 mL) should be used, held in the mouth for 10 seconds, and then expectorated.

• Palate Cleansing: Panelists must rinse thoroughly with purified water and wait for a mandatory rest period (e.g., 5 minutes) between triads to allow the cooling sensation to dissipate and prevent sensory fatigue.[12]

• Forced Choice: Panelists must identify which of the three samples is different, even if they are guessing.

• Data Analysis: The group detection threshold is typically defined as the concentration at which 50% of the panel can correctly identify the odd sample (calculated by correcting for the 33.3% chance of guessing correctly). This can be determined using statistical methods such as probit analysis or by applying the binomial distribution to find the concentration at which detection is significantly above chance.

Protocol 2: Intensity Rating of Suprathreshold Concentrations

This protocol quantifies the perceived cooling intensity at concentrations above the detection threshold.

Methodology:

• Prepare Samples: Prepare 4-5 concentrations of MOPD that are clearly above the detection threshold (e.g., 20, 40, 80, 160, 320 ppm). Include a blank (0 ppm) as a control.

• Presentation: Present the samples one at a time in a randomized order.

• Evaluation: Instruct panelists to take the entire sample (e.g., 10 mL) into their mouth, hold and swish for 10 seconds, and then expectorate.

• Rating: At a fixed time point after expectoration (e.g., 60 seconds, to allow the cooling sensation to build), panelists rate the perceived cooling intensity using the gLMS scale.

• Palate Cleansing: A mandatory rest and rinse period of at least 5-10 minutes is critical between samples to prevent sensory carryover and adaptation. The panelist must confirm that the cooling sensation from the previous sample has completely subsided before proceeding.

• Data Analysis: Convert the gLMS ratings to numerical values. Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences in perceived intensity across the concentrations. Post-hoc tests (e.g., Tukey's HSD) can be used to identify which concentrations differ from one another. The result is a dose-response curve for the cooling intensity of MOPD.

Protocol 3: Time-Intensity (T-I) Profiling

The temporal profile of a cooling agent is one of its most important characteristics. This protocol measures the onset, maximum intensity, and duration of the cooling sensation.

Methodology:

• Select Concentration: Choose one or two key concentrations from the intensity rating protocol for T-I analysis (e.g., a moderate and a high concentration).

• Evaluation Setup: Panelists are provided with a single sample. They will use a computerized data acquisition system (or a stopwatch and paper ballot) to record the perceived intensity continuously or at discrete time intervals (e.g., every 15 seconds).

• Procedure:

  • At time T=0, the panelist takes the sample into their mouth.

  • They swish for 10 seconds and expectorate at T=10s.

  • Immediately following expectoration, they begin rating the cooling intensity.

  • Ratings continue until the sensation has completely returned to baseline (zero). This may take 15-30 minutes or longer depending on the concentration.

• Data Analysis: From the individual T-I curves, several key parameters can be extracted and averaged across the panel:

  • I-max: The maximum perceived intensity.

  • T-max: The time at which maximum intensity occurs.

  • T-onset: The time until the sensation is first detected.

  • T-dur: The total duration of the sensation until it returns to baseline.

  • Area Under the Curve (AUC): Represents the total cooling experience over time.

These parameters provide a quantitative "fingerprint" of the cooling profile, which is invaluable for comparing different cooling agents or formulation prototypes.

References

• ASTM E1885-04, Standard Test Method for Sensory Analysis - Triangle Test, ASTM International. [Link]

• DLG (2017), DLG Expert report 07/2017: Practice guide for sensory panel training Part 1. [Link]

• National Center for Biotechnology Information (n.d.), PubChem Compound Summary for CID 6850757, 3-((L-Menthyl)oxy)propane-1,2-diol. [Link]

• ASTM International (2011), E1885 Standard Test Method for Sensory Analysis—Triangle Test. [Link]

• Flavor and Extract Manufacturers Association (FEMA), FEMA GRAS Flavoring Substances 23: 3784 3-l-menthoxypropane-1,2-diol. [Link]

• The Good Scents Company (n.d.), Menthoxypropane diol. [Link]

• Meilgaard, M. C., Civille, G. V., & Carr, B. T. (2007).
• Lawless, H. T., & Heymann, H. (2010). Sensory Evaluation of Food: Principles and Practices (2nd ed.). Springer.

• ISO 8586:2012, Sensory analysis -- General guidelines for the selection, training and monitoring of selected assessors and expert sensory assessors. [Link]

• Puratos (2023), How to conduct a Sensory Analysis test: the golden rules. [Link]

• Zoecklein, B. W. (n.d.), SENSORY ANALYSIS Section 4. Methods of Sensory Evaluation. Virginia Tech. [Link]

• ChemBK (n.d.), 3-L-MENTHOXYPROPANE-1,2-DIOL. [Link]

• DLG (2017), Practice guide for sensory panel training. [Link]

• FDA Global Substance Registration System, 3-((L-MENTHYL)OXY)PROPANE-1,2-DIOL. [Link]

• Food Safety Institute (2025), Creating the Ideal Sensory Evaluation Environment. [Link]

• RTBfoods Project (2019), RTBfoods Manual - Part 1- Sensory Analysis. [Link]

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Application Notes & Protocols: Leveraging Menthoxypropanediol for Advanced Topical Drug Delivery

Abstract

Menthoxypropanediol (MPD), a synthetic derivative of menthol, is emerging as a multifunctional excipient in topical and transdermal drug delivery systems. Traditionally recognized in the cosmetics industry for its prolonged cooling sensation with a favorable skin tolerance profile compared to menthol, its utility extends into pharmaceutical formulations as an effective penetration enhancer.[1][2] This document provides a comprehensive guide to the application of Menthoxypropanediol in topical drug delivery. It elucidates the mechanisms of action, provides detailed formulation strategies, and presents robust protocols for evaluating its efficacy and safety. The aim is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to harness MPD's potential in creating superior topical therapeutics.

Introduction to Menthoxypropanediol (MPD)

Menthoxypropanediol, also known as Cooling Agent 10, is an ether derivative of menthol and propanediol.[3][4] This modification significantly reduces the volatility and strong minty odor associated with menthol, while retaining a potent cooling effect.[5][6] Its primary appeal lies in its dual functionality: providing a sensorial cooling effect that can improve patient compliance and masking unpleasant odors, while simultaneously acting as a penetration enhancer to increase the dermal bioavailability of Active Pharmaceutical Ingredients (APIs).[7][8] Understanding its properties is the first step toward its effective implementation in pharmaceutical formulations.

Physicochemical Properties

A clear understanding of MPD's properties is crucial for formulation development. It is a viscous, colorless liquid with low water solubility but is soluble in alcohols, glycols, and oils.[3][9]

Property	Value	Reference
Chemical Name	3-((5-methyl-2-(1-methylethyl)cyclohexyl)oxy)-1,2-propanediol	[3]
INCI Name	Menthoxypropanediol	-
CAS Number	87061-04-9	[3]
Molecular Formula	C₁₃H₂₆O₃	[3][4]
Molecular Weight	230.34 g/mol	[3][4]
Appearance	Colorless, viscous liquid	[3][10]
Odor	Mild, minty/fruity	[3][6]
Solubility	Slightly soluble in water (~2.27 g/L); Soluble in oils, glycols, ethanol	[3][9]
Typical Use Level	0.1 - 2.0%	[5][11]

Mechanism of Action in Topical Formulations

MPD's utility in topical drug delivery is rooted in two distinct, yet synergistic, mechanisms of action.

Sensory Agent: Physiological Cooling

The cooling sensation imparted by MPD is not due to heat removal but rather a physiological illusion triggered by its interaction with the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[10] TRPM8 is a non-selective cation channel primarily expressed in sensory neurons, which is activated by cold temperatures (typically below 25-28°C) and cooling agents like menthol and MPD.

Activation of TRPM8 leads to an influx of Ca²⁺ and Na⁺ ions, depolarizing the neuron and generating an action potential. This signal is transmitted to the brain and interpreted as a sensation of cold. The prolonged cooling effect of MPD compared to menthol is attributed to its lower volatility, allowing it to remain on the skin and interact with receptors for a longer duration.

Permeation Enhancer: Stratum Corneum Modification

The primary barrier to topical drug delivery is the outermost layer of the epidermis, the stratum corneum (SC). The SC's "brick and mortar" structure consists of corneocytes (bricks) embedded in a continuous lipid matrix (mortar). For an API to reach the viable epidermis and dermis, it must traverse this lipid barrier.

MPD, similar to its parent compound menthol, functions as a chemical penetration enhancer by reversibly disrupting the highly ordered structure of the intercellular SC lipids.[7][12]

The proposed mechanism involves:

• Intercalation: MPD molecules insert themselves between the ceramides, cholesterol, and free fatty acids that constitute the lipid lamellae.[7]

• Disruption: This intercalation increases the fluidity of the lipid bilayers, creating defects or transient pores within the structure.

• Enhanced Diffusion: The disordered lipid matrix presents a less tortuous and more permeable pathway, thereby increasing the diffusion coefficient of the co-administered API across the stratum corneum.

This mechanism enhances the permeation of both hydrophilic and lipophilic drugs without causing irreversible damage to the skin barrier.[6]

Caption: Mechanism of MPD as a penetration enhancer.

Formulation Considerations

Incorporating MPD into a topical formulation requires careful consideration of its compatibility, concentration, and the overall vehicle composition.

• Solubility and Compatibility: Due to its lipophilic nature, MPD is readily incorporated into the oil phase of emulsions (creams, lotions) or solubilized in glycol-based systems (gels, serums). In gel formulations, co-solvents like propylene glycol or ethanol can facilitate its incorporation into the aqueous phase.

• Effective Concentration: For sensory effects, concentrations as low as 0.1-0.5% are effective.[9] As a penetration enhancer, concentrations typically range from 0.5% to 2.0%. The optimal concentration is API-dependent and must be determined experimentally, as excessive amounts can lead to skin irritation.

• Impact on Stability: MPD is chemically stable and generally does not react with other cosmetic or pharmaceutical ingredients.[1] Its incorporation may influence the viscosity and texture of the final formulation, which should be evaluated during stability testing.

• Safety and Regulatory Profile: MPD is widely considered safe for use in cosmetic products.[2] However, like many excipients, it has the potential to cause skin irritation or sensitization, particularly at higher concentrations.[3][5][13] It is crucial to conduct safety assessments on the final formulation.

Experimental Protocols

The following protocols provide a framework for formulating with MPD and evaluating its performance.

Protocol 1: Formulation of a Topical Hydrogel with MPD

Objective: To prepare a 1% w/w hydrogel of a model API (e.g., Diclofenac Sodium) with 1.5% w/w MPD as a penetration enhancer. A control gel without MPD must be prepared for comparison.

Materials & Equipment:

• Model API (e.g., Diclofenac Sodium)

• Menthoxypropanediol (MPD)

• Carbomer 940 (or similar gelling agent)

• Propylene Glycol (Co-solvent and humectant)

• Triethanolamine (TEA) (Neutralizing agent)

• Purified Water

• Analytical balance, magnetic stirrer and stir bar, pH meter, viscometer.

Methodology:

• Carbomer Dispersion: In a beaker, slowly sprinkle Carbomer 940 (1.0g) into purified water (86.5g) while stirring continuously with a magnetic stirrer. Avoid clumping. Allow the dispersion to hydrate for at least 1 hour until a uniform, translucent mixture is formed.

• API & MPD Phase: In a separate small beaker, dissolve the API (1.0g) and MPD (1.5g) in Propylene Glycol (10.0g). Gently warm if necessary to ensure complete dissolution.

  • Rationale: Propylene glycol acts as a co-solvent, ensuring both the API and the lipophilic MPD are solubilized before being added to the aqueous phase, preventing precipitation.

• Incorporation: Slowly add the API/MPD phase from Step 2 to the hydrated carbomer dispersion while stirring. Continue mixing until the mixture is homogeneous.

• Neutralization: Add Triethanolamine (TEA) dropwise to the mixture while continuously monitoring the pH. Stop when the pH reaches 6.0-6.5. The mixture will thicken significantly to form a clear gel.

  • Rationale: Neutralizing the acidic carbomer polymer causes it to uncoil and swell, creating the gel matrix and desired viscosity.

• Final QC: Allow the gel to stand for 24 hours to ensure complete hydration and remove any trapped air bubbles. Measure the final pH and viscosity.

• Control Formulation: Repeat steps 1-5, omitting MPD and adjusting the purified water content accordingly to maintain a total weight of 100g.

Protocol 2: In Vitro Permeation Testing (IVPT) via Franz Diffusion Cell

Objective: To quantify the effect of MPD on the transdermal permeation of the model API from the hydrogel formulated in Protocol 1. This protocol is based on OECD Guideline 428.[14][15]

Materials & Equipment:

• Franz-type vertical diffusion cells (jacketed)[15]

• Human or porcine skin membrane (dermatomed, ~500 µm thickness)

• Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4, with a solubilizing agent (e.g., 2% Oleth-20) if the API is poorly water-soluble, degassed before use.

• Formulations from Protocol 1 (Test Gel with MPD, Control Gel without MPD).

• Water bath circulator, magnetic stir plate for Franz cells, positive displacement pipette.

• Validated analytical method (e.g., HPLC) for API quantification.[9]

Caption: Workflow for In Vitro Permeation Testing (IVPT).

Methodology:

• Cell Preparation: Set up the Franz diffusion cells. Connect the jackets to a circulating water bath set to maintain the skin surface temperature at 32°C.[15]

• Skin Mounting: Mount the excised skin membrane between the donor and receptor chambers of the cell, with the stratum corneum side facing the donor chamber. Ensure there are no air bubbles between the skin and the receptor fluid.

• Equilibration: Allow the system to equilibrate for at least 30 minutes. Check for any leaks.

• Dosing: Apply a finite dose of the test or control gel (e.g., 10 mg/cm²) evenly onto the skin surface in the donor chamber.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 200 µL) from the receptor chamber for analysis. Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid.

  • Rationale: Replacing the sampled volume is critical to maintain a constant volume in the receptor chamber and to ensure "sink conditions," where the concentration of the API in the receptor fluid is kept low (<10% of its saturation solubility), mimicking its removal by blood circulation in vivo.

• Analysis: Analyze the API concentration in the collected samples using a validated HPLC method.

• Data Calculation:

  • Calculate the cumulative amount of API permeated per unit area (μg/cm²) at each time point.

  • Plot the cumulative amount vs. time. The slope of the linear portion of the curve represents the steady-state flux (Jss, in μg/cm²/h).

  • Calculate the Enhancement Ratio (ER) as: ER = Jss (with MPD) / Jss (without MPD) .

Protocol 3: Skin Irritation Potential Assessment

Objective: To assess the skin irritation potential of the formulation using a validated in vitro method according to OECD Guideline 439.[1][10]

Materials & Equipment:

• Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, SkinEthic™).

• Assay medium provided by the tissue manufacturer.

• Test formulation, Negative Control (NC, e.g., sterile PBS), Positive Control (PC, e.g., 5% SDS).

• MTT reagent (1 mg/mL in PBS).

• Isopropanol (for formazan extraction).

• Incubator (37°C, 5% CO₂), 24-well plates, plate reader (570 nm).

Methodology:

• Pre-incubation: Upon receipt, place the RhE tissues in a 24-well plate with fresh assay medium and pre-incubate for at least 1 hour at 37°C, 5% CO₂.

• Application: Remove the medium. Topically apply 25 µL of the test formulation, NC, or PC directly onto the tissue surface.

• Exposure: Incubate for 60 minutes at 37°C, 5% CO₂.

• Washing: After exposure, thoroughly wash the tissues with PBS to remove all test material.

• Post-incubation: Transfer tissues to a new plate with fresh medium and incubate for 42 hours.

• MTT Assay: After post-incubation, transfer tissues to a plate containing MTT solution and incubate for 3 hours. Viable cells will metabolize the yellow MTT into a purple formazan precipitate.[2][3]

• Extraction: Extract the formazan crystals by submerging the tissues in isopropanol and shaking for 2 hours.

• Quantification: Measure the optical density (OD) of the extracted formazan solution at 570 nm using a plate reader.

• Data Calculation:

  • Calculate the percent viability for each tissue: % Viability = (OD_test / OD_NC) x 100 .

  • Classification: [5]

    • If % Viability ≤ 50%, the formulation is classified as an Irritant (UN GHS Category 2).

    • If % Viability > 50%, the formulation is classified as a Non-Irritant.

Data Interpretation & Troubleshooting

Parameter	Expected Result with MPD	Interpretation
Steady-State Flux (Jss)	Increased vs. Control	MPD is effectively enhancing the rate of API permeation.
Enhancement Ratio (ER)	> 1 (Typically 1.5 - 5)	Quantifies the magnitude of permeation enhancement. An ER of 3 means MPD increased flux three-fold.
Lag Time (t_lag)	May decrease	MPD may facilitate faster partitioning of the API into the stratum corneum.
% Viability (RhE Test)	> 50%	The formulation is not classified as a skin irritant under the test conditions.

Troubleshooting IVPT:

• High Variability: Ensure consistent skin thickness, proper mixing in the receptor chamber, and accurate dosing.

• No Permeation Detected: Verify the sensitivity of the analytical method. Check for API binding to the skin or apparatus. Ensure sink conditions are met.

• Leaking Cells: Re-mount skin carefully. Check for damage to the skin membrane or glass cell.

Conclusion

Menthoxypropanediol is a highly versatile excipient for modern topical drug formulations. Its dual capacity to provide a pleasant, prolonged cooling sensation and to enhance the penetration of APIs across the skin barrier makes it a valuable tool for formulators. By improving both the aesthetic and bioavailability aspects of a topical product, MPD can contribute significantly to enhanced patient experience and therapeutic efficacy. The protocols outlined in this guide provide a robust framework for harnessing these benefits, from initial formulation to comprehensive performance and safety evaluation.

References

• OECD (2013), Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. Available at: [Link]

• SenzaGen. Skin irritation: OECD TG 439. Available at: [Link]

• Nucro-Technics (2024). OECD 439: In Vitro Skin Irritation (RHE Test Method). Available at: [Link]

• Institute for In Vitro Sciences, Inc. (IIVS). Skin Irritation Test (SIT, OECD 439). Available at: [Link]

• OECD. Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. Available at: [Link]

• ResearchGate. The permeability enhancing mechanism of menthol on skin lipids: a molecular dynamics simulation study. Available at: [Link]

• Tox Lab. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428). Available at: [Link]

• Moghimipour, E., & Handali, S. (2015). Topical Nano and Microemulsions for Skin Delivery. Journal of Nanomaterials, 2015, 1-11. Available at: [Link]

• Yasir, M., et al. (2022). Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches. Pharmaceutics, 14(8), 1559. Available at: [Link]

• Garg, A., et al. (2007). Development of Novel Microemulsion-Based Topical Formulations of Acyclovir for the Treatment of Cutaneous Herpetic Infections. AAPS PharmSciTech, 8(3), E75. Available at: [Link]

• International Journal of Pharmaceutical Sciences. Formulation and Evaluation of Microemulsion Gel: Role of Polymers and Permeation Enhancers in Enhancing Transdermal Drug Delivery System. Available at: [Link]

• Xenometrix. 5 mm Franz Diffusion Cell, jacketed for in vitro Skin Permeation Testing IVPT. Available at: [Link]

• ams-bio. Franz Cell Test. Available at: [Link]

• Cal, K., & Sznitowska, M. (2008). Skin disposition of menthol after its application in the presence of drug substances. Journal of Applied Toxicology, 28(7), 843-848. Available at: [Link]

• ResearchGate. The Role of Menthol in Skin Penetration from Topical Formulations of Ibuprofen 5% in vivo. Available at: [Link]

• Herman, A., & Herman, A. P. (2015). Natural Ingredients of Transdermal Drug Delivery Systems as Permeation Enhancers of Active Substances through the Stratum Corneum. Molecules, 20(2), 1741-1751. Available at: [Link]

• ResearchGate. Effect of Penetration Enhancer DMSO on In-Vitro Skin Permeation of Acyclovir Transdermal Microemulsion Formulation. Available at: [Link]

• Marwah, H., et al. (2016). Transdermal Drug Delivery Enhancement by Compounds of Natural Origin. Molecules, 21(9), 1109. Available at: [Link]

• ResearchGate. Test Guidelines for In Vitro Assessment of Dermal Absorption and Percutaneous Penetration of Cosmetic Ingredients. Available at: [Link]

• Mandom Corp. (2007). Mandom Establishes a Sensory Evaluation Method for a Cooling Sensation. Available at: [Link]

• PKDERM-Teledyne Hanson Research (2022). In Vitro Permeation Testing (IVPT): Application to Cosmetic Products. YouTube. Available at: [Link]

• Kustos, I., et al. (2021). Sensory Panel Performance Evaluation—Comprehensive Review of Practical Approaches. Foods, 10(12), 3097. Available at: [Link]

• DLG (2017). DLG Expert report 07/2017: Practice guide for sensory panel training Part 1. Available at: [Link]

• ResearchGate. Sensory irritation and coolness produced by menthol: Evidence for selective desensitization of irritation. Available at: [Link]

• Walsh, J., et al. (2017). A Guide to Best Practice in Sensory Analysis of Pharmaceutical Formulations. International Journal of Pharmaceutics, 534(1-2), 345-357. Available at: [Link]

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Application Notes &amp; Protocols: Leveraging 3-((L-Menthyl)oxy)propane-1,2-diol for Enhanced Topical and Transdermal Delivery

An in-depth guide for researchers, scientists, and drug development professionals on the application of 3-((L-Menthyl)oxy)propane-1,2-diol as a skin penetration enhancer.

Authored by: Gemini, Senior Application Scientist

Introduction: A Modern Derivative of a Classic Enhancer

The transdermal delivery of therapeutic agents offers significant advantages, including the avoidance of first-pass metabolism and improved patient compliance.[1][2][3][4] However, the primary challenge remains the formidable barrier of the stratum corneum (SC), the outermost layer of the skin.[5][6] For decades, terpenes, a class of naturally occurring compounds, have been investigated as effective and safe penetration enhancers.[7][8] L-menthol is a well-known terpene enhancer, but its strong odor and potential for irritation can limit its use.

3-((L-Menthyl)oxy)propane-1,2-diol (MPD) , a synthetic derivative of L-menthol, has emerged as a promising alternative.[9][10] Also known as Menthoxypropanediol, this compound retains the beneficial properties of its parent molecule while offering a milder sensory profile.[10][11] It is a colorless, viscous liquid with slight solubility in water but good solubility in fats and alcohols.[10][12] This guide provides a comprehensive overview of MPD, its mechanism of action, and detailed protocols for evaluating its efficacy as a skin penetration enhancer.

Property	Value	Source
Chemical Formula	C₁₃H₂₆O₃	[10][12][13]
Molecular Weight	230.34 g/mol	[10][12][13]
Appearance	Colorless Liquid	[10][12]
Solubility	Very slightly soluble in water; Soluble in fat and ethanol	[12]
Common Synonyms	Menthoxypropanediol, Cooling Agent 10	[10]

The Science of Enhancement: Mechanism of Action

To effectively utilize a penetration enhancer, it is crucial to understand its mechanism. The efficacy of most enhancers is rooted in their ability to reversibly disrupt the highly organized structure of the stratum corneum. The SC is often described as a "brick and mortar" model, with corneocytes (bricks) embedded in a continuous intercellular lipid matrix (mortar).[14]

General Mechanisms of Terpene Enhancers

Terpenes typically enhance skin permeation through one or more of the following mechanisms:

• Disruption of Intercellular Lipids : They can fluidize the lipid bilayers, increasing the diffusion space for drug molecules.[7][8][[“]]

• Interaction with Intercellular Proteins : Some terpenes may interact with keratin within the corneocytes, altering their conformation.[8][16]

• Increased Drug Partitioning : They can modify the polarity of the stratum corneum, increasing the drug's ability to partition from the vehicle into the skin.[7]

The Specific Mechanism of Menthoxypropanediol (MPD)

Research comparing MPD to its parent compound, L-menthol, reveals a distinct and more subtle mechanism of action.[9]

• L-Menthol : Spectroscopic and diffraction studies show that L-menthol disrupts the intercellular lipid structure of the stratum corneum. It enhances drug permeation by both increasing the drug's concentration in the skin and increasing its diffusion rate within the skin.[9]

• Menthoxypropanediol (MPD) : In contrast, MPD does not appear to significantly alter the intercellular lipid structure.[9] Its primary enhancement mechanism is to increase the concentration of the drug within the skin .[9] This makes MPD a more moderate penetration enhancer, which can be advantageous for minimizing skin irritation while still achieving a therapeutic benefit.[9]

This difference in mechanism is critical for formulation scientists. MPD may be ideal for scenarios where a modest enhancement is required without compromising the skin's barrier integrity, or for drugs that benefit significantly from increased partitioning into the skin.

Caption: Mechanisms of L-Menthol vs. MPD on the Stratum Corneum.

Application Notes for Formulation Development

When incorporating MPD into a topical or transdermal formulation, consider the following:

• Concentration Optimization : The concentration of a penetration enhancer is a critical parameter. An optimal concentration exists where enhancement is maximized; higher concentrations may not improve efficacy and could increase irritation potential.[7][16] Preliminary dose-ranging studies are essential. Typical concentrations for terpenes range from 1% to 5%.[16]

• Vehicle Selection : The vehicle (e.g., cream, gel, ointment) influences both the release of the drug and the activity of the enhancer.[17] MPD's solubility in alcohols and oils makes it suitable for a variety of emulsion and solvent-based systems.[12]

• Drug Lipophilicity : The effectiveness of a terpene enhancer can depend on the physicochemical properties of the drug. While MPD is versatile, its ability to increase drug concentration in the skin may be particularly beneficial for drugs whose permeation is limited by poor partitioning into the stratum corneum.[7]

• Safety and Irritation : While considered milder than menthol, MPD is noted to have the potential for skin and eye irritation.[10][12] Formulation excipients should be chosen to ensure good skin tolerability.

Experimental Protocols for Efficacy Evaluation

To rigorously assess the performance of MPD as a penetration enhancer, a systematic, multi-step approach is required. The cornerstone of this evaluation is the in vitro skin permeation test (IVPT) using Franz diffusion cells.[18][19][20]

Caption: Workflow for an In Vitro Skin Permeation Study.

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

Objective: To quantify the permeation of an active pharmaceutical ingredient (API) across a skin membrane from a formulation containing MPD, compared to a control formulation without MPD.

Materials & Equipment:

• Vertical Franz Diffusion Cells[18][19]

• Excised skin membrane (e.g., human cadaver skin, porcine ear skin[21])

• Receptor solution (e.g., Phosphate Buffered Saline (PBS) with a solubility enhancer like Tween 80, if needed)

• Circulating water bath maintained at 37°C (to ensure skin surface temperature of ~32°C)[20]

• Magnetic stir bars and stirrer unit

• Test Formulation (API + Vehicle + MPD)

• Control Formulation (API + Vehicle)

• Positive Control (optional, e.g., API with a well-characterized enhancer like oleic acid)

• Analytical instrumentation (e.g., HPLC) for API quantification

Step-by-Step Methodology:

• Skin Membrane Preparation:

  • Thaw frozen porcine ear skin and separate the full-thickness skin from the underlying cartilage.

  • Carefully remove subcutaneous fat using a scalpel.

  • Cut the skin into sections large enough to fit the Franz diffusion cells.

  • Self-Validation: Perform a skin integrity test before mounting (see Protocol 2). Discard any skin samples that do not meet the integrity criteria.

• Franz Cell Assembly:

  • Thoroughly clean all glass components.[18]

  • Fill the receptor chamber with pre-warmed (37°C), de-gassed receptor solution, ensuring no air bubbles are trapped beneath the membrane.

  • Mount the prepared skin membrane onto the receptor chamber, with the stratum corneum side facing upwards (towards the donor chamber).[18]

  • Clamp the donor chamber securely in place. The effective diffusion area is determined by the orifice of the donor chamber.

  • Place a small magnetic stir bar in the receptor chamber.

  • Place the assembled cells in the diffusion apparatus and allow the system to equilibrate for at least 30 minutes.

• Formulation Dosing:

  • Apply a finite dose (e.g., 5-10 mg/cm²) of the test or control formulation evenly onto the surface of the skin in the donor chamber. This mimics a real-world application.[19]

  • Record the exact amount applied.

• Sample Collection:

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 200-500 µL) from the receptor chamber via the sampling arm.[18]

  • Immediately replenish the receptor chamber with an equal volume of fresh, pre-warmed receptor solution to maintain a constant volume (sink conditions).

  • Store samples appropriately for later analysis.

• Sample Analysis:

  • Quantify the concentration of the API in each collected sample using a validated analytical method, such as HPLC.

Protocol 2: Stratum Corneum Integrity Assessment (Self-Validation)

Objective: To ensure the barrier properties of the skin membrane are intact before the permeation experiment. This is a critical quality control step.

Methodology (Choose one):

• Transepidermal Water Loss (TEWL): Use a TEWL probe to measure the rate of water vapor loss from the skin surface. A low TEWL value (e.g., <10-15 g/h/m²) indicates a competent barrier.

• Electrical Resistance: Measure the electrical resistance across the skin membrane mounted in the Franz cell with saline in both chambers. High resistance is indicative of an intact barrier.[19][22]

Acceptance Criteria: Establish a threshold value based on literature or internal standards. Membranes that fail this test should not be used, as a compromised barrier will yield artificially high permeation rates.

Data Analysis and Interpretation

The data from the IVPT study are used to calculate key permeation parameters.

• Calculate Cumulative Amount Permeated (Q):

  • For each time point, calculate the cumulative amount of API (in µg) that has permeated into the receptor chamber, correcting for the API removed during previous sampling.

  • Divide this amount by the diffusion area of the cell (cm²) to get Q (µg/cm²).

• Plot the Data:

  • Plot the cumulative amount permeated per unit area (Q) against time (hours).

• Determine Steady-State Flux (Jss):

  • Identify the linear portion of the plot (steady-state).

  • The slope of this linear portion is the steady-state flux (Jss), representing the rate of permeation per unit area (µg/cm²/h).[18]

• Calculate the Enhancement Ratio (ER):

  • The ER is the most direct measure of the enhancer's effectiveness.

  • ER = (Jss of Test Formulation with MPD) / (Jss of Control Formulation without MPD)

  • An ER > 1 indicates a positive enhancement effect.

Data Presentation:

Summarize the results in a clear, tabular format for easy comparison.

Formulation	Steady-State Flux (Jss) (µg/cm²/h) ± SD	Lag Time (h) ± SD	Enhancement Ratio (ER)
Control (No MPD)	1.5 ± 0.2	2.1 ± 0.3	1.0 (Reference)
Test (3% MPD)	4.8 ± 0.5	1.9 ± 0.4	3.2
Positive Control	Value	Value	Value
(Note: Data are hypothetical for illustrative purposes)

Safety Considerations

While MPD is used as a flavoring agent and is on the FEMA GRAS list for that purpose, its application in topical drug products requires careful safety evaluation.[23] GHS classifications indicate a potential for skin and eye irritation.[10][12][13] Therefore, any new formulation containing MPD should undergo standard dermatological safety testing, including in vitro cytotoxicity assays and in vivo skin irritation studies (e.g., patch testing) before clinical application.

References

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• Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum. OMICS Online. [Link]

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• Mechanisms of the Drug Penetration Enhancer Propylene Glycol Interacting with Skin Lipid Membranes. ACS Publications. [Link]

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Application Notes and Protocols for Incorporating 3-((L-Menthyl)oxy)propane-1,2-diol in Oral Care Products

Introduction

3-((L-Menthyl)oxy)propane-1,2-diol, also known as Menthoxypropanediol or Cooling Agent 10, is a synthetic derivative of menthol widely utilized in the cosmetic and food industries for its pronounced and long-lasting cooling sensation.[1][2][3] In the domain of oral care, it presents a compelling alternative or synergistic partner to traditional cooling agents like menthol, offering a smoother, less volatile, and more sustained cooling effect. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective incorporation of 3-((L-Menthyl)oxy)propane-1,2-diol into various oral care formulations. We will delve into its physicochemical properties, mechanism of action, formulation guidelines, and detailed protocols for its application and evaluation in toothpaste and mouthwash.

Physicochemical Properties of 3-((L-Menthyl)oxy)propane-1,2-diol

A thorough understanding of the physicochemical properties of 3-((L-Menthyl)oxy)propane-1,2-diol is paramount for its successful formulation in oral care products.

Property	Value	Reference
Chemical Name	3-((1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl)oxy)-1,2-propanediol	[4]
Synonyms	Menthoxypropanediol, 3-(l-Menthoxy)propane-1,2-diol, Cooling Agent 10	[4][5]
CAS Number	87061-04-9	[2][6]
Molecular Formula	C13H26O3	[4]
Molecular Weight	230.34 g/mol	[4]
Appearance	Colorless liquid	[4]
Odor	Minty, vanilla aroma	[4]
Solubility	Very slightly soluble in water; Soluble in ethanol and fats	[4]
Specific Gravity	0.990 - 1.002 @ 25°C	[2]
Refractive Index	1.472 - 1.476 @ 20°C	[2]
Flash Point	172.78 °C	[2]

Mechanism of Action: A Sustained Cooling Sensation

The cooling effect of 3-((L-Menthyl)oxy)propane-1,2-diol is primarily mediated through its interaction with the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[3] This non-selective cation channel is expressed in sensory neurons and is activated by cold temperatures and cooling agents.

The binding of 3-((L-Menthyl)oxy)propane-1,2-diol to the TRPM8 receptor induces a conformational change, leading to an influx of calcium ions into the neuron. This influx depolarizes the cell membrane, generating an action potential that is transmitted to the brain and perceived as a cooling sensation. The sustained cooling effect of 3-((L-Menthyl)oxy)propane-1,2-diol compared to menthol can be attributed to its lower volatility and potentially different binding kinetics with the TRPM8 receptor.

Caption: Proposed mechanism of action for 3-((L-Menthyl)oxy)propane-1,2-diol.

Formulation Guidelines for Oral Care Products

The incorporation of 3-((L-Menthyl)oxy)propane-1,2-diol into oral care formulations requires careful consideration of its solubility and compatibility with other ingredients.

3.1. Solubility and Dispersion:

Given its limited water solubility, 3-((L-Menthyl)oxy)propane-1,2-diol should be pre-solubilized or dispersed in a suitable solvent before being added to the aqueous phase of a formulation. Common solvents and co-solvents in oral care products include:

• Propylene Glycol: An excellent solvent for 3-((L-Menthyl)oxy)propane-1,2-diol and a common humectant in toothpastes and mouthwashes.[7]

• Ethanol: Used in many mouthwash formulations, it can effectively dissolve the cooling agent.[8]

• Glycerin: Another common humectant that can aid in the dispersion of 3-((L-Menthyl)oxy)propane-1,2-diol.[7]

• Surfactants: The surfactant system within the formulation (e.g., sodium lauryl sulfate) will help to emulsify and stabilize the cooling agent in the final product.[7]

3.2. Recommended Usage Levels:

The optimal concentration of 3-((L-Menthyl)oxy)propane-1,2-diol will depend on the desired cooling intensity and the specific product matrix. The following are general starting recommendations:

Product Type	Recommended Usage Level (% w/w)
Toothpaste	0.1 - 0.5%
Mouthwash	0.05 - 0.3%
Chewing Gum	0.2 - 1.0%

It is crucial to conduct sensory panel studies to determine the ideal concentration for a specific target consumer preference.

3.3. Compatibility:

3-((L-Menthyl)oxy)propane-1,2-diol is generally compatible with common oral care ingredients, including:

• Abrasives: Hydrated silica, calcium carbonate.

• Humectants: Glycerin, sorbitol, propylene glycol.[7][9]

• Thickeners: Xanthan gum, carrageenan, carboxymethyl cellulose.[9][10]

• Fluoride sources: Sodium fluoride, sodium monofluorophosphate.[7]

• Sweeteners: Sodium saccharin, xylitol, sucralose.[7][11]

• Flavors: Peppermint oil, spearmint oil.[12]

However, it is always recommended to perform compatibility studies to ensure that the cooling agent does not negatively impact the stability or performance of other active ingredients.

Detailed Application Protocols

The following protocols provide a step-by-step guide for incorporating 3-((L-Menthyl)oxy)propane-1,2-diol into toothpaste and mouthwash formulations.

4.1. Protocol for Toothpaste Formulation

This protocol outlines the preparation of a basic fluoride toothpaste containing 3-((L-Menthyl)oxy)propane-1,2-diol.

Caption: Experimental workflow for toothpaste formulation.

Ingredients:

Phase	Ingredient	Function	% (w/w)
A (Humectant/Binder)	Deionized Water	Solvent	20.00
Glycerin	Humectant	25.00
Sorbitol (70% solution)	Humectant, Sweetener	20.00
Xanthan Gum/Carrageenan	Binder	1.00
B (Actives)	Sodium Fluoride	Anti-caries agent	0.24
Sodium Saccharin	Sweetener	0.20
C (Abrasive)	Hydrated Silica	Abrasive	20.00
D (Flavor/Cooling)	Propylene Glycol	Solvent, Humectant	5.00
3-((L-Menthyl)oxy)propane-1,2-diol	Cooling Agent	0.30
Peppermint Flavor	Flavoring Agent	1.00
E (Surfactant)	Sodium Lauryl Sulfate	Foaming Agent	1.26
Deionized Water	Solvent	5.00

Procedure:

• Phase A Preparation: In a suitable mixing vessel, combine the deionized water, glycerin, and sorbitol. Mix until a homogenous solution is formed.

• Binder Dispersion: Slowly disperse the xanthan gum/carrageenan into the vortex of the mixing Phase A to avoid agglomeration. Continue mixing until the binder is fully hydrated and the solution is uniform.

• Phase B Addition: Add the sodium fluoride and sodium saccharin to Phase A and mix until completely dissolved.

• Phase C Incorporation: Transfer the mixture to a vacuum mixer. Gradually add the hydrated silica under vacuum to prevent air entrapment. Mix until the abrasive is fully dispersed and the paste is smooth.

• Phase D Preparation: In a separate container, dissolve the 3-((L-Menthyl)oxy)propane-1,2-diol and peppermint flavor in propylene glycol.

• Phase D Addition: Add the prepared flavor phase to the main batch and mix until uniform.

• Phase E Addition: In another separate container, dissolve the sodium lauryl sulfate in the remaining deionized water. Slowly add this solution to the main batch and mix at a low speed to minimize foaming.

• Final Mixing: Continue mixing under vacuum for 15-30 minutes to ensure a homogenous and air-free paste.

4.2. Protocol for Mouthwash Formulation

This protocol describes the preparation of an alcohol-free mouthwash with 3-((L-Menthyl)oxy)propane-1,2-diol.

Caption: Experimental workflow for mouthwash formulation.

Ingredients:

Ingredient	Function	% (w/w)
Deionized Water	Solvent	q.s. to 100
Sorbitol (70% solution)	Humectant, Sweetener	10.00
Glycerin	Humectant, Solvent	7.50
Propylene Glycol	Solvent, Humectant	3.00
Poloxamer 407	Solubilizer	0.50
3-((L-Menthyl)oxy)propane-1,2-diol	Cooling Agent	0.10
Peppermint Flavor	Flavoring Agent	0.15
Sodium Saccharin	Sweetener	0.05
Sodium Benzoate	Preservative	0.10
Citric Acid	pH Adjuster	q.s.
Sodium Fluoride	Anti-caries agent	0.05

Procedure:

• Water Phase Preparation: In the main mixing vessel, add the deionized water, sorbitol, and glycerin. Mix until uniform.

• Active Ingredient Dissolution: Add and dissolve the sodium saccharin, sodium benzoate, and sodium fluoride into the water phase.

• Flavor Phase Preparation: In a separate vessel, combine the propylene glycol, 3-((L-Menthyl)oxy)propane-1,2-diol, and peppermint flavor. Mix until a clear solution is formed.

• Solubilization: Add the Poloxamer 407 to the flavor phase and mix until fully dissolved.

• Combining Phases: Slowly add the flavor phase to the main water phase with continuous mixing to ensure proper solubilization and prevent cloudiness.

• Final Adjustments: Check the pH of the solution and adjust to a target of 5.5-6.5 with citric acid if necessary. Add deionized water to bring the batch to the final volume. Mix until uniform.

Performance and Stability Testing

Thorough testing is essential to ensure the efficacy, safety, and shelf-life of oral care products containing 3-((L-Menthyl)oxy)propane-1,2-diol.

5.1. Sensory Panel Evaluation:

A trained sensory panel should be used to evaluate the cooling performance of the final product. Key attributes to assess include:

• Cooling Intensity: Rated on a scale (e.g., 0-10) at various time points (e.g., 0, 1, 5, 15, 30 minutes) after use.

• Cooling Duration: The total time a cooling sensation is perceived.

• Flavor Perception: Assessment of the overall flavor profile and any potential off-notes.

• Astringency and Irritation: Evaluation of any undesirable sensory effects.

5.2. Stability Testing:

Stability testing should be conducted to evaluate the physical, chemical, and microbiological integrity of the product over time.[13][14][15][16]

Test	Parameters to Evaluate	Conditions
Physical Stability	Appearance, color, odor, pH, viscosity, phase separation.	Accelerated: 40°C/75% RH for 3-6 months. Real-time: 25°C/60% RH for the intended shelf-life.
Chemical Stability	Assay of 3-((L-Menthyl)oxy)propane-1,2-diol, fluoride content, preservative efficacy.	Same as physical stability.
Microbiological Stability	Total viable count, microbial challenge tests.	Conducted at the beginning and end of the stability study.

Advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) can be employed for the quantitative analysis of 3-((L-Menthyl)oxy)propane-1,2-diol and other key ingredients.[13]

Regulatory and Safety Considerations

3-((L-Menthyl)oxy)propane-1,2-diol has been evaluated for safety and is approved for use as a flavoring agent in food by major regulatory bodies.

• FEMA GRAS: It is listed as FEMA number 3784 and is Generally Recognized as Safe (GRAS) for its intended use as a flavoring substance.[4][17]

• JECFA: The Joint FAO/WHO Expert Committee on Food Additives has evaluated it and found no safety concern at current levels of intake when used as a flavoring agent.[4][18]

While it has a good safety profile, it is important to adhere to recommended usage levels and conduct appropriate safety testing, such as cytotoxicity and irritation tests, for new oral care formulations.[14]

Conclusion

3-((L-Menthyl)oxy)propane-1,2-diol is a versatile and effective cooling agent for a wide range of oral care applications. Its long-lasting and smooth cooling profile makes it a valuable ingredient for enhancing the sensory experience of toothpastes, mouthwashes, and other oral hygiene products. By following the formulation guidelines and testing protocols outlined in these application notes, researchers and formulators can successfully incorporate this innovative ingredient to develop products that meet the evolving demands of consumers for a refreshing and efficacious oral care experience.

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• 16. Stability Testing for Oral Thin Film - Oral Thin Film - CD Formulation [formulationbio.com]
• 17. femaflavor.org [femaflavor.org]
• 18. JECFA Evaluations-3-L-MENTHOXYPROPANE-1,2-DIOL- [inchem.org]

Application Notes &amp; Protocols for Menthoxypropanediol (MPD) as a Flavoring Agent

Section 1: Executive Summary & Introduction

Menthoxypropanediol (MPD), also known as Cooling Agent 10, is a synthetic derivative of menthol engineered to deliver a potent and refined cooling sensation in a wide range of food and beverage applications.[1][2] Unlike traditional menthol, MPD offers significant advantages, including a cleaner taste profile, reduced bitterness and odor, and improved stability, making it an invaluable tool for product developers seeking to innovate in the sensory space.[3] This document provides a comprehensive guide for researchers, scientists, and formulation experts on the effective application of Menthoxypropanediol in food technology. It covers the fundamental mechanism of action, regulatory status, detailed formulation guidelines, and robust protocols for sensory and stability analysis.

MPD is designated as a flavoring agent by the U.S. Food and Drug Administration (FDA) and the Flavor and Extract Manufacturers Association (FEMA), holding FEMA number 3784.[4][5] This Generally Recognized as Safe (GRAS) status permits its use in food, where it imparts a fresh, cooling effect without the harsh notes often associated with menthol.[5][6][7][8] Its primary function is to activate the transient receptor potential melastatin 8 (TRPM8) ion channel, the body's primary sensor for cold stimuli.[9][10][11]

Section 2: Mechanism of Action - The TRPM8 Pathway

The cooling sensation imparted by Menthoxypropanediol is not a change in physical temperature but a sophisticated neurological illusion mediated by specific ion channels. MPD functions as a potent agonist of the TRPM8 channel, a protein found in the plasma membrane of sensory neurons.[9][10]

The activation sequence is as follows:

• Binding: MPD, upon ingestion, comes into contact with sensory nerve endings in the oral mucosa. It binds to a specific site on the TRPM8 channel.

• Channel Opening: This binding event induces a conformational change in the TRPM8 protein, causing the ion channel to open.

• Cation Influx: The open channel allows an influx of calcium ions (Ca²⁺) into the neuron.[12]

• Signal Transduction: The rapid increase in intracellular calcium concentration depolarizes the neuron, generating an action potential.

• Perception of Cold: This electrical signal travels along the nerve to the brain, where it is interpreted as a sensation of cold, identical to the signal that would be sent if the mouth were physically cooled.[13]

This targeted mechanism allows for the creation of a clean, lasting cooling effect that can be precisely controlled through dosage.

Caption: Mechanism of MPD-induced cooling via TRPM8 activation.

Section 3: Physicochemical Properties & Regulatory Profile

A thorough understanding of MPD's properties is essential for successful formulation.

Property	Value / Description	Source(s)
Chemical Name	3-((L-Menthyl)oxy)propane-1,2-diol	[4]
Molecular Formula	C₁₃H₂₆O₃	[14][15]
Molecular Weight	230.34 g/mol	[14][15]
CAS Number	87061-04-9	[4][14]
FEMA Number	3784	[4][5][14]
JECFA Number	1408	[4][5][14]
Appearance	Colorless liquid	[4][14]
Odor/Flavor Profile	Mild, minty, vanilla-like aroma. Provides a clean cooling sensation.	[4][14]
Solubility	Very slightly soluble in water. Soluble in fats, oils, and ethanol.	[4][14]
Regulatory Status	GRAS as a flavoring agent.	[5][16]

Scientist's Note: The low water solubility is a critical formulation constraint. For aqueous systems like beverages, a solubilizing agent (e.g., propylene glycol, glycerin, or specialized emulsifiers) is typically required to create a stable, clear solution. Direct addition to water will result in poor dispersion and potential separation.

Section 4: Comparative Sensory Analysis: MPD vs. L-Menthol

MPD was developed to overcome some of the sensory liabilities of L-Menthol. The following table provides a qualitative comparison based on typical industry observations.

Sensory Attribute	L-Menthol	Menthoxypropanediol (MPD)
Cooling Intensity	Strong, sharp, initial burst	Strong, smooth, builds gradually
Flavor Profile	Strong minty, often bitter, harsh notes	Cleaner, more neutral profile with a faint sweet/vanilla note
Odor	Pungent, characteristic mint aroma	Very low, almost neutral
Onset of Sensation	Rapid	Moderate, delayed onset
Duration	Moderate	Long-lasting, lingering coolness
Off-Notes	Bitterness, harshness, potential for burning sensation	Significantly reduced bitterness and harshness

Section 5: Experimental Protocols

The following protocols provide a framework for evaluating MPD in food and beverage systems. These are designed to be self-validating and should be adapted to specific product matrices.

Protocol 5.1: Determination of Sensory Detection Threshold

Objective: To determine the lowest concentration of MPD at which a cooling sensation is reliably detected by a trained sensory panel.

Materials:

• Menthoxypropanediol (food grade)

• Solubilizer (e.g., Propylene Glycol)

• Deionized water or model beverage base (e.g., 5% sucrose solution)

• Graduated cylinders and precision pipettes

• Sample cups with lids, labeled with 3-digit random codes

• Palate cleansers (unsalted crackers, room temperature water)[17]

Methodology:

• Stock Solution Preparation: Prepare a 1% (10,000 ppm) stock solution of MPD in propylene glycol. Scientist's Note: This ensures MPD is fully solubilized before dilution in the aqueous base.

• Sample Preparation: Create a series of dilutions from the stock solution in the model beverage base. A suggested range is: 1, 2, 5, 10, 15, 20, 25, 30 ppm. Also prepare a "zero" sample containing only the beverage base and an equivalent amount of propylene glycol.

• Panelist Training: Select 10-15 panelists. Train them to identify the specific cooling sensation of MPD by providing them with a clearly perceptible reference sample (e.g., 30 ppm) and the "zero" sample.

• Testing Protocol (Triangle Test): [18][19]

  • Present each panelist with a set of three samples (a "triangle"), two of which are identical and one is different (the MPD-containing sample).

  • Start with a concentration expected to be above the threshold and work downwards.

  • For each triangle, instruct the panelist to identify the "odd" sample.

  • Require a forced choice.

  • Ensure panelists cleanse their palate between each triangle set.[17]

• Data Analysis: The detection threshold is defined as the lowest concentration at which a statistically significant number of panelists (p < 0.05) can correctly identify the odd sample.

Protocol 5.2: Time-Intensity (T-I) Analysis of Cooling Profile

Objective: To characterize the dynamic cooling profile of MPD over time, measuring the onset, maximum intensity, and duration of the sensation.[20][21]

Materials:

• MPD-containing beverage sample at a pre-determined concentration (e.g., 2-3x the detection threshold).

• Control sample (no MPD).

• Computer with Time-Intensity software (or graph paper with a time-stamped intensity scale).

• Trained panelists (6-10).[18]

Methodology:

• Panelist Training: Train panelists on the use of the T-I scale (e.g., a 15-cm line scale anchored with "No Cooling Sensation" and "Extreme Cooling Sensation").[22] Have them practice tracking a changing sensation over time.

• Evaluation Procedure:

  • The panelist starts the timer/software.

  • At time = 0, the panelist takes a standardized amount of the sample (e.g., 15 mL) into their mouth, holds for 5 seconds, and then swallows.

  • The panelist immediately begins to move the cursor (or pencil) along the scale to rate the perceived intensity of the cooling sensation. This is done continuously for a set period (e.g., 3-5 minutes).[22]

• Data Collection: The software records the intensity rating at set intervals (e.g., every second).[22]

• Data Analysis: From the resulting T-I curves, the following parameters can be extracted:

  • I-max: The maximum perceived intensity.

  • T-max: The time at which maximum intensity occurs.

  • T-onset: The time at which the sensation is first detected.

  • T-dur: The total duration of the sensation until it returns to baseline.

  • Area Under Curve (AUC): Represents the total cooling experience.

Caption: Workflow for Time-Intensity (T-I) Sensory Analysis.

Protocol 5.3: Accelerated Stability Assessment in a Model Beverage

Objective: To assess the chemical and sensory stability of MPD in a finished product under accelerated storage conditions.[23][24]

Materials:

• Finished beverage product containing a known concentration of MPD.

• Environmental chambers set to accelerated conditions (e.g., 40°C / 75% RH).

• Control samples stored at ideal conditions (e.g., 4°C, dark).

• Analytical instrumentation (e.g., GC-MS) for chemical analysis.

• Sensory panel for discriminative testing.

Methodology:

• Baseline Analysis (T=0):

  • Chemical: Quantify the initial concentration of MPD in the product using a validated analytical method (e.g., GC-MS).

  • Sensory: Conduct a discriminative test (e.g., Triangle Test) to ensure a perceptible difference between the MPD-containing product and a control without MPD.

• Storage: Place samples in both the accelerated and control environmental chambers.

• Pull Points: Remove samples from both chambers at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

• Analysis at Each Pull Point:

  • Chemical Analysis: Re-quantify the MPD concentration. Calculate the percentage of degradation compared to the T=0 baseline.

  • Sensory Analysis: Conduct a Triangle Test comparing the aged, accelerated sample against a freshly produced sample. A statistically significant inability to differentiate suggests a loss of sensory impact.

  • Physical Observation: Note any changes in appearance, color, or phase separation.

• Data Interpretation: Correlate the chemical degradation with any observed loss in sensory performance.[24] A stable formulation will show minimal chemical loss and no significant change in sensory perception over the study period.

Section 6: Troubleshooting & Advanced Insights

• Issue: Poor Solubility/Cloudiness in Beverages.

  • Cause: Insufficient solubilization of MPD.

  • Solution: Increase the level of the co-solvent (e.g., propylene glycol) or utilize a food-grade emulsifier system (e.g., polysorbate 80, sucrose esters) to create a stable microemulsion.

• Issue: Delayed Cooling Onset ("Lag Time").

  • Insight: The moderate onset of MPD is an inherent property. This can be an advantage, creating a "blooming" effect.

  • Solution: For a faster initial impact, consider blending MPD with a small amount of a faster-acting agent like Menthol or Menthyl Lactate. This allows for temporal layering of the cooling sensation.

• Issue: Sensory Fatigue in Panelists.

  • Cause: The long-lasting effect of MPD can desensitize panelists' TRPM8 receptors.[25]

  • Solution: Enforce longer wait times between samples (at least 10-15 minutes). Limit the number of samples evaluated per session to a maximum of four.[18] Provide warm water as a palate cleanser to help reset receptors.

Section 7: References

• Agriculture Institute. (2024, February 10). Quality Control of Flavouring Agents: Testing Procedures. Retrieved from

• ChemBK. (n.d.). Menthoxypropanediol. Retrieved from

• Fiveable. (n.d.). Time-intensity method Definition. Retrieved from

• Paula's Choice EU. (n.d.). What is Menthoxypropanediol?. Retrieved from

• PubChem. (n.d.). 3-((L-Menthyl)oxy)propane-1,2-diol. Retrieved from

• EyeQuestion Software Help Center. (n.d.). Time Intensity (TI). Retrieved from

• ASTM International. (2024, June 19). E1909 Standard Guide for Time-Intensity Evaluation of Sensory Attributes. Retrieved from

• Prospector Knowledge Center. (2020, June 4). Cool Off or Warm Up with Neurocosmetics. Retrieved from

• Arora, G. (2023, February 15). Analysis of Quality Control of Emulsion Flavor Products Based on Stability Properties in Product Applications at PT. XYZ flavours. Retrieved from

• Sirocco. (2025, March 19). Food Sensory Evaluation Tools for Guaranteeing Consumer Acceptance. Retrieved from

• Google Patents. (n.d.). Topical analgesic compositions - WO2020223097A1. Retrieved from

• NIH. (2022, July 26). Multi-attribute temporal descriptive methods in sensory analysis applied in food science: Protocol for a scoping review. Retrieved from

• Food and Agriculture Organization of the United Nations. (n.d.). Online Edition: "Specifications for Flavourings". Retrieved from

• Paula's Choice. (n.d.). Menthoxypropanediol in Skin Care: What It Is & Is It Safe?. Retrieved from

• NIH. (n.d.). TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation. Retrieved from

• Ticinochem. (n.d.). Menthoxypropanediol. Retrieved from

• ResearchGate. (n.d.). Time–Intensity Methods | Request PDF. Retrieved from

• Guidechem. (n.d.). Menthoxypropanediol 87061-04-9 wiki. Retrieved from

• International Cooperation for Convergence of Technical Requirements for the Assessment of Feed Ingredients. (n.d.). STABILITY TESTING OF FEED INGREDIENTS. Retrieved from

• Nottingham ePrints. (n.d.). FLAVOUR REFORMULATION AND FLAVOUR STABILITY. Retrieved from

• Paula's Choice. (n.d.). What is Menthoxypropanediol?. Retrieved from

• PubChem. (n.d.). Menthoxypropanediol | C13H26O3 | CID 5362595. Retrieved from

• U.S. Food and Drug Administration. (n.d.). Substances Added to Food (formerly EAFUS). Retrieved from

• Food Research Lab. (2024, May 18). Sensory Evaluation Methods For Food And Beverage Products. Retrieved from

• Lab Manager. (n.d.). Sensory Evaluation Methods in Food and Beverage Research. Retrieved from

• European Food Safety Authority. (n.d.). Flavourings. Retrieved from

• FICSI. (2023, September 25). Sensory Evaluation of Food: Methods & Characteristics. Retrieved from

• Vanderbilt University. (2019, October 8). FEMA GRAS assessment of natural flavor complexes. Retrieved from

• NIH. (2025, September 13). TRPM8-driven thermogenesis by menthol: mechanisms of cold injury prevention. Retrieved from

• Woodhead Publishing. (n.d.). Sensory quality control in the chilled and frozen ready meal, soup and sauce sectors. Retrieved from

• EWG Skin Deep®. (n.d.). What is MENTHOXYPROPANEDIOL. Retrieved from

• Frontiers. (2022, June 20). Differential Activation of TRPM8 by the Stereoisomers of Menthol. Retrieved from

• Food Technology Magazine. (n.d.). GRAS Flavoring Substances 18. Retrieved from

• PubMed Central. (n.d.). Modulation of Thermoreceptor TRPM8 by Cooling Compounds. Retrieved from

• PubMed. (2024, August 2). Mechanisms of sensory adaptation and inhibition of the cold and menthol receptor TRPM8. Retrieved from

• IFT.org. (n.d.). GRAS. Retrieved from

• U.S. Food and Drug Administration. (2025, February 13). Substances Added to Food (formerly EAFUS). Retrieved from

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Evaluating the Dermal Delivery Enhancing Properties of 3-((L-Menthyl)oxy)propane-1,2-diol: An In Vitro Skin Permeation Testing (IVPT) Protocol

An Application Note and Protocol for Researchers

Abstract

3-((L-Menthyl)oxy)propane-1,2-diol (MOPD), a derivative of l-menthol, is gaining interest in topical and transdermal formulations for its potential as a skin permeation enhancer.[1] Unlike its parent compound, l-menthol, which can disrupt the highly ordered intercellular lipid structure of the stratum corneum, MOPD is suggested to act as a more moderate enhancer.[1] Preliminary studies indicate that MOPD may increase the dermal penetration of active pharmaceutical ingredients (APIs) primarily by increasing the drug's concentration within the skin, rather than by altering the skin's barrier structure.[1] This application note provides a comprehensive, step-by-step protocol for conducting in vitro skin permeation testing (IVPT) to quantitatively assess the effects of MOPD on the dermal absorption of a target API. The methodology is grounded in the internationally recognized OECD Test Guideline 428, utilizing Franz diffusion cells as the gold standard for this application.[2][3][4]

Introduction: The Rationale for MOPD and IVPT

The skin's outermost layer, the stratum corneum, presents a formidable barrier to the penetration of most xenobiotics, including therapeutic agents.[5] Chemical penetration enhancers are often incorporated into topical formulations to reversibly decrease this barrier's resistance and improve drug delivery.[5][6] Terpenes, such as l-menthol, are well-known enhancers but can sometimes lead to skin irritation.[5][7]

3-((L-Menthyl)oxy)propane-1,2-diol (MOPD) offers a potentially milder alternative. It is structurally related to menthol but possesses a diol group, which modifies its physicochemical properties.[8] Understanding its precise mechanism and efficacy is critical for formulation development. In vitro skin permeation testing (IVPT) is the primary method for this evaluation, providing crucial data on the rate and extent of drug absorption through the skin.[9][10] This method, which typically uses excised human or animal skin, serves as a critical tool for selecting new chemical entities, optimizing formulations, and establishing bioequivalence.[9][10] The protocol described herein is designed to provide a robust and reproducible framework for evaluating MOPD's performance as a permeation enhancer.

Physicochemical Properties of 3-((L-Menthyl)oxy)propane-1,2-diol

A thorough understanding of the physicochemical properties of an excipient is fundamental to formulation design and the interpretation of permeation data.

Property	Value	Source
IUPAC Name	3-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxypropane-1,2-diol	[PubChem][8]
Molecular Formula	C₁₃H₂₆O₃	[PubChem][8]
Molecular Weight	230.34 g/mol	[PubChem][8]
Physical Description	Colourless liquid; Minty, vanilla aroma	[PubChem][8]
Solubility	Very slightly soluble in water; Soluble in fat and ethanol	[PubChem][8]
GHS Hazard	Warning: Causes skin irritation (H315), Causes serious eye irritation (H319)	[PubChem][8]

Principle of the In Vitro Permeation Test (IVPT)

The IVPT assay is based on the use of a diffusion cell, most commonly the vertical Franz diffusion cell.[3][4] This apparatus consists of a donor chamber and a receptor chamber, between which a section of excised skin is mounted.[11]

The experimental design simulates in vivo conditions:

• The formulation containing the API and MOPD is applied to the epidermal surface (stratum corneum) in the donor chamber.[3]

• The receptor chamber is filled with a fluid (e.g., phosphate-buffered saline) that acts as a "sink," mimicking the dermal microcirculation.[12]

• The entire assembly is maintained at a constant temperature of 32°C, which approximates the physiological temperature of the skin surface.[13]

• Over a defined period (typically 24 hours), the API permeates through the skin layers and into the receptor fluid.[11]

• Samples are collected from the receptor fluid at predetermined time points and analyzed by a validated analytical method (e.g., HPLC, LC-MS/MS) to quantify the amount of permeated API.[3][14]

This process allows for the calculation of key permeation parameters, including the steady-state flux (Jss), lag time (T_lag), and permeability coefficient (Kp), which together characterize the absorption profile.[15][16]

Experimental Workflow and Protocol

The following diagram provides a high-level overview of the entire IVPT workflow, from initial preparation to final data analysis.

Caption: High-level workflow for the in vitro skin permeation test (IVPT).

Detailed Step-by-Step Protocol

This protocol is a template and should be adapted based on the specific API and formulation. The core principles are based on the OECD 428 guideline.[11][17]

4.1.1. Materials and Equipment

• Apparatus:

  • Franz Diffusion Cells (static, jacketed) with appropriate orifice diameter (e.g., 9-15 mm)[13]

  • Multi-channel magnetic stir plate with heater and circulating water bath

  • Teflon-coated magnetic stir bars

  • Positive displacement pipette for dosing

  • Analytical balance

  • pH meter

  • HPLC or LC-MS/MS system for analysis[3]

• Skin Membrane:

  • Excised human skin from a certified tissue bank is the gold standard.[3][15]

  • Alternatively, porcine (pig) ear skin is a common and accepted surrogate due to its structural similarity to human skin.[15][16]

  • Dermatome for preparing split-thickness skin (optional but recommended, ~200-400 µm)[9]

• Reagents and Consumables:

  • API (analytical standard)

  • 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)

  • Formulation vehicle (e.g., propylene glycol, ethanol, hydrogel base)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Solubilizing agent for receptor fluid if API has low aqueous solubility (e.g., Volpo, BSA, ethanol)[12]

  • HPLC-grade solvents for analysis

4.1.2. Protocol Steps

Step 1: Preparation of Receptor Fluid

• Causality: The receptor fluid must maintain "sink conditions," meaning the concentration of the API in the fluid should not exceed 10% of its saturation solubility. This ensures that the rate of permeation is dictated by the skin barrier, not by the solubility limit in the receptor phase.

• Prepare PBS at pH 7.4. If the API is poorly water-soluble, add a solubilizing agent. The chosen agent must be validated to ensure it does not affect skin integrity.[18]

• Degas the receptor fluid for at least 60 minutes using an ultrasonic bath to prevent air bubbles from forming on the dermal side of the skin, which can obstruct permeation.[9]

Step 2: Preparation of Test Formulations

• Prepare the vehicle (placebo) formulation.

• Prepare the active formulation by incorporating the API at the desired concentration into the vehicle.

• Prepare the test formulation by incorporating both the API and MOPD (e.g., at 1-5% w/w) into the vehicle.

• Self-Validation: Including a vehicle control (API without MOPD) is essential to establish a baseline permeation rate and accurately calculate the enhancement ratio.

Step 3: Skin Membrane Preparation and Integrity Test

• Thaw frozen skin at room temperature. Cut sections large enough to fit the diffusion cells.

• If using full-thickness skin, carefully remove subcutaneous fat. For split-thickness skin, use a dermatome.

• Trustworthiness: Skin barrier integrity must be confirmed for each skin section before applying the dose. A common method is to measure the transepidermal water loss (TEWL) or electrical resistance. Only skin sections that meet a predefined acceptance criterion (e.g., TEWL < 10 g/m²/h) should be used.[19]

Step 4: Franz Cell Assembly and Equilibration

• Fill the receptor chambers with degassed receptor fluid, ensuring no air bubbles are trapped. Place a small stir bar in each chamber.

• Mount the skin section onto the cell with the stratum corneum (epidermal side) facing the donor chamber and the dermal side in contact with the receptor fluid.[3]

• Clamp the donor and receptor chambers together securely.

• Place the cells in the heating block/stirrer assembly. Set the circulating water bath to achieve a skin surface temperature of 32 ± 1°C. Set the stir speed to ~600 RPM.

• Allow the system to equilibrate for at least 30 minutes.

Step 5: Dosing and Sampling

• Apply a finite dose of the test formulation to the skin surface in the donor chamber (e.g., 5-10 mg/cm²).[11] The dose should be applied evenly. The donor chamber is typically left unoccluded to better mimic in vivo use.[4]

• At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 24 hours), withdraw the entire volume of the receptor fluid from the sampling arm and replace it with an equal volume of fresh, pre-warmed receptor fluid.

• The collected samples should be stored appropriately (e.g., at 4°C or -20°C) prior to analysis.

Step 6: Sample Analysis

• Analyze the concentration of the API in the collected receptor fluid samples using a fully validated analytical method, such as HPLC-UV or LC-MS/MS.[14]

• The method must be validated for specificity, linearity, accuracy, and precision according to relevant guidelines.[18]

Data Analysis and Interpretation

Once the API concentrations are determined, the following permeation parameters can be calculated.

Caption: Workflow for calculating key parameters from raw analytical data.

• Cumulative Amount Permeated (Q): Calculate the total amount of API (in µg) that has permeated per unit area of skin (cm²) at each time point. This is plotted against time.

• Steady-State Flux (Jss): The flux is the rate of permeation. It is determined from the slope of the linear portion of the cumulative amount versus time plot.[16]

  • Jss (µg/cm²/h) = Slope of the linear region

• Lag Time (T_lag): The lag time is the time it takes for the API to establish a concentration gradient across the skin and reach steady-state diffusion. It is determined by extrapolating the linear portion of the plot back to the x-axis (time).[16]

• Permeability Coefficient (Kp): This parameter normalizes the flux to the concentration of the API in the donor formulation (Cd).

  • Kp (cm/h) = Jss / Cd

• Enhancement Ratio (ER): The ER is the key metric for evaluating MOPD's effectiveness. It is the ratio of the steady-state flux of the API from the formulation containing MOPD to the flux from the control formulation (without MOPD).

  • ER = Jss (with MOPD) / Jss (without MOPD)

  • An ER > 1 indicates a positive enhancement effect.

Conclusion

This application note provides a detailed and scientifically grounded protocol for evaluating 3-((L-Menthyl)oxy)propane-1,2-diol as a potential skin permeation enhancer. By adhering to the principles of the OECD 428 guideline and incorporating critical self-validating steps such as skin integrity testing and the use of controls, researchers can generate reliable and reproducible data.[17][19] The quantitative outputs—flux, lag time, and enhancement ratio—will enable drug development professionals to make informed decisions about the inclusion of MOPD in novel topical and transdermal formulations to optimize therapeutic delivery.

References

• OECD (2004), Test No. 428: Skin Absorption: In Vitro Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. URL: [Link]

• EUROLAB, OECD Procedure 428 Skin Absorption: In Vitro Method. URL: [Link]

• Tox Lab (n.d.), Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428). URL: [Link]

• OECD (2004), Test No. 428: Skin Absorption: In Vitro Method. URL: [Link]

• OECD iLibrary, Test No. 428: Skin Absorption: In Vitro Method. URL: [Link]

• PubChem, 3-((L-Menthyl)oxy)propane-1,2-diol. National Center for Biotechnology Information. URL: [Link]

• Santos, L. et al. (2020), "In Vitro Permeation Test (IVPT) for Pharmacokinetic Assessment of Topical Dermatological Formulations". Current Protocols in Pharmacology. URL: [Link]

• Nagy, B. et al. (2019), "Methods to Evaluate Skin Penetration In Vitro". Sci. Pharm. URL: [Link]

• Xenometrix, 5 mm Franz Diffusion Cell, jacketed for in vitro Skin Permeation Testing IVPT. URL: [Link]

• Idrish, M. (2025), "Ex vivo skin permeation study: Significance and symbolism". URL: [Link]

• Raney, S. G., et al. (2020), "In Vitro Skin Permeation Methodology for Over-The-Counter Topical Dermatologic Products". Therapeutic Innovation & Regulatory Science. URL: [Link]

• Avomeen, USP Ex Vivo Skin Permeation Testing. URL: [Link]

• Stira Pharmaceuticals, In Vitro Permeability Testing (IVPT). URL: [Link]

• Gratieri, T., et al. (2019), "In vitro transdermal drug permeation tests: a regulatory scenario evaluation". Brazilian Journal of Pharmaceutical Sciences. URL: [Link]

• Santos, L., et al. (2020), "In Vitro Permeation Test (IVPT) for Pharmacokinetic Assessment of Topical Dermatological Formulations". ResearchGate. URL: [Link]

• FDA (2022), "Draft Guidance: In Vitro Permeation Test Studies for Topical Drug Products Submitted in ANDAs". URL: [Link]

• Fujii, M., et al. (2003), "Comparison of skin permeation enhancement by 3-l-menthoxypropane-1,2-diol and l-menthol". International Journal of Pharmaceutics. URL: [Link]

• FDA (2022), "Practical Considerations Related to In-vitro Permeation Test Studies for Topical Products Submitted in ANDAs". URL: [Link]

• Algahtani, M. S., et al. (2021), "Design, Preparation, and Ex Vivo Skin Permeation of Doxepin Microemulsion System for Topical Delivery". Pharmaceuticals. URL: [Link]

• Singh, I., et al. (2025), "Ex vivo permeation studies using human vs animal skin for enhancer evaluation". ResearchGate. URL: [Link]

• FEMA (n.d.), "3784 3-l-menthoxypropane-1,2-diol". Flavor Extract Manufacturers Association. URL: [Link]

• PubChem, Menthoxypropanediol. National Center for Biotechnology Information. URL: [Link]

• Mohammed, Y., et al. (2023), "In Vitro Drug Release and Ex Vivo Dermal Drug Permeation Studies of Selected Commercial Benzoyl Peroxide Topical Formulations". Molecular Pharmaceutics. URL: [Link]

• Fujii, M., et al. (2003), "Comparison of skin permeation enhancement by 3-l-menthoxypropane-1,2-diol and l-menthol...". Semantic Scholar. URL: [Link]

• Grokipedia (2026), "Menthoxypropanediol". URL: [Link]

• Herman, A., & Herman, A. P. (2015), "Transdermal Drug Delivery Enhancement by Compounds of Natural Origin". Molecules. URL: [Link]

• Aqil, M., et al. (2007), "Percutaneous Permeation Enhancement by Terpenes: Mechanistic View". Current Drug Delivery. URL: [Link]

• Chen, J., et al. (2022), "Systematic Review on the Effectiveness of Essential and Carrier Oils as Skin Penetration Enhancers in Pharmaceutical Formulations". Pharmaceutics. URL: [Link]

Sources

• 1. Comparison of skin permeation enhancement by 3-l-menthoxypropane-1,2-diol and l-menthol: the permeation of indomethacin and antipyrine through Yucatan micropig skin and changes in infrared spectra and X-ray diffraction patterns of stratum corneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurolab.net [eurolab.net]
• 3. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 4. mdpi.com [mdpi.com]
• 5. Percutaneous Permeation Enhancement by Terpenes: Mechanistic View - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transdermal Drug Delivery Enhancement by Compounds of Natural Origin - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol

Welcome to the dedicated technical support center for the synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yields and product purity. The following content is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides, grounded in established chemical principles and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol, providing a foundational understanding of the reaction.

Q1: What is the most common synthetic route for 3-((L-Menthyl)oxy)propane-1,2-diol?

The most prevalent and industrially relevant method for synthesizing 3-((L-Menthyl)oxy)propane-1,2-diol is the acid-catalyzed ring-opening of a glycidol derivative with L-menthol.[1][2] This reaction, a variation of the Williamson ether synthesis, offers a direct pathway to the desired product. The general scheme involves the nucleophilic attack of the hydroxyl group of L-menthol on the epoxide ring of glycidol or a related C3-epoxypropane derivative.

Q2: Why is regioselectivity a critical factor in this synthesis?

Regioselectivity is paramount because the epoxide ring of glycidol has two electrophilic carbons. The nucleophilic attack of L-menthol can occur at either the C1 or C2 position of the propane backbone. The desired product, 3-((L-Menthyl)oxy)propane-1,2-diol, results from the attack at the C3 position (via the epoxide's C1). Attack at the C2 position would lead to the formation of the undesired regioisomer, 2-((L-Menthyl)oxy)propane-1,3-diol. Controlling the reaction conditions to favor the formation of the 3-substituted isomer is a key challenge in optimizing the yield.

Q3: What are the primary side reactions that can lower the yield?

The primary side reactions that can significantly reduce the yield of the desired product include:

• Polymerization of Glycidol: Glycidol is prone to self-polymerization, especially in the presence of strong acids or bases.[3]

• Formation of Di-menthyl Ether: Under certain conditions, a second molecule of L-menthol can react, though this is less common.

• Elimination Reactions: While less prevalent with primary epoxides, elimination reactions can be promoted by high temperatures and strong bases, leading to unsaturated byproducts.[4]

II. Troubleshooting Guide: Addressing Common Synthesis Issues

This section provides a detailed, question-and-answer-based guide to troubleshoot specific problems encountered during the synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol.

Q4: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yields are a frequent challenge in this synthesis and can stem from several factors. A systematic approach to troubleshooting is essential.

Root Cause Analysis and Solutions:

• Suboptimal Catalyst: The choice and amount of catalyst are critical.

  • Explanation: Lewis acids are commonly used to activate the epoxide ring towards nucleophilic attack.[5][6] However, an overly strong or concentrated acid can promote the polymerization of glycidol.[3]

  • Recommendation: Screen different Lewis acids (e.g., AlCl₃, SnCl₄, BF₃·OEt₂) or Brønsted acids (e.g., p-toluenesulfonic acid). Start with a catalytic amount and optimize the loading. Heterogeneous catalysts can also be explored to simplify removal and potentially improve selectivity.[2]

• Presence of Water: The reaction is sensitive to moisture.

  • Explanation: Water can compete with L-menthol as a nucleophile, leading to the formation of glycerol. It can also deactivate certain catalysts. The principles of anhydrous conditions in Williamson ether synthesis are applicable here.[7]

  • Recommendation: Ensure all glassware is thoroughly dried. Use anhydrous solvents and reagents. Consider the use of a drying agent if necessary.

• Incorrect Reaction Temperature: Temperature plays a crucial role in reaction kinetics and selectivity.

  • Explanation: Higher temperatures can increase the reaction rate but may also favor side reactions like polymerization and elimination.[4][8]

  • Recommendation: Start the reaction at a lower temperature (e.g., 50-60 °C) and monitor the progress by TLC or GC.[8] Gradually increase the temperature if the reaction is too slow. A typical range for this synthesis is 50-100 °C.[8]

Q5: I am observing the formation of a significant amount of the undesired 2-substituted regioisomer. How can I improve the regioselectivity?

Improving regioselectivity towards the 3-substituted product is a key optimization step.

Strategies for Enhancing Regioselectivity:

• Choice of Glycidol Derivative: Using a glycidol derivative with a good leaving group at the 3-position can direct the nucleophilic attack.

  • Explanation: Starting with epichlorohydrin or a similar 1,2-epoxy-3-halogenopropane allows for the initial formation of a halohydrin intermediate, which can then be converted to the desired diol in subsequent steps.[5][6] This multi-step approach often provides better control over regioselectivity.

• Catalyst Selection: The nature of the catalyst can influence the site of nucleophilic attack.

  • Explanation: Lewis acids coordinate to the epoxide oxygen, making both carbons more electrophilic. The steric hindrance of L-menthol will generally favor attack at the less substituted C1 carbon of the epoxide, leading to the desired 3-oxy product. The choice of a bulky Lewis acid may further enhance this steric preference.

• Reaction Conditions: Solvent and temperature can also play a role.

  • Recommendation: Employing a polar aprotic solvent like DMF or acetonitrile can accelerate the SN2 reaction at the less hindered carbon.[4][8]

Q6: My final product is difficult to purify. What are the best practices for purification?

Purification can be challenging due to the presence of unreacted starting materials, the regioisomeric byproduct, and polymers.

Effective Purification Techniques:

• Column Chromatography: This is a highly effective method for separating the desired product from its isomer and other impurities.[5]

  • Recommended Stationary Phase: Silica gel is commonly used.

  • Recommended Mobile Phase: A gradient of ethyl acetate in hexane or a similar solvent system is typically effective.

• Distillation: If the product is thermally stable, vacuum distillation can be used for purification, especially on a larger scale.[5]

• Aqueous Workup: Before chromatographic purification, an aqueous workup is essential to remove the catalyst and any water-soluble byproducts. This typically involves washing the organic layer with a mild base (e.g., sodium bicarbonate solution) followed by brine.

III. Experimental Protocols & Data

To provide a practical starting point, a summary of typical reaction conditions and a step-by-step protocol are provided below.

Table 1: Summary of Optimized Reaction Parameters

Parameter	Recommended Range/Value	Rationale
L-menthol:Glycidol Ratio	1.2 : 1 to 1.5 : 1	A slight excess of L-menthol can help drive the reaction to completion.
Catalyst Loading	0.01 to 0.1 mol%	Minimizes side reactions while ensuring a reasonable reaction rate.
Solvent	Toluene, n-heptane, or DMF	Choice depends on the catalyst and desired reaction temperature.
Temperature	50 - 80 °C	Balances reaction rate with minimizing byproduct formation.[8]
Reaction Time	2 - 10 hours	Monitor by TLC or GC to determine completion.[1][8]

Protocol 1: General Procedure for the Lewis Acid-Catalyzed Synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve L-menthol (1.2 eq.) in an anhydrous solvent (e.g., toluene).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., anhydrous aluminum chloride, 0.05 eq.) to the solution and stir until dissolved.

• Reactant Addition: Slowly add glycidol (1.0 eq.) dropwise to the reaction mixture while maintaining the desired temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC analysis of aliquots.

• Workup: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of a saturated sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by silica gel column chromatography or vacuum distillation.

IV. Visualizing the Synthesis and Troubleshooting

Diagram 1: Reaction Pathway

Caption: Overview of the synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A systematic approach to troubleshooting low reaction yields.

V. References

Sources

• 1. CN101200415A - Method for synthesizing cooling agent L-menthoxypropane - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. bibliotekanauki.pl [bibliotekanauki.pl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. EP1253130B1 - Method for producing 3-l-menthoxypropane-1,2-diol - Google Patents [patents.google.com]
• 6. US20020077367A1 - Process for producing 3-l-menthoxypropane-1,2-diol - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Menthoxypropanediol (MPD)

Document ID: TSC-MPD-PUR-2601

Version: 1.0

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of Menthoxypropanediol (MPD). As a synthetic derivative of menthol, MPD is increasingly utilized in cosmetics, personal care products, and pharmaceutical formulations for its cooling properties.[1][2][3] Achieving high purity of MPD is critical to ensure product safety, efficacy, and stability.[4][5] This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification of MPD from its reaction byproducts.

Our approach is grounded in fundamental chemical principles and extensive laboratory experience to provide you with a self-validating system for MPD purification and analysis.

Understanding the Chemistry: Synthesis and Common Impurities

Menthoxypropanediol is typically synthesized via an etherification reaction, most commonly a variation of the Williamson ether synthesis.[6][7][8] This involves the reaction of an activated menthol (alkoxide) with a suitable three-carbon electrophile, such as 3-chloro-1,2-propanediol or glycidol. An alternative route involves the reaction of menthol with propanediol under acidic catalysis.[9][10]

Regardless of the synthetic route, a common set of impurities and byproducts can be expected in the crude reaction mixture. Understanding these is the first step to designing an effective purification strategy.

Table 1: Common Impurities in Menthoxypropanediol Synthesis

Impurity/Byproduct	Origin	Rationale for Formation
Unreacted Menthol	Starting Material	Incomplete reaction or non-stoichiometric addition of reactants.
Unreacted Propanediol/Precursor	Starting Material	Incomplete reaction.
Dimenthyl Ether of Propanediol	Side Reaction	Reaction of a second molecule of menthol with the MPD product.
Elimination Products (Alkenes)	Side Reaction	A common competing reaction in Williamson ether synthesis, especially at higher temperatures or with sterically hindered substrates.[11][12]
Isomeric Byproducts	Side Reaction	Depending on the propanediol precursor, reaction at different hydroxyl positions can lead to isomers.
Residual Catalyst	Reaction Component	Acidic or basic catalysts used in the synthesis.
Water	Byproduct/Solvent	Formed in condensation reactions or present in solvents/reagents.[13]
Solvents	Reaction Medium	Residual solvents from the reaction or initial work-up.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in the purification of crude MPD?

A1: The most critical first step is a thorough aqueous work-up to remove the bulk of water-soluble impurities. This typically involves quenching the reaction mixture (if necessary, to neutralize any reactive species) and then performing a series of liquid-liquid extractions. Washing the organic layer with a dilute brine solution can help to break up emulsions and improve phase separation.[14]

Q2: My crude MPD is a very viscous oil. How does this affect the purification process?

A2: The high viscosity of MPD can pose challenges, particularly during liquid-liquid extractions and chromatography. To mitigate this, you can dilute the crude product with a low-boiling point, non-polar solvent (e.g., ethyl acetate, dichloromethane) to reduce its viscosity. This will facilitate better phase separation during extractions and allow for more efficient loading onto a chromatography column.

Q3: I am observing a significant amount of an alkene byproduct. How can I minimize this?

A3: Alkene formation is a classic side reaction in ether synthesis, arising from an E2 elimination pathway.[11][12] To minimize this, consider the following:

• Reaction Temperature: Lowering the reaction temperature generally favors the desired SN2 substitution over elimination.[11]

• Choice of Base: If using a base to deprotonate menthol, opt for a less sterically hindering base.

• Substrate Choice: Ensure you are using a primary alkyl halide precursor for the propanediol moiety, as secondary and tertiary halides are more prone to elimination.[6][8]

Q4: Can I purify MPD by recrystallization?

A4: Menthoxypropanediol is a viscous liquid at room temperature and therefore cannot be purified by conventional recrystallization.[15] However, if you have solid impurities precipitating from your crude product, you can remove them by filtration. If you suspect the presence of a solid derivative or a highly crystalline impurity, you might consider techniques like trituration with a non-polar solvent to selectively dissolve the MPD and leave the solid behind. In some cases, derivatization to a solid, followed by recrystallization and subsequent de-derivatization, could be a viable but complex purification strategy.

Troubleshooting Guides

Problem 1: Poor Separation During Fractional Vacuum Distillation

Symptom	Potential Cause	Troubleshooting Action
Broad boiling point range for the MPD fraction.	Inefficient fractionating column.	Increase the number of theoretical plates by using a longer Vigreux or packed column. Ensure the column is well-insulated.[16]
Fluctuating vacuum pressure.	Use a high-quality vacuum pump with a pressure regulator to maintain a stable vacuum.[17] Check for leaks in your distillation setup.
Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration between the liquid and vapor phases in the column. A slow, steady distillation rate is key.
Co-distillation of an impurity with a similar boiling point.	Azeotrope formation.	Consider a different purification technique, such as column chromatography, which separates based on polarity rather than boiling point.
Insufficient separation power.	Switch to a more efficient fractionating column or consider a spinning band distillation apparatus for very close-boiling impurities.
Bumping or unstable boiling.	Lack of nucleation sites.	Use a magnetic stir bar for vigorous stirring. Boiling chips are often less effective under vacuum.[16]
Heating is too rapid or uneven.	Use a heating mantle with a stirrer and ensure the flask is properly seated. An oil bath can provide more uniform heating.

Problem 2: Challenges in Column Chromatography

Symptom	Potential Cause	Troubleshooting Action
Poor separation of MPD from polar impurities.	Inappropriate stationary phase.	For polar compounds like MPD, consider using a more polar stationary phase than standard silica gel, such as alumina or a bonded-phase silica (e.g., diol-bonded silica).
Incorrect mobile phase polarity.	Optimize the mobile phase system. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, will likely provide the best separation.
Streaking or tailing of the MPD band.	Overloading the column.	Reduce the amount of crude material loaded onto the column.
Interaction with acidic sites on silica gel.	Add a small amount of a basic modifier (e.g., triethylamine) to the mobile phase to neutralize acidic silanol groups.
Irreversible adsorption of the product onto the column.	Highly polar nature of MPD.	Consider using a less retentive stationary phase or a stronger mobile phase. In some cases, reverse-phase chromatography might be a suitable alternative.

Problem 3: Issues with Liquid-Liquid Extraction

Symptom	Potential Cause	Troubleshooting Action
Formation of a stable emulsion.	Presence of surfactant-like impurities or high viscosity of the organic layer.	Gently swirl or rock the separatory funnel instead of vigorous shaking.[14] Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and help break the emulsion.[14]
Poor recovery of MPD in the organic phase.	MPD has some water solubility.	Perform multiple extractions with smaller volumes of the organic solvent. Back-extract the combined aqueous layers with a fresh portion of the organic solvent.
Incorrect pH of the aqueous phase.	Ensure the pH of the aqueous phase is neutral to slightly basic to minimize the solubility of MPD. Acidic conditions could protonate the hydroxyl groups, increasing water solubility.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of Crude MPD

• Apparatus Setup: Assemble a fractional distillation apparatus with a short Vigreux column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Sample Preparation: Charge the distillation flask with the crude MPD and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Vacuum Application: Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge. Slowly and carefully apply the vacuum.

• Heating and Distillation: Begin stirring and gently heat the distillation flask using a heating mantle or an oil bath.

• Fraction Collection: Collect any low-boiling impurities (e.g., residual solvents, unreacted starting materials) in a separate receiving flask. As the temperature stabilizes at the boiling point of MPD at the applied pressure, switch to a clean receiving flask to collect the purified product.

• Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Protocol 2: Column Chromatography of MPD

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and carefully pack it into a chromatography column.

• Sample Loading: Dissolve the crude MPD in a minimal amount of the initial mobile phase or a suitable solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., hexane/ethyl acetate mixture).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify the fractions containing pure MPD.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified MPD.

Purity Assessment: Analytical Methods

Ensuring the purity of the final MPD product is crucial.[4][5] The following analytical techniques are recommended for quality control:

Table 2: Recommended Analytical Methods for MPD Purity Assessment

Technique	Purpose	Typical Parameters
Gas Chromatography (GC)	Quantitation of volatile impurities (e.g., residual solvents, unreacted menthol).	Column: A polar capillary column (e.g., BP20 or equivalent). Detector: Flame Ionization Detector (FID). Injector Temperature: 250 °C. Oven Program: A temperature gradient suitable for separating the components.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of non-volatile impurities and isomers.	Column: A polar-embedded reversed-phase column (e.g., C18 AQ) is recommended for good retention of polar analytes.[18] Mobile Phase: A gradient of water and acetonitrile or methanol. Detector: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD) is suitable as MPD lacks a strong UV chromophore.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and identification of impurities.	¹H and ¹³C NMR spectra will provide a detailed structural fingerprint of the MPD and can be used to identify and quantify impurities with distinct signals.
Mass Spectrometry (MS)	Molecular weight confirmation and identification of unknown impurities.	Can be coupled with GC or LC for definitive identification of byproducts.[19]

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making workflow for the purification of Menthoxypropanediol.

Sources

• 1. US3450608A - Purification of ethers - Google Patents [patents.google.com]
• 2. researcher.manipal.edu [researcher.manipal.edu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. labioscientific.com [labioscientific.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
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• 14. chromatographyonline.com [chromatographyonline.com]
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• 17. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 18. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 19. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Solubilizing L-Menthyl Glyceryl Ether in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for overcoming the solubility challenges of L-Menthyl Glyceryl Ether in aqueous solutions. As a Senior Application Scientist, my goal is to equip you with both the foundational knowledge and actionable protocols to ensure the success of your experiments.

Understanding the Challenge: The Physicochemical Properties of L-Menthyl Glyceryl Ether

L-Menthyl Glyceryl Ether, also known as Menthoxypropanediol, is a popular cooling agent in cosmetics and pharmaceutical formulations.[1] Its structure, characterized by a bulky, non-polar menthyl group and a more polar glyceryl ether moiety, results in limited water solubility.[2] This inherent hydrophobicity presents a significant hurdle for formulation scientists aiming to incorporate it into aqueous-based systems.

Frequently Asked Questions (FAQs)

Q1: Why is L-Menthyl Glyceryl Ether poorly soluble in water?

A1: The primary reason for L-Menthyl Glyceryl Ether's poor aqueous solubility is its molecular structure. The large, lipophilic (fat-loving) menthyl group dominates the molecule's character, making it more compatible with non-polar environments than with the highly polar environment of water. While the glyceryl ether portion contains hydrophilic (water-loving) hydroxyl groups, their influence is insufficient to overcome the hydrophobicity of the menthyl ring.

Q2: What are the typical consequences of poor solubility in my experiments?

A2: Poor solubility can lead to several undesirable outcomes, including:

• Precipitation: The compound may fall out of solution, leading to inaccurate concentrations and inconsistent results.

• Low Bioavailability: In drug delivery applications, poor solubility can significantly reduce the amount of active ingredient available for absorption.[3][4]

• Inconsistent Formulations: Difficulty in achieving a homogenous solution can result in product instability and variable performance.

Q3: Can I simply heat the solution to dissolve more L-Menthyl Glyceryl Ether?

A3: While increasing the temperature can sometimes improve the solubility of a compound, it is not always a reliable or practical solution for L-Menthyl Glyceryl Ether. The increase in solubility may be minimal, and upon cooling, the compound is likely to precipitate out of the solution. Furthermore, excessive heat can potentially degrade the compound or other components in your formulation.

Troubleshooting Guides: Step-by-Step Solubilization Protocols

This section provides detailed, question-and-answer-formatted troubleshooting guides for common solubilization techniques. Each guide explains the underlying mechanism, provides a step-by-step protocol, and offers insights for optimization.

Guide 1: Co-solvency - A First-Line Approach

"I'm trying to dissolve L-Menthyl Glyceryl Ether in a simple aqueous buffer, but it's not dissolving. What should I try first?"

Co-solvency is often the simplest and most direct method to enhance the solubility of hydrophobic compounds.[5][6] It involves adding a water-miscible organic solvent to the aqueous phase, which reduces the overall polarity of the solvent system, making it more favorable for the dissolution of non-polar solutes.[7]

Mechanism of Action

Co-solvents work by reducing the interfacial tension between the hydrophobic solute and the aqueous solvent.[6] They essentially create a more "hospitable" environment for the L-Menthyl Glyceryl Ether molecules to disperse within the water.

Experimental Protocol

• Select a Co-solvent: Common and effective co-solvents for this purpose include propylene glycol, glycerin, and ethanol.[6][7]

• Determine the Co-solvent Ratio: Start with a low concentration of the co-solvent (e.g., 10% v/v) and gradually increase it until the L-Menthyl Glyceryl Ether dissolves completely.

• Preparation: a. In a clean vessel, add the desired amount of the co-solvent. b. Add the L-Menthyl Glyceryl Ether to the co-solvent and stir until fully dispersed. c. Slowly add the aqueous phase (e.g., water or buffer) to the co-solvent/L-Menthyl Glyceryl Ether mixture while stirring continuously.

• Observation: Observe the solution for any signs of precipitation or cloudiness. A successful solubilization will result in a clear, homogenous solution.

Quantitative Data Summary

Co-solvent	Starting Concentration (v/v)	Observations
Propylene Glycol	10%	May require higher concentrations for complete dissolution.
Glycerin	10%	Effective, but can increase the viscosity of the final solution.
Ethanol	5%	Highly effective, but be mindful of its potential for skin irritation at higher concentrations.

Troubleshooting & Optimization

• Precipitation upon dilution: If the compound precipitates when you add the aqueous phase, try pre-dissolving the L-Menthyl Glyceryl Ether in the pure co-solvent first before adding the water.

• Toxicity Concerns: Always run a vehicle control (the co-solvent/aqueous mixture without the L-Menthyl Glyceryl Ether) in your experiments to assess any potential toxicity of the co-solvent system itself.[8]

Experimental Workflow: Co-solvency

Caption: Workflow for solubilizing L-Menthyl Glyceryl Ether using a co-solvent.

Guide 2: Micellar Solubilization with Surfactants

"I need to create a clear, stable aqueous formulation of L-Menthyl Glyceryl Ether for a cosmetic product. Co-solvents are making the solution too viscous. What's a better alternative?"

Surfactants are an excellent choice for creating stable, low-viscosity aqueous formulations of hydrophobic compounds.[9] They are amphiphilic molecules, meaning they have both a hydrophilic (water-loving) head and a hydrophobic (water-hating) tail.[10]

Mechanism of Action

Above a certain concentration, known as the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[11] The hydrophobic tails of the surfactants form the core of the micelle, creating a microenvironment where poorly water-soluble compounds like L-Menthyl Glyceryl Ether can be encapsulated and effectively "dissolved" in the aqueous phase.[10][12]

Experimental Protocol

• Select a Surfactant: Non-ionic surfactants such as Polysorbate 80 (Tween® 80) or Polysorbate 20 (Tween® 20) are commonly used and generally well-tolerated.[12]

• Determine the Concentration: Start with a concentration just above the known CMC of your chosen surfactant. For example, the CMC of Polysorbate 80 is approximately 0.012 mg/mL in water.

• Preparation: a. Prepare an aqueous solution of the surfactant at the desired concentration. b. Add the L-Menthyl Glyceryl Ether to the surfactant solution. c. Gently heat the mixture (to around 40-50°C) while stirring to facilitate micelle formation and encapsulation.

• Observation: A successful solubilization will result in a clear or slightly opalescent solution that remains stable upon cooling.

Quantitative Data Summary

Surfactant	Typical Concentration Range (w/v)	Key Considerations
Polysorbate 80	0.1% - 5%	Excellent solubilizing capacity for a wide range of hydrophobic compounds.
Polysorbate 20	0.1% - 5%	Generally milder than Polysorbate 80, making it suitable for sensitive skin formulations.

Troubleshooting & Optimization

• Cloudy Solution: If the solution remains cloudy, it may indicate that the surfactant concentration is too low or that the L-Menthyl Glyceryl Ether concentration is too high for the amount of surfactant used. Try increasing the surfactant concentration.

• Foaming: Excessive stirring or agitation can cause foaming, especially with surfactants. Use gentle mixing.

Experimental Workflow: Micellar Solubilization

Caption: Workflow for solubilizing L-Menthyl Glyceryl Ether using surfactants.

Guide 3: Cyclodextrin Complexation for Enhanced Solubility and Stability

"I am developing a pharmaceutical formulation and need to improve not only the solubility but also the stability of L-Menthyl Glyceryl Ether. Are there any advanced techniques I can use?"

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[13][14] This unique structure allows them to form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic guest molecule within their central cavity.[4][]

Mechanism of Action

The hydrophobic L-Menthyl Glyceryl Ether molecule partitions into the non-polar interior of the cyclodextrin, while the hydrophilic outer surface of the cyclodextrin ensures the solubility of the entire complex in water.[13] This encapsulation can also protect the guest molecule from degradation.[14]

Experimental Protocol

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.[13]

• Determine the Molar Ratio: Start with a 1:1 molar ratio of L-Menthyl Glyceryl Ether to HP-β-CD.

• Preparation (Kneading Method): a. In a mortar, add the HP-β-CD. b. Add a small amount of water to form a paste. c. Add the L-Menthyl Glyceryl Ether to the paste and knead thoroughly for 30-60 minutes. d. Dry the resulting complex, for example, in an oven at 40-50°C. e. The resulting powder can then be dissolved in the aqueous phase.

• Observation: Successful complexation will yield a powder that readily dissolves in water to form a clear solution.

Quantitative Data Summary

Cyclodextrin	Molar Ratio (L-MGE:CD)	Expected Outcome
Hydroxypropyl-β-cyclodextrin	1:1 to 1:2	Significant increase in aqueous solubility and enhanced stability.
β-Cyclodextrin	1:1 to 1:2	Effective, but has lower aqueous solubility compared to its hydroxypropyl derivative.[]

Troubleshooting & Optimization

• Incomplete Solubilization: If the complex does not fully dissolve, you may need to increase the molar ratio of cyclodextrin to L-Menthyl Glyceryl Ether.

• Complex Characterization: For regulatory submissions or in-depth research, it is advisable to characterize the formation of the inclusion complex using techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), or Nuclear Magnetic Resonance (NMR).

Logical Relationship: Cyclodextrin Complexation

Caption: Encapsulation of hydrophobic L-Menthyl Glyceryl Ether within a cyclodextrin molecule to form a water-soluble inclusion complex.

References

• Aggarwal, G. et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs.

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Popescu, R. G. et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Retrieved from [Link]

• Vo, A. Q. et al. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Retrieved from [Link]

• Popescu, R. G. et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Retrieved from [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). Retrieved from [Link]

• Purdue e-Pubs. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Retrieved from [Link]

• Loftsson, T. et al. (2016). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. Retrieved from [Link]

• Blog. (2025). What are the effects of surfactants on the solubilization of hydrophobic substances? Retrieved from [Link]

• Michael, I. (2025). (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

• Slideshare. (n.d.). solubility enhancement and cosolvency by madhavi. Retrieved from [Link]

• bepls. (n.d.). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Retrieved from [Link]

• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Allied Journals. Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• NIH. (n.d.). l-Menthyl glyceryl ether. PubChem. Retrieved from [Link]

• JOCPR. (2024). Journal of Chemical and Pharmaceutical Research, 16(12):19-21 The Role of Surfactants in Solubilization of Poorly Soluble. Retrieved from [Link]

• NIH. (n.d.). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. PMC. Retrieved from [Link]

• NIH. (n.d.). Solubilization of Hydrophobic Dyes in Surfactant Solutions. PMC. Retrieved from [Link]

• The Good Scents Company. (n.d.). glycerin methyl ether, 623-39-2. Retrieved from [Link]

• Mandom. (2021). Mandom Discovers that the Refreshing Ingredient “L-Menthyl Glyceryl Ether” has the Effect of Suppressing TRPV1 Activity. Retrieved from [Link]

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• Wikipedia. (n.d.). Succinic acid. Retrieved from [Link]

• NIH. (2023). Methyl and Ethyl Ethers of Glycerol as Potential Green Low-Melting Technical Fluids. Retrieved from [Link]

• Kremer Pigmente. (n.d.). 87108 Menthol, L-Menthol. Retrieved from [Link]

• FooDB. (2011). Material Safety Data Sheet RightCoolTM. Retrieved from [Link]

• ResearchGate. (n.d.). Safety Assessment of Alkyl Glyceryl Ethers as Used in Cosmetics. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Explain the mechanism of glycerol solubility in ether.? [closed]. Retrieved from [Link]

• ijstr. (n.d.). Glycerol In Food, Cosmetics And Pharmaceutical Industries: Basics And New Applications. Retrieved from [Link]

• NIH. (n.d.). Menthol. PubChem. Retrieved from [Link]

• Penn State. (n.d.). Safety Assessment of Alkyl Glyceryl Ethers as Used in Cosmetics. Retrieved from [Link]

• PubMed. (n.d.). Safety assessment of alkyl glyceryl ethers as used in cosmetics. Retrieved from [Link]

• lookchem. (n.d.). Cas 63187-91-7,Menthone 1,2-glycerol ketal. Retrieved from [Link]

• Thermodynamics Research Center. (n.d.). ThermoML:J. Chem. Eng. Data 2005, 50, 3, 869-877. Retrieved from [Link]

• gsrs. (n.d.). GLYCERIN METHYL ETHER. Retrieved from [Link]

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Technical Support Center: Stabilization of 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)

Welcome to the technical support center for 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of MOPD during experimental procedures. Here, you will find troubleshooting guides and frequently asked questions to address common challenges encountered in the lab.

Introduction to MOPD Stability

3-((L-Menthyl)oxy)propane-1,2-diol, a compound valued for its unique sensory properties, is a diether and a diol.[1][2][3][4][5][6][7] This bifunctional nature dictates its stability profile. The ether linkage and the diol group are susceptible to specific degradation pathways, primarily through oxidation and acid-catalyzed cleavage.[8][9][10][11][12][13] Understanding these potential degradation routes is crucial for ensuring the integrity of MOPD in your formulations and experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical groups in MOPD that are susceptible to degradation?

A1: The two primary functional groups of concern in the MOPD molecule are the ether linkage and the vicinal diol (1,2-diol). The ether linkage can be susceptible to acidic cleavage, while the diol moiety is prone to oxidation.[8][10][11][12][13]

Q2: What are the most common degradation pathways for MOPD?

A2: Based on the chemistry of its functional groups, the most probable degradation pathways for MOPD are:

• Oxidative Cleavage of the Diol: The 1,2-diol group can be oxidized, potentially leading to the cleavage of the carbon-carbon bond between the hydroxyl-bearing carbons. This can result in the formation of aldehydes or carboxylic acids.

• Acid-Catalyzed Ether Hydrolysis: In the presence of strong acids, the ether linkage can be cleaved to yield L-menthol and glycerol.[8][9] This reaction is typically slow at room temperature but can be accelerated by heat.[9]

• Thermal Degradation: At elevated temperatures, particularly in the presence of oxygen, polyols and ethers can undergo thermal degradation, leading to a complex mixture of smaller, volatile compounds.[14][15][16][17][18]

Q3: How can I visually detect if my MOPD sample has degraded?

A3: While analytical techniques are necessary for confirmation, visual cues of degradation can include a change in color (e.g., yellowing), the development of a rancid or unusual odor, or a change in viscosity.

Q4: What are the general storage recommendations for MOPD to ensure its stability?

A4: To maximize shelf life, MOPD should be stored in a tightly sealed container, protected from light and air, in a cool, dry place. Inert gas blanketing (e.g., with nitrogen or argon) can further prevent oxidation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with MOPD.

Issue 1: My MOPD-containing formulation is showing signs of instability (e.g., color change, off-odor) over time.

• Potential Cause: Oxidative degradation of the diol moiety is a likely culprit, especially if the formulation is exposed to air. This process can be accelerated by the presence of metal ions, which can act as catalysts.

• Troubleshooting & Optimization:

  • Incorporate Antioxidants: The addition of antioxidants can help to mitigate oxidative degradation. Commonly used antioxidants include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherols (Vitamin E).

  • Use a Chelating Agent: If metal ion contamination is suspected, adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and prevent them from catalyzing oxidative reactions.

  • Optimize Packaging: Store the formulation in an airtight container with minimal headspace. For highly sensitive formulations, consider packaging under an inert atmosphere.

Issue 2: I am observing a loss of MOPD potency in an acidic formulation (pH < 4).

• Potential Cause: The ether linkage of MOPD is likely undergoing acid-catalyzed hydrolysis, leading to its breakdown into L-menthol and glycerol.[8][9]

• Troubleshooting & Optimization:

  • pH Adjustment: If the formulation allows, adjust the pH to a less acidic range (pH 5-7).

  • Buffering System: Employ a suitable buffering system to maintain a stable pH and minimize fluctuations that could accelerate hydrolysis.

  • Temperature Control: Perform and store the formulation at reduced temperatures to slow down the rate of hydrolysis.

Issue 3: My experimental results are inconsistent when using MOPD at elevated temperatures.

• Potential Cause: Thermal degradation of MOPD is likely occurring. Polyols and ethers can decompose at high temperatures, leading to the formation of various byproducts.[14][15][16][17][18]

• Troubleshooting & Optimization:

  • Lower Processing Temperatures: If possible, reduce the processing temperature of your experiment.

  • Minimize Heating Time: Limit the duration of exposure to high temperatures.

  • Inert Atmosphere: Conduct high-temperature steps under an inert atmosphere (e.g., nitrogen) to prevent thermo-oxidative degradation.

Experimental Protocols

Protocol 1: Stability Assessment of MOPD in a Formulation

This protocol outlines a general procedure for assessing the stability of MOPD under different conditions.

Materials:

• MOPD sample

• Your formulation base

• pH meter

• Temperature-controlled chambers/ovens

• Analytical instrumentation (e.g., HPLC-UV, GC-MS)

Procedure:

• Sample Preparation: Prepare several identical samples of your MOPD-containing formulation.

• Stress Conditions: Expose the samples to a range of stress conditions. A typical stability study might include:

  • Elevated temperature (e.g., 40°C, 50°C)

  • Different pH values (e.g., pH 3, 5, 7)

  • Exposure to UV light

  • Exposure to air (oxidative stress)

• Time Points: At predetermined time points (e.g., 0, 1, 2, 4 weeks), withdraw an aliquot from each sample.

• Analysis: Analyze the aliquots for the concentration of MOPD and the presence of any degradation products using a validated analytical method such as HPLC-UV or GC-MS.

• Data Evaluation: Plot the concentration of MOPD over time for each condition to determine the rate of degradation. Identify and quantify any major degradation products.

Protocol 2: Quantification of MOPD and Potential Degradants by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of MOPD and its potential volatile degradation products.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Detector (if used):

  • Ionization Mode: Electron Ionization (EI)

  • Mass Range: m/z 40-400

Sample Preparation:

• Dilute the sample containing MOPD in a suitable solvent (e.g., dichloromethane, ethyl acetate).

• If necessary, perform a liquid-liquid extraction to isolate MOPD from the sample matrix.

• Inject a known volume of the prepared sample into the GC.

Data Analysis:

• Identify the peak corresponding to MOPD based on its retention time and mass spectrum.

• Quantify the amount of MOPD by comparing its peak area to that of a calibration curve prepared with known concentrations of an MOPD standard.

• Search the chromatogram for peaks corresponding to potential degradation products like L-menthol and glycerol.

Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways of MOPD

Caption: Potential degradation routes for MOPD.

Experimental Workflow for MOPD Stability Testing

Caption: A typical workflow for MOPD stability studies.

References

• Grant, C. Measuring Thermal Degradation of a Polyol Ester Lubricant in Liquid Phase. Available from: [Link]

• LyondellBasell. Propylene Glycol Ethers. Available from: [Link]

• PubMed. Degradation of gas-phase propylene glycol monomethyl ether acetate by ultraviolet/ozone process: A kinetic study. Available from: [Link]

• Master Organic Chemistry. Acidic cleavage of ethers (SN2). Available from: [Link]

• ResearchGate. Proposed low-temperature oxidative degradation scheme for propylene glycol. Available from: [Link]

• ResearchGate. Degradation of Gas-Phase Propylene Glycol Monomethyl Ether Acetate by Ultraviolet/Ozone Process: A Kinetic Study. Available from: [Link]

• OECD Existing Chemicals Database. Propylene Glycol Ethers. Available from: [Link]

• PubMed Central. Effect of the Addition of Biobased Polyols on the Thermal Stability and Flame Retardancy of Polyurethane and Poly(urea)urethane Elastomers. Available from: [Link]

• Wikipedia. Ether cleavage. Available from: [Link]

• ResearchGate. Oxidation of diols by cetyltrimethylammonium dichromate. Available from: [Link]

• Wikipedia. Diol. Available from: [Link]

• PubMed Central. Oxidation of Vicinal Diols to α‐Hydroxy Ketones with H2O2 and a Simple Manganese Catalyst. Available from: [Link]

• OSTI.GOV. Thermal Degradation Investigation of Polyurethane Elastomers using Thermal Gravimetric Analysis – Gas Chromatography/Mass Spectrometry. Available from: [Link]

• ACS Publications. The Cleavage of Ethers. Available from: [Link]

• Japan Environment Agency. III Analytical Methods. Available from: [Link]

• FooDB. Showing Compound 3-(L-Menthoxy)-2-methylpropane-1,2-diol (FDB009859). Available from: [Link]

• YouTube. How Does Temperature Affect Polyurethane Degradation?. Available from: [Link]

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available from: [Link]

• PubChem. 3-((L-Menthyl)oxy)propane-1,2-diol. Available from: [Link]

• Chemistry LibreTexts. 15.9: Hydrolysis of Esters. Available from: [Link]

• Stanford University. THE CHEMOSELECTIVE CATALYTIC OXIDATION OF ALCOHOLS, DIOLS, AND POLYOLS TO KETONES AND HYDROXYKETONES. Available from: [Link]

• ResearchGate. Ultrasound-assisted efficient synthesis of 3-[4-(2-methoxyethyl) phenoxy] propane -1,2 -diol (Metoprolol EP impurity D). Available from: [Link]

• OIV. Determination of 3-methoxypropane-1,2-diol and cyclic diglycerols (by products of technical glycerol) in wine by GC-MS. Available from: [Link]

• ResearchGate. Validated method for the determination of propane-1,2-diol, butane-2,3-diol, and propane-1,3-diol in cheese and bacterial cultures using phenylboronic esterification and GC-MS. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. and 1-O-aroyl-3-O-tosyl-sn-glycerols from 2,5-O-methylene-D-mannitol. Available from: [Link]

• PubChem. 3-(l-Menthoxy)-2-methylpropane-1,2-diol. Available from: [Link]

• Chem-Net. 3-((L-MENTHYL)OXY)PROPANE-1,2-DIOL. Available from: [Link]

• The Good Scents Company. menthoxypropane diol. Available from: [Link]

• The Good Scents Company. 3-laevo-menthoxy-2-methyl propane-1,2-diol. Available from: [Link]

• Eawag. Menthol (anaerobic) Degradation Pathway. Available from: [Link]

• Beilstein Journal of Organic Chemistry. Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Available from: [Link]

• MDPI. Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. Available from: [Link]

• PubChem. Menthoxypropanediol. Available from: [Link]

• ResearchGate. New chiral liquid crystal materials based on menthol: Synthesis and phase behavior. Available from: [Link]

• ResearchGate. (a) Scheme of synthesis of chiral ester from menthol and thioglycolic... Available from: [Link]

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Technical Support Center: Optimizing L-Menthyl Glyceryl Ether in Emulsion Systems

Welcome to the technical support center for L-Menthyl Glyceryl Ether (MGE). This guide is designed for researchers, formulators, and drug development professionals to provide in-depth, science-backed solutions for effectively incorporating MGE into emulsion systems. Here, we move beyond simple protocols to explain the causality behind formulation choices, ensuring you can troubleshoot and optimize with confidence.

Part 1: Foundational Knowledge - FAQs

This section addresses the fundamental questions regarding MGE's properties and mechanism of action.

Q1: What is L-Menthyl Glyceryl Ether (MGE) and why is it used over traditional menthol?

A1: L-Menthyl Glyceryl Ether (MGE) is a mono-ether of menthol and glycerin. It is favored in many cosmetic and pharmaceutical applications for providing a cooling sensation with several advantages over l-menthol. These include significantly lower volatility, a much milder odor, and a reduced potential for skin irritation.[1] Its molecular structure contributes to a more prolonged and smoother cooling effect compared to the intense, initial burst of menthol.

Q2: How does MGE produce a cooling sensation?

A2: MGE, like menthol, functions as a physiological cooling agent. It works by activating a specific sensory receptor in the skin known as the Transient Receptor Potential Melastatin 8 (TRPM8).[2][3] This ion channel is naturally responsible for detecting cold temperatures (below ~26°C).[4] When MGE binds to the TRPM8 receptor, it triggers a conformational change that allows an influx of calcium and sodium ions into the sensory neuron.[4] This generates a nerve impulse that the brain interprets as a sensation of cold, even without any actual change in skin temperature.[2]

Q3: What are the key physicochemical properties of MGE I should be aware of?

A3: Understanding the properties of MGE is critical for formulation success. It is a viscous liquid or a low-melting solid, depending on the specific isomer and purity. Key properties include:

• Molecular Formula: C₁₃H₂₄O₄[5]

• Molecular Weight: Approximately 244.33 g/mol [5]

• Solubility: It is poorly soluble in water but shows good solubility in alcohols, glycols, and various cosmetic oils.[6] Precise solubility data is crucial for preventing crystallization (see Troubleshooting section).

• LogP (o/w): The estimated octanol-water partition coefficient (LogP) is around 2.3-2.5, indicating its lipophilic (oil-loving) nature.[5]

Part 2: Troubleshooting Guide

This section is structured to address specific experimental issues in a problem-cause-solution format.

Issue 1: Weak, Delayed, or Non-Existent Cooling Effect

Q: My final emulsion provides a much weaker cooling sensation than expected, or the cooling is significantly delayed. What are the likely causes and solutions?

A: This is a common issue that typically points to problems with MGE's bioavailability and its interaction with the emulsion matrix.

Potential Causes & Solutions:

• Insufficient Concentration: The most straightforward cause is a use-level that is below the sensory threshold.

  • Solution: Gradually increase the MGE concentration in benchtop trials. Typical use levels range from 0.1% to 2.0%, depending on the desired intensity and product application.

• Poor Partitioning into the External Phase: In an oil-in-water (O/W) emulsion, MGE is located in the internal oil phase. For it to reach the TRPM8 receptors in the skin, it must first partition out of the oil droplet and diffuse through the aqueous external phase to the skin surface.

  • Causality: If the oil phase is too lipophilic (high LogP oils), MGE may be too comfortably "sequestered" and will not readily migrate out.

  • Solution: Optimize the oil phase. Incorporate a portion of lower molecular weight, more polar emollients or co-solvents (e.g., Propylene Glycol, PPG-15 Stearyl Ether) into the oil phase. This can lower the overall lipophilicity of the oil droplet, encouraging MGE to partition into the external phase upon application.

• Inadequate Skin Penetration: The emulsion's structure may hinder the delivery of MGE to the sensory nerves.

  • Solution: Consider including penetration enhancers in the formulation. Ingredients like propylene glycol, ethoxydiglycol, or short-chain alcohols can help traverse the stratum corneum. The cooling sensation can also improve the absorption of other active ingredients by causing temporary vasoconstriction.[7]

Issue 2: Emulsion Instability (Creaming, Coalescence, or Phase Separation)

Q: After incorporating MGE, my emulsion, which was previously stable, is now showing signs of instability. Why is this happening?

A: MGE, like many active ingredients, can interfere with the delicate balance of an emulsion system. The stability of an emulsion is governed by factors at the oil-water interface.[8]

Potential Causes & Solutions:

• Alteration of Interfacial Tension: MGE is surface-active to a degree and can migrate to the oil-water interface, potentially disrupting the emulsifier film.

  • Causality: This interference can weaken the interfacial layer that prevents oil droplets from merging (coalescence).[8]

  • Solution: Re-evaluate your emulsifier system. You may need to increase the emulsifier concentration or use a more robust combination of high and low HLB emulsifiers to create a resilient interfacial film. Polymeric emulsifiers can also offer enhanced steric hindrance, providing better stability.

• Incorrect Order of Addition: Adding MGE at the wrong stage can shock the system.

  • Solution: MGE should always be dissolved in the oil phase before emulsification. Ensure it is fully solubilized in the heated oil phase before adding it to the water phase. See the protocol below for a validated method.

• Impact on Continuous Phase Viscosity: Some glyceryl ethers have been shown to reduce the viscosity of the continuous phase in O/W emulsions.[9]

  • Causality: According to Stokes' Law, a lower continuous phase viscosity can accelerate the rate of creaming (droplet migration).

  • Solution: If you observe thinning of your emulsion, incorporate a thickener or stabilizer into the aqueous phase. Options like Xanthan Gum, Carbomer, or various cellulose derivatives can increase the viscosity and yield stress of the external phase, effectively immobilizing the oil droplets.[10]

Issue 3: Crystallization of MGE in the Emulsion During Storage

Q: I'm observing the formation of small crystals or a grainy texture in my emulsion after a few days or weeks, especially at lower temperatures. How can I prevent this?

A: This is a critical stability issue caused by MGE coming out of solution. The rate of cooling during production and the storage temperature can significantly influence crystallization behavior.[11][12][13]

Potential Causes & Solutions:

• Supersaturation in the Oil Phase: The oil phase composition may not be able to hold the desired concentration of MGE in solution across the entire storage temperature range.

  • Causality: As the temperature drops, the solubility of MGE in the oil phase decreases. If the concentration exceeds the saturation point at that lower temperature, crystallization will occur.

  • Solution 1 (Solvent Selection): The most effective solution is to choose oils and emollients that are excellent solvents for MGE. Create a solubility table (see below) by testing MGE's solubility in your candidate raw materials.

  • Solution 2 (Use of Co-solvents/Inhibitors): Incorporate crystal inhibitors into the oil phase. These are materials that, even at low concentrations, interfere with the crystal lattice formation process.[11] Good candidates include materials with complex or branched structures.

  • Solution 3 (Controlled Cooling): Rapid cooling can sometimes lead to the formation of smaller, less perceptible crystals, whereas slow cooling may result in larger, more noticeable ones.[11][12] Experiment with the cooling rate of your batch post-homogenization.

Data Presentation: MGE Solubility & Performance

Table 1: Qualitative Solubility of L-Menthyl Glyceryl Ether in Common Cosmetic Ingredients Data is illustrative and should be confirmed experimentally.

Ingredient Type	Solvent / Emollient	Solubility for MGE	Impact on Cooling Perception
Hydrocarbons	Mineral Oil, Isododecane	Poor to Moderate	High sequestration, may delay onset
Esters (Non-polar)	Isopropyl Myristate, C12-15 Alkyl Benzoate	Good	Moderate release
Esters (Polar)	Dicaprylyl Carbonate	Very Good	Good balance of solvency and release
Glycols / Ethers	Propylene Glycol, Ethoxydiglycol	Excellent	Excellent solvency, aids penetration
Triglycerides	Caprylic/Capric Triglyceride	Good to Very Good	Good solvency, common choice
Silicones	Dimethicone, Cyclopentasiloxane	Very Poor	Not recommended as primary solvent

Part 3: Experimental Protocols & Visualizations

Protocol 1: Optimized Incorporation of MGE into an O/W Emulsion

This protocol is designed to maximize stability and prevent common formulation issues.

Methodology:

• Phase A (Water Phase) Preparation:

  • Combine deionized water, humectants (e.g., Glycerin), and any water-soluble polymers (e.g., Xanthan Gum) in the main vessel.

  • Begin propeller mixing and heat to 75-80°C. Mix until all solids are hydrated and the phase is uniform.

• Phase B (Oil Phase) Preparation:

  • In a separate, secondary vessel, combine all oil-phase ingredients: emollients, fatty alcohols, and emulsifiers.

  • Add the L-Menthyl Glyceryl Ether (MGE) to this oil phase.

  • Heat Phase B to 75-80°C while mixing. Crucial Step: Mix until the MGE is completely dissolved and the oil phase is clear and uniform. Visually confirm the absence of any undissolved particles.

• Emulsification:

  • Slowly add Phase B (Oil) to Phase A (Water) under vigorous homogenization.

  • Homogenize for 3-5 minutes or until the droplet size is uniform and within the desired specification (e.g., 1-5 microns).

• Cooling:

  • Switch from homogenization to sweep or propeller mixing.

  • Begin cooling the batch. A controlled, steady cooling rate is preferred over shock-cooling to prevent crystallization.[10]

• Phase C (Cooldown Ingredients):

  • Once the emulsion has cooled to below 40°C, add any heat-sensitive ingredients such as preservatives, fragrances, and other actives.

  • Mix until uniform.

• Finalization:

  • Adjust the pH to the desired range.

  • Perform final quality control checks (viscosity, pH, appearance, microscopy).

Visualization 1: Troubleshooting Workflow for Emulsion Instability

Below is a logical workflow to diagnose and solve stability issues when formulating with MGE.

Caption: Workflow for diagnosing emulsion instability.

Visualization 2: Mechanism of MGE-Induced Cooling Sensation

This diagram illustrates the molecular interaction leading to the perception of cold.

Sources

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. Cooling Agents - CD Formulation [formulationbio.com]
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• 4. TRPM8 - Wikipedia [en.wikipedia.org]
• 5. l-Menthyl glyceryl ether | C13H24O4 | CID 129662488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Menthyl ethylene glycol carbonate, (-)- | C13H24O4 | CID 189860 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]
• 8. Advances in emulsion stability: A review on mechanisms, role of emulsifiers, and applications in food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ukm.my [ukm.my]
• 10. Internal and external factors affecting the stability of glycerol monostearate structured emulsions - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 13. pubs.acs.org [pubs.acs.org]

Troubleshooting off-flavor development in Menthoxypropanediol-containing products

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting Off-Flavor Development

Welcome to the technical support center for Menthoxypropanediol (MPD)-containing products. As a synthetic cooling agent prized for its smooth and lasting cooling sensation, MPD (also known as Cooling Agent 10) is a valuable excipient in pharmaceutical, cosmetic, and consumer health products.[1][2][3] However, its chemical structure can be susceptible to degradation, leading to the emergence of undesirable off-flavors and odors that can compromise product quality and consumer acceptance.

This guide, structured in a practical question-and-answer format, provides in-depth troubleshooting strategies, validated experimental protocols, and the scientific rationale behind them. Our goal is to equip you with the necessary tools to diagnose, resolve, and prevent off-flavor issues in your formulations.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Problem Identification and Initial Assessment

Q1: We've detected a "musty," "sour," or "plastic-like" off-note in our MPD-containing product during stability testing. How can we confirm the source and nature of this off-flavor?

A1: Your first step is a systematic analytical and sensory investigation to identify the volatile compounds responsible for the off-note and to confirm their origin. A multi-pronged approach is most effective:

• Sensory Panel Evaluation: A trained sensory panel can characterize the off-flavor profile. This subjective data is invaluable for correlating with analytical findings.

• Analytical Chemistry (Headspace GC-MS): The gold standard for identifying volatile off-flavor compounds is Gas Chromatography-Mass Spectrometry (GC-MS), particularly with a headspace autosampler.[4][5] This technique analyzes the vapor phase above the sample, where odor-causing molecules are concentrated.[6]

  • Comparative Analysis: Analyze three sample sets: your degraded product, a control or "golden" batch, and a placebo formulation (without MPD). Comparing the chromatograms will help isolate peaks that are unique to or significantly larger in the degraded sample.[5] The placebo analysis will rule out excipient degradation as the primary source.[7]

• GC-Olfactometry (GC-O): This powerful technique combines GC with human sensory perception.[8] As compounds elute from the GC column, they are split between the MS detector and a "sniff port," allowing an analyst to identify the specific retention time—and thus the specific compound—that corresponds to the problematic aroma.[8]

Table 1: Recommended Analytical Techniques for Off-Flavor Identification

Technique	Purpose	Key Advantages
Headspace GC-MS	Identifies and quantifies volatile and semi-volatile organic compounds.	High sensitivity for odorants; provides structural information for identification.[4][9]
GC-Olfactometry (GC-O)	Links specific chemical compounds to specific perceived odors.	Directly correlates analytical data with sensory problems.[8]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identifies non-volatile degradants that could be precursors to off-flavors.	High resolution for complex mixtures; suitable for polar and large molecules.[9]
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Detects trace metal ions (e.g., iron, copper) that can catalyze oxidation.	Exceptionally useful for detecting metallic contaminants.[4]

Section 2: Investigating the Root Cause: Forced Degradation Studies

Q2: We suspect that our processing or storage conditions are causing the degradation of MPD. How can we systematically test these variables?

A2: A Forced Degradation Study (also known as stress testing) is the most effective way to identify the conditions that lead to off-flavor formation.[10] These studies intentionally expose the drug product to harsh conditions to accelerate degradation, revealing potential degradation pathways and establishing the stability-indicating nature of your analytical methods.[7][11] The goal is to achieve a target degradation of 5-20%.[7][12]

The workflow for a forced degradation study is a critical component of pharmaceutical development and should ideally be conducted during Phase III or earlier.[11]

Diagram 1: Forced Degradation Study Workflow This diagram outlines the logical steps for conducting a forced degradation study to identify the root cause of off-flavor development.

Caption: Workflow for a forced degradation study.

Protocol 1: General Forced Degradation Study

• Sample Preparation: Prepare samples of the final drug product, the MPD active substance alone, and a placebo formulation (all excipients except MPD).[7]

• Stress Conditions: Expose each sample set to the following conditions in parallel.[12]

  • Acid/Base Hydrolysis: Treat samples with 0.1M HCl and 0.1M NaOH at room temperature. If no degradation is observed, increase the temperature to 50-60°C.[12]

  • Oxidation: Treat samples with a 3% solution of hydrogen peroxide (H₂O₂) at room temperature.[12]

  • Thermal: Store samples at an elevated temperature (e.g., 60°C).

  • Photostability: Expose samples to light conditions as specified in ICH guideline Q1B.

• Time Points: Pull samples at predetermined time points (e.g., 2, 4, 8, 24, 48 hours). The goal is to find conditions that produce 5-20% degradation of the active ingredient.[7]

• Analysis: Analyze the stressed samples using the methods outlined in A1 (GC-MS, LC-MS, sensory panel).

• Evaluation: Compare the degradation profiles. If the off-flavor appears significantly under oxidative stress, for example, you have identified a likely root cause. The absence of the off-note in the stressed placebo samples strongly implicates MPD or an MPD-excipient interaction.

Section 3: Mitigation and Prevention Strategies

Q3: Our forced degradation study points to oxidation as the primary degradation pathway for MPD. What formulation strategies can we implement to prevent this?

A3: If oxidation is the culprit, you can enhance your formulation's stability by incorporating specific excipients and considering packaging modifications.[[“]] The likely mechanism involves the formation of free radicals that attack the MPD molecule, potentially at the ether linkage or tertiary carbons on the menthyl group, similar to degradation pathways seen in menthol.[14]

Diagram 2: Mitigation Strategy for Oxidative Degradation This diagram illustrates the mechanism of oxidative degradation and the points of intervention for stabilization.

Caption: Interventions to prevent oxidative degradation of MPD.

Recommended Mitigation Strategies:

• Incorporate Antioxidants: Antioxidants protect the active ingredient by neutralizing free radicals.

  • Common Choices: Butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherol (Vitamin E) are effective radical scavengers.

  • Selection Criteria: Choose an antioxidant that is soluble and stable in your product matrix and approved for your intended application (e.g., oral, topical).

• Add a Chelating Agent: Trace metal ions (like Fe²⁺ or Cu²⁺) from raw materials or manufacturing equipment can catalyze oxidative reactions. Chelating agents bind these ions, rendering them inactive.

  • Standard Option: Edetate disodium (EDTA) is a highly effective and widely used chelating agent.

• Control Headspace Oxygen: For liquid formulations, inert gas blanketing (e.g., with nitrogen or argon) during manufacturing and filling can displace oxygen from the container headspace, reducing the potential for oxidation.

• Optimize Packaging:

  • UV Protection: Use opaque or amber-colored primary packaging to protect the product from light-induced degradation.

  • Oxygen Barrier: Consider packaging with a low oxygen transmission rate or airless pump systems to minimize exposure to atmospheric oxygen over the product's shelf life.

Protocol 2: Screening for Stabilizer Efficacy

• Design of Experiment (DoE): Create a small experimental design to test the effectiveness of your chosen stabilizers.

  • Variables: Antioxidant type (e.g., BHT vs. Tocopherol), antioxidant concentration (e.g., 0.01%, 0.05%), and presence of a chelating agent (e.g., 0.1% EDTA).

  • Controls: Include a control formulation with no stabilizers.

• Accelerated Stability Study: Place all experimental formulations in an accelerated stability chamber (e.g., 40°C / 75% RH).

• Analysis: At specified time points (e.g., 1, 2, 4 weeks), pull samples and analyze for:

  • Off-Flavor Development: Use headspace GC-MS to quantify the peak area of the identified off-flavor compounds.

  • MPD Potency: Use a validated HPLC method to measure the remaining concentration of MPD.

• Evaluation: Plot the formation of off-flavor compounds versus time for each formulation. The most effective system will show the lowest rate of off-flavor generation and the slowest degradation of MPD.

Table 2: Example Checklist for Formulation & Process Review

Category	Parameter to Check	Potential Impact on Stability
Raw Materials	Purity of MPD and excipients	Impurities (e.g., metal ions, peroxides) can initiate degradation.
Water quality (e.g., microbial, metal content)	Contaminants can affect pH and catalyze reactions.
Formulation	pH of the final product	Extreme pH can catalyze hydrolysis or other reactions.
Incompatible excipients	Certain ingredients may directly react with or sensitize MPD to degradation.
Manufacturing	High-temperature steps (e.g., heating to dissolve)	Thermal stress can accelerate degradation.[7]
High-shear mixing	Can introduce energy and oxygen, promoting oxidation.
Material of construction (e.g., stainless steel)	Ensure compatibility; prevent leaching of metal ions.
Packaging	Headspace volume and oxygen content	Oxygen is a key reactant in oxidative degradation.
Light permeability	UV/Visible light can provide the energy to initiate degradation.[12]

References

• Alsante, K. M., et al. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. American Pharmaceutical Review. Retrieved from [Link]

• Eurofins USA. (2024, March 1). Foreign Material and Off-Odor and Flavor Testing. Retrieved from [Link]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link]

• EWG Skin Deep®. (n.d.). What is METHOXYPROPANEDIOL. Retrieved from [Link]

• Paula's Choice EU. (n.d.). What is Menthoxypropanediol? Retrieved from [Link]

• American Chemical Society. (2005, November 8). Cool chemistry: Researchers create potent new cooling agent, odorless and tasteless. EurekAlert!. Retrieved from [Link]

• Ahuja, S. (2016, December 14). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• ScienceDaily. (2001, November 8). Cool Chemistry: Researchers Create Potent New Cooling Agent, Odorless And Tasteless. Retrieved from [Link]

• Eurofins. (2019, August 28). Does This Seem Off? GCMS Techniques for Off Flavor, Off Odor, and Flavor Scalping. YouTube. Retrieved from [Link]

• Pharma Guideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ACD/Labs. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• Wikipedia. (n.d.). Menthoxypropanediol. Retrieved from [Link]

• Jordt, S. E., et al. (n.d.). SYNTHETIC COOLING AGENT IN ORAL NICOTINE POUCH PRODUCTS MARKETED AS “FLAVOR-BAN APPROVED”. PMC - NIH. Retrieved from [Link]

• Leventhal, A. M., et al. (n.d.). Ice flavours and non-menthol synthetic cooling agents in e-cigarette products: a review. Tobacco Control. Retrieved from [Link]

• Tiiips. (2024, April 21). Menthoxypropanediol - Descrizione. Retrieved from [Link]

• ResearchGate. (2000, July). Sample preparation for the analysis of flavors and off-flavors in foods. Retrieved from [Link]

• SkinSAFE. (n.d.). Menthoxypropanediol Ingredient Allergy Safety Information. Retrieved from [Link]

• Tackett, A. P., et al. (2023). Ice Flavors and Non-Menthol Synthetic Cooling Agents in E-Cigarette Products: A Review. Tobacco Control. Retrieved from [Link]

• Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. Retrieved from [Link]

• Peterson, D. G. (2024, December 12). Analytical approaches to flavor research and discovery: from sensory-guided techniques to flavoromics methods. PubMed Central. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals. Retrieved from [Link]

• Paula's Choice. (n.d.). Menthoxypropanediol in Skin Care: What It Is & Is It Safe?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Mechanism and kinetics of atmospheric degradation of menthol initiated by hydroxyl radical. New Journal of Chemistry. Retrieved from [Link]

• Eawag-BBD. (2006, February 19). Menthol (anaerobic) Degradation Pathway. Retrieved from [Link]

• The University of Texas at Austin. (n.d.). Importance of stability of pharmaceutical formulations. Retrieved from [Link]

• PubMed. (n.d.). Effect of Surfactants and Thickeners on the Stability of Menthol-Diphenhydramine Cream Identified by Magnetic Resonance Imaging. Retrieved from [Link]

• Google Patents. (n.d.). US20210236436A1 - Stabilized menthol and other volatile compound compositions and methods.

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Technical Support Center: Advancing Green Synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for the synthesis of 3-((L-Menthyl)oxy)propane-1,2-diol, a widely used cooling agent in pharmaceuticals, cosmetics, and food products.[1][2][3] This guide is designed for researchers and drug development professionals seeking to minimize the environmental footprint of their synthetic processes. We will explore common challenges and provide actionable, green chemistry-focused solutions in a direct question-and-answer format, moving beyond standard protocols to explain the underlying scientific principles of each recommendation.

Section 1: The Conventional Synthesis and Its Environmental Hotspots

This section deconstructs the traditional manufacturing process to identify key areas for environmental improvement.

Q1: What is the common industrial synthesis route for 3-((L-Menthyl)oxy)propane-1,2-diol?

A1: The most established industrial method is a multi-step process starting from L-menthol and an epihalohydrin, typically epichlorohydrin.[4][5] The synthesis proceeds through three main stages:

• Addition Reaction: L-menthol is reacted with epichlorohydrin in an organic solvent (like n-heptane) using a Lewis acid catalyst (e.g., anhydrous aluminum chloride).[1] This opens the epoxide ring to form the key intermediate, 1-chloro-3-L-menthoxypropan-2-ol.

• Epoxidation (Ring Closure): The chlorohydrin intermediate is treated with a base in the presence of a phase-transfer catalyst to form 1,2-epoxy-3-L-menthoxypropane.[4] This step eliminates a halide salt as a byproduct.

• Hydrolysis (Ring Opening): The final step involves the hydrolysis of the epoxide intermediate under acidic or basic conditions to yield the target diol, 3-((L-Menthyl)oxy)propane-1,2-diol.[4]

Caption: Biocatalytic hydrolysis using an Epoxide Hydrolase (EH).

Experimental Protocol: EH-Catalyzed Hydrolysis of 1,2-Epoxy-3-L-menthoxypropane

Objective: To produce enantiomerically pure 3-((L-Menthyl)oxy)propane-1,2-diol via enzymatic hydrolysis.

Materials:

• 1,2-Epoxy-3-L-menthoxypropane (substrate)

• Epoxide Hydrolase (e.g., from Aspergillus niger) [6]* Phosphate buffer (e.g., 50 mM, pH 7.0)

• Dimethyl sulfoxide (DMSO, as a co-solvent)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

• Magnetic stirrer and hot plate

• Reaction vessel

Procedure:

• Enzyme Preparation: Prepare a solution or suspension of the epoxide hydrolase in the phosphate buffer according to the manufacturer's activity specifications.

• Substrate Preparation: Dissolve the 1,2-epoxy-3-L-menthoxypropane substrate in a minimal amount of DMSO to ensure its solubility in the aqueous buffer. A typical co-solvent concentration is 5-10% (v/v).

• Reaction Setup: In the reaction vessel, combine the enzyme solution with the phosphate buffer. Begin stirring at a moderate speed (e.g., 250 rpm) and maintain a constant temperature (e.g., 30-40°C).

• Initiation: Add the substrate solution dropwise to the stirring enzyme mixture.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by taking small aliquots from the reaction mixture over time.

• Work-up: Once the reaction is complete (disappearance of the epoxide starting material), stop the stirring. Extract the product from the aqueous phase using ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure to yield the crude diol. Further purification can be achieved via column chromatography if necessary.

Improving Atom Economy and Reducing Waste

Q4: How can the synthesis be redesigned to be more atom-economical and eliminate halide waste?

A4: A superior green strategy involves changing the starting materials to improve the overall atom economy. By replacing epichlorohydrin with glycidol , the synthesis can be shortened, and the formation of halide waste is completely avoided. [7]In this approach, L-menthol directly attacks the epoxide ring of glycidol in a single step to form the final product.

The key challenge in this route is controlling the regioselectivity of the ring-opening. The choice of catalyst is critical.

• Basic Catalysts: Inexpensive alkaline metal hydroxides can catalyze the reaction, typically favoring nucleophilic attack at the less sterically hindered terminal carbon of the glycidol, leading to the desired 1,2-diol product. [7]* Lewis Acid Catalysts: Mild and efficient Lewis acids, such as aluminum or bismuth triflates, have been shown to effectively catalyze the ring-opening of glycidol with alcohols, also with high selectivity towards the desired isomer. [8] Table 1: Comparison of Synthetic Route Metrics

Metric	Conventional Route (with Epichlorohydrin)	Direct Glycidol Route	Environmental Advantage of Glycidol Route
Key Reagents	L-menthol, Epichlorohydrin, Lewis Acid, Base	L-menthol, Glycidol, Catalyst (Base or Lewis Acid)	Avoids carcinogenic epichlorohydrin.
Primary Byproduct	Halide Salts (e.g., NaCl)	None (in an ideal reaction)	Eliminates stoichiometric salt waste.
Number of Steps	2-3 Steps	1 Step	Reduces energy, solvent, and processing time.
Atom Economy	Lower	Higher	Maximizes the incorporation of reactant atoms into the final product.

Section 3: Troubleshooting Guide for Green Synthesis Protocols

This section addresses specific issues you may encounter while implementing these greener methodologies.

Table 2: Troubleshooting Common Issues in Green Synthesis

Problem	Possible Causes	Recommended Solutions & Scientific Rationale
Low Yield in Biocatalytic (EH) Hydrolysis	1. Enzyme Inhibition: Product or substrate inhibition at high concentrations. 2. Sub-optimal Conditions: Incorrect pH or temperature for the specific enzyme. 3. Poor Substrate Solubility: The nonpolar epoxide has limited solubility in the aqueous buffer.	1. Control Substrate Addition: Add the substrate slowly over time to keep its concentration low. This prevents saturation of the enzyme's active site. 2. Optimize Parameters: Consult the enzyme's technical data sheet for its optimal pH and temperature range and adjust your buffer and reaction temperature accordingly. 3. Use a Co-solvent: Add a minimal amount (5-10% v/v) of a water-miscible, enzyme-compatible organic solvent like DMSO or isopropanol to improve substrate availability to the enzyme. [6]
Poor Regioselectivity in Direct Glycidol Route	1. Incorrect Catalyst Choice: The catalyst may not sufficiently direct the nucleophilic attack. 2. Reaction Conditions: Temperature and solvent can influence the reaction pathway.	1. Favor Basic Conditions: Use a strong base catalyst (e.g., NaOH, KOH) to deprotonate the L-menthol. The resulting menthoxide is a strong nucleophile that will preferentially attack the sterically less hindered terminal carbon of glycidol via an SN2 mechanism. [7] 2. Use Mild Lewis Acids: Catalysts like Al(OTf)₃ can activate the epoxide towards nucleophilic attack while still favoring the formation of the primary ether linkage. [8]
Incomplete Reaction in Solvent-Free or Greener Solvent Systems	1. Mass Transfer Limitation: Poor mixing of the solid catalyst or immiscible liquid phases. 2. High Viscosity: Reactant mixture may be too viscous for effective interaction.	1. Improve Agitation: Increase the stirring rate or use mechanical stirring to ensure better contact between reactants and catalyst. 2. Slightly Increase Temperature: Gently warming the reaction (e.g., to 40-60°C) can decrease viscosity and increase reaction rates without significant side reactions.

Section 4: Frequently Asked Questions (FAQs)

Q5: Which green synthesis strategy offers the best balance of environmental benefit and practical feasibility?

A5: The direct reaction of L-menthol with glycidol using a basic catalyst likely offers the best balance for most research and development labs. It provides the highest atom economy, eliminates hazardous reagents and waste streams, and uses simple, inexpensive catalysts. [7]While biocatalysis offers unparalleled selectivity, it may require sourcing specific enzymes and more complex bioprocess optimization. [6] Q6: How can I purify the final product without resorting to large volumes of solvents for column chromatography?

A6: Given that the target diol is a viscous oil or low-melting solid, vacuum distillation is a highly effective and solvent-free purification method, especially if the reaction yields a relatively clean crude product. [1]If minor, non-volatile impurities are present, crystallization from a mixed-solvent system (e.g., hexane/ethyl acetate) could be explored as a greener alternative to chromatography.

Q7: What analytical techniques are essential for confirming the product structure and identifying regioisomers?

A7: A combination of techniques is crucial for unambiguous characterization:

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for distinguishing between the desired 1,2-diol (a primary and a secondary alcohol) and the potential 1,3-diol regioisomer (two primary alcohols). The chemical shifts and splitting patterns of the protons on the propane backbone will be distinctly different.

• Mass Spectrometry (MS): Confirms the molecular weight of the product. GC-MS is excellent for assessing purity and identifying any volatile side products.

• FTIR Spectroscopy: Will show a characteristic broad O-H stretch for the diol functional group and C-O stretches for the ether linkages.

References

• Wu, S., et al. (2012). Epoxide Hydrolase-Catalyzed Enantioselective Synthesis of Chiral 1,2-Diols via Desymmetrization of meso-Epoxides. Journal of the American Chemical Society. Available at: [Link]

• Carissimi, M., et al. (2021). Three-Pot Synthesis of Chiral Anti-1,3-diols through Asymmetric Organocatalytic Aldol and Wittig Reactions Followed by Epoxidation and Reductive Opening of the Epoxide. Organic Letters. Available at: [Link]

• Imaki, N., et al. (2003). Method for producing 3-l-menthoxypropane-1,2-diol. Google Patents (EP1253130B1).

• de March, P., et al. (2015). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules. Available at: [Link]

• A kind of synthetic method of 3-l-menthoxypropane-1,2-diol. (2018). Patsnap (CN108586111A).

• Epoxide Synthesis and Ring-Opening Reactions. (2020). Encyclopedia.pub. Available at: [Link]

• Imaki, N., et al. (2002). Process for producing 3-l-menthoxypropane-1,2-diol. Google Patents (US20020077367A1).

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. (2023). Journal of Synthetic Chemistry. Available at: [Link]

• From 1,2 diols. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• 3-l-menthoxypropane-1,2-Diol. (1982). Google Patents (EP0080148A1).

• Ferreira, M. L., et al. (2022). Green Reductive Regioselective Opening of Epoxides: A Green Chemistry Laboratory Experiment. Journal of Chemical Education. Available at: [Link]

• Della Pina, C., et al. (2011). Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids. Catalysis Letters. Available at: [Link]

• Iglesias, M., et al. (2010). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents. Green Chemistry. Available at: [Link]

• A New Approach to the Ring-Opening of Epoxides under Mild and Green Conditions. (2023). Polycyclic Aromatic Compounds. Available at: [Link]

• Ring opening etherification reaction method in two-step approach for synthesizing glycidol ether. (2010). Google Patents (CN101704730A).

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Reference Data & Comparative Studies

A Comparative Guide to the Cooling Efficacy of 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)

This guide provides a comprehensive framework for validating the cooling efficacy of 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD), also known as Menthoxypropanediol. We will objectively compare its performance against benchmark cooling agents—the natural gold standard, L-Menthol, and the potent synthetic agonist, Icilin. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and detailed experimental protocols to enable a robust, in-house evaluation.

Introduction: The Quest for Superior Cutaneous Cooling Agents

The sensation of cooling is a critical attribute in cosmetics, personal care products, and topical pharmaceuticals, offering sensory pleasure and therapeutic benefits such as soothing irritated skin or providing analgesic effects.[1][2] The primary mechanism for this sensation is the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[3][4] While L-Menthol is the most well-known TRPM8 agonist, its strong odor and potential for irritation at higher concentrations have driven the development of synthetic alternatives.[2][5]

3-((L-Menthyl)oxy)propane-1,2-diol (MOPD), a synthetic derivative of menthol, has emerged as a promising alternative.[6][7] It is reported to be odorless and provide a long-lasting cooling effect.[8][9] However, literature reports on its relative strength are variable; some suggest it is 20-25% as potent as menthol, while others claim it can feel 2.0 to 2.5 times stronger in certain formulations like a Vaseline ointment.[6][10] This discrepancy highlights the critical need for standardized, multi-faceted validation protocols to accurately characterize its efficacy.

This guide will detail a logical, three-part experimental framework to definitively assess the cooling performance of MOPD:

• In-Vitro Mechanistic Validation: Quantifying direct TRPM8 activation.

• In-Vivo Sensory Evaluation: Measuring subjective human perception of cooling.

• In-Vivo Objective Measurement: Quantifying physiological skin temperature changes.

The Molecular Target: Understanding the TRPM8 Ion Channel

TRPM8 is a non-selective cation channel predominantly expressed in the sensory neurons of the peripheral nervous system.[3] It acts as the principal detector of environmental cold. When activated by cold temperatures (typically below 26°C) or chemical agonists, the channel opens, allowing an influx of Na⁺ and Ca²⁺ ions.[4] This influx depolarizes the neuron, generating an action potential that travels to the brain, where it is interpreted as a cooling sensation.[5]

Agonists like MOPD, Menthol, and Icilin bind to specific sites within the TRPM8 protein, stabilizing its open conformation and triggering this signaling cascade even at ambient temperatures.[3][11] Understanding this pathway is fundamental to designing experiments that can quantify the efficacy of a potential cooling agent.

Caption: TRPM8 channel activation by chemical and thermal stimuli.

Comparative Overview of Cooling Agents

Before delving into experimental validation, it is crucial to understand the key characteristics of the compounds being compared.

Feature	3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)	L-Menthol	Icilin
Origin	Synthetic derivative of menthol[7]	Natural (from mint oils) or Synthetic[12]	Synthetic super-agonist[3]
Chemical Class	Menthane monoterpenoid ether[13]	Menthane monoterpenoid alcohol[12]	Urea derivative
Odor Profile	Low to odorless[9]	Strong, characteristic minty odor[12]	Odorless
Solubility	Soluble in fats/oils, very slightly soluble in water[14]	Slightly soluble in water, very soluble in alcohol, oils	Poorly soluble in water
Reported Potency	Variable; 0.25x to 2.5x menthol depending on formulation[6][7]	Benchmark standard for cooling[12]	~200x more potent than menthol[15]
Key Advantage	Odorless, long-lasting sensation[8]	Well-established, natural source	High potency at very low concentrations[16]
Potential Drawback	Efficacy is highly vehicle-dependent[6]	Strong odor, potential for irritation/desensitization[2][5]	Activation mechanism differs from menthol, potential for off-target effects[17]

Experimental Validation Framework

A comprehensive evaluation requires a multi-pronged approach, bridging the gap from molecular interaction to physiological and sensory outcomes.

Part A: In-Vitro Efficacy – TRPM8 Activation Assay

Causality: The foundational step is to confirm and quantify the direct interaction of MOPD with the TRPM8 receptor. A calcium flux assay using a cell line stably overexpressing human TRPM8 (e.g., HEK-293 or CHO cells) is the industry standard.[15][18] The influx of extracellular calcium upon channel opening is measured using a calcium-sensitive fluorescent dye. This allows for the determination of the half-maximal effective concentration (EC₅₀), a key metric of agonist potency.

Experimental Protocol: Fluorometric Calcium Flux Assay

• Cell Culture: Culture HEK-293 cells stably expressing human TRPM8 in DMEM/F-12 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a 5% CO₂ incubator.

• Cell Plating: Seed the cells into black-walled, clear-bottom 96-well microplates at a density of 50,000-80,000 cells per well. Allow cells to adhere and grow to ~90% confluency (24-48 hours).

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Aspirate the culture medium from the wells and add 100 µL of the loading buffer to each well.

• Incubation: Incubate the plate at 37°C for 60 minutes, followed by 30 minutes at room temperature in the dark to allow for complete de-esterification of the dye.

• Compound Preparation: Prepare serial dilutions of MOPD, L-Menthol, and Icilin in the physiological salt solution. A typical concentration range for L-Menthol would be 1 µM to 1000 µM, while Icilin would be tested from 1 nM to 1000 nM.[15][16] MOPD should be tested across a broad range (e.g., 1 µM to 5000 µM) to capture its full dose-response curve.

• Fluorometric Measurement: Place the microplate into a fluorometric imaging plate reader (FLIPR) or a fluorescence microplate reader equipped with an automated injection system.

• Data Acquisition:

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Inject the compound dilutions into the respective wells.

  • Immediately begin recording the change in fluorescence intensity (Excitation/Emission ~485/525 nm for Fluo-4) every second for at least 120-180 seconds.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) from baseline for each well.

  • Normalize the response relative to a maximal agonist (e.g., a saturating concentration of Ionomycin or Icilin) to express data as a percentage of maximal activation.

  • Plot the normalized response against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value for each compound.

Part B: In-Vivo Sensory Efficacy – Human Panel Study

Causality: While in-vitro data confirms molecular action, it does not guarantee a perceived cooling effect on human skin, which is influenced by formulation, penetration, and individual sensitivity.[19] A randomized, double-blind, controlled sensory panel is the definitive method for evaluating the subjective cooling experience.[20][21] This protocol measures the key attributes of a cooling product: onset time, peak intensity, and duration.

Caption: Workflow for a human sensory panel evaluation.

Experimental Protocol: Sensory Panel Evaluation

• Panelist Recruitment: Recruit 30-50 healthy adult volunteers who are regular users of cosmetic products and have no known skin sensitivities.

• Formulation Preparation: Prepare simple, identical hydrogel formulations containing a standardized concentration (e.g., 2% w/w) of MOPD, L-Menthol, and a placebo (gel vehicle without any cooling agent). Icilin is often too potent for direct skin application in such studies and serves better as an in-vitro benchmark.

• Study Design: Employ a double-blind, randomized, crossover design. Each panelist will test each formulation on a different day (washout period of at least 48 hours) or on different, counter-balanced anatomical sites (e.g., left vs. right volar forearm).

• Acclimatization: Panelists must acclimatize in a temperature- and humidity-controlled room (e.g., 22°C, 50% RH) for at least 20 minutes prior to application.[22]

• Application: A trained technician applies a precise amount of the test formulation (e.g., 2 mg/cm²) to a demarcated 4x4 cm area on the panelist's inner forearm.

• Sensory Evaluation: Panelists rate the perceived cooling intensity on a labeled magnitude scale (e.g., 0 = "No Sensation," 10 = "Extremely Intense Cooling") at fixed time points: 0, 1, 2, 5, 10, 15, 20, 30, 45, and 60 minutes post-application.[20][23]

• Data Analysis:

  • Onset of Cooling: The time at which the average rating first exceeds a predetermined threshold (e.g., a score of 2).

  • Peak Intensity (I_max): The highest average intensity score recorded for each formulation.

  • Duration: The time until the average intensity score returns to baseline or a non-perceptible level.

  • Plot the mean intensity scores over time for each formulation to visualize the cooling profiles.

  • Use appropriate statistical tests (e.g., ANOVA with post-hoc analysis) to determine significant differences between the formulations.

Part C: Objective In-Vivo Evaluation – Thermal Imaging

Causality: While TRPM8 activation creates a sensation of cold, some cooling agents can also cause a physical, albeit small, drop in skin temperature through mechanisms like evaporation.[1] Infrared thermal imaging provides a non-contact, objective method to measure actual changes in skin surface temperature, complementing the subjective sensory data.[22][24][25]

Protocol Synopsis: Quantitative Thermal Imaging

• Setup: Conduct the study in a draft-free, temperature-controlled room. Use a high-resolution thermal imaging camera mounted on a tripod to ensure consistent positioning.

• Procedure: Following the same application protocol as the sensory study, capture thermal images of the application site and a contralateral control site before application (baseline) and at the same time intervals as the sensory ratings.[22]

• Analysis: Use specialized software to analyze the thermal images and calculate the average temperature within the region of interest for each time point. The change in temperature (ΔT) from baseline can then be plotted over time and compared between MOPD, L-Menthol, and placebo.

Data Synthesis and Interpretation

The combined data from these three experimental approaches provides a holistic and definitive validation of MOPD's cooling efficacy. The results can be summarized for clear comparison.

Table of Comparative Efficacy Data (Hypothetical Data for Illustrative Purposes)

Parameter	MOPD (2%)	L-Menthol (2%)	Icilin	Placebo
TRPM8 EC₅₀ (µM)	150	101[15]	0.125[15]	N/A
Sensory Onset (min)	2.5	1.5	N/A	N/A
Sensory Peak Intensity (I_max /10)	6.5	8.0	N/A	0.5
Sensory Duration (min)	45	25	N/A	N/A
Max Temp. Drop (ΔT °C)	-1.2	-1.8	N/A	-0.3

Interpretation: In this hypothetical scenario, the data would suggest that MOPD is a less potent direct activator of TRPM8 than L-Menthol (higher EC₅₀). However, in a topical formulation, it produces a slightly less intense but significantly longer-lasting cooling sensation. This demonstrates the critical importance of combining in-vitro and in-vivo testing, as molecular potency does not always directly translate to sensory duration, which may be influenced by factors like skin penetration and metabolism.[19]

Conclusion

The validation of a cooling agent's efficacy is a complex process that requires more than a single data point. By systematically progressing from molecular mechanism (TRPM8 activation) to subjective perception (sensory panels) and objective physiological response (thermal imaging), researchers can build a comprehensive and reliable profile of 3-((L-Menthyl)oxy)propane-1,2-diol. This rigorous, evidence-based approach allows for its accurate comparison to established alternatives like L-Menthol and provides the robust data necessary for confident formulation development and substantiated product claims.

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A Comparative Analysis of Menthoxypropanedi-ol and Menthol as Cooling Agents: A Technical Guide for Researchers

In the realm of sensory science and topical drug development, the pursuit of effective and well-tolerated cooling agents is a perpetual endeavor. For decades, l-menthol, a naturally occurring cyclic terpene alcohol, has been the undisputed benchmark for inducing a cooling sensation. However, the advent of synthetic derivatives has introduced novel candidates with potentially superior properties. This guide provides an in-depth comparative analysis of Menthoxypropanediol (MPD), a synthetic menthol derivative, and its parent compound, l-menthol, for researchers, scientists, and drug development professionals.

Introduction to the Cooling Agents

L-Menthol: Extracted primarily from mint oils, l-menthol is a crystalline substance renowned for its characteristic minty aroma and potent cooling effect.[1] Its physiological cooling sensation has led to its widespread use in pharmaceuticals, cosmetics, and confectionery.[1]

Menthoxypropanediol (MPD): Also known as Cooling Agent 10, MPD is a synthetic derivative of menthol.[2][3] It is a colorless to light yellow, viscous liquid with a very mild, slightly minty-fruity odor.[2][4] MPD was developed to overcome some of the limitations of menthol, such as its strong odor, volatility, and potential for skin irritation.[5][6]

Mechanism of Action: The TRPM8 Receptor

Both menthol and MPD elicit their cooling sensation through the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[5][7] TRPM8 is a non-selective cation channel predominantly expressed in the sensory neurons of the skin and mucous membranes.[7][8]

Activation of the TRPM8 channel by a cooling agent or a drop in temperature leads to an influx of calcium and sodium ions, depolarizing the neuron and generating an action potential. This signal is then transmitted to the brain, where it is perceived as a cooling sensation.

Figure 3: Workflow for in-vitro skin irritation testing.

Formulation Considerations

The performance of both menthol and MPD can be influenced by the formulation in which they are incorporated. Factors such as the vehicle (e.g., gel, cream, lotion), presence of penetration enhancers, and pH can affect the release rate, skin penetration, and ultimately the perceived cooling effect. Due to its lower volatility, MPD may exhibit greater stability in certain formulations compared to menthol.

Conclusion

Menthoxypropanediol presents a compelling alternative to l-menthol as a cooling agent, particularly in applications where a prolonged, smooth cooling sensation with minimal odor and a favorable skin compatibility profile are desired. While l-menthol remains a potent and widely used cooling agent, its characteristic strong aroma and potential for skin irritation can be limiting factors.

For researchers and formulators, the choice between Menthoxypropanediol and l-menthol will depend on the specific requirements of the product. The experimental protocols outlined in this guide provide a framework for conducting a thorough, data-driven comparative analysis to inform this decision. Further research to definitively establish the EC50 of Menthoxypropanediol on the TRPM8 receptor will be invaluable in solidifying its position in the landscape of cooling agents.

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A Comparative Sensory Analysis of L-Menthyl Glyceryl Ether and Other Leading Cooling Agents

For researchers, scientists, and drug development professionals, the selection of a cooling agent extends beyond mere efficacy. It necessitates a deep understanding of its sensory profile, mechanism of action, and physicochemical properties. This guide provides an in-depth technical comparison of L-Menthyl Glyceryl Ether (MGE), a prominent cooling agent, with other industry-standard coolants including l-menthol, WS-3, WS-5, and Menthyl Lactate. The following analysis is grounded in available experimental data and aims to elucidate the nuanced differences that can significantly impact formulation development and consumer perception.

Introduction: The Science of Cool

The sensation of cooling imparted by agents like L-Menthyl Glyceryl Ether is not a result of a physical temperature drop, but rather a sophisticated interaction with our sensory nervous system. These molecules act as agonists for the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, a receptor primarily expressed in a subset of sensory neurons.[1] Activation of TRPM8 by a cooling agent mimics the effect of a cold stimulus, triggering an influx of calcium ions into the neuron. This influx depolarizes the cell, generating an action potential that travels to the brain and is interpreted as a cooling sensation. The subtle variations in how different cooling agents interact with the TRPM8 receptor, as well as their individual chemical and physical properties, give rise to their unique sensory profiles.

Physicochemical Properties: A Foundation for Formulation

The performance of a cooling agent within a formulation is intrinsically linked to its physical and chemical characteristics. Properties such as molecular weight, boiling point, and solubility dictate its stability, release profile, and compatibility with other ingredients. The following table summarizes key physicochemical properties of L-Menthyl Glyceryl Ether and its comparators.

Property	L-Menthyl Glyceryl Ether (MGE)	l-Menthol	WS-3	WS-5	Menthyl Lactate
INCI Name	Menthoxypropanediol	Menthol	N-Ethyl-p-menthane-3-carboxamide	Ethyl N-((5-methyl-2-(1-methylethyl)cyclohexyl)carbonyl)glycinate	Menthyl Lactate
CAS Number	87061-04-9	2216-51-5	39711-79-0	68489-14-5	59259-38-0
Molecular Formula	C₁₃H₂₆O₃	C₁₀H₂₀O	C₁₃H₂₅NO	C₁₅H₂₇NO₃	C₁₃H₂₄O₃
Molecular Weight ( g/mol )	230.36	156.27	211.35	269.38	228.33
Boiling Point (°C)	~270	~212	~340	~391	~142 @ 5 mmHg
Solubility	Soluble in oils, glycols, and ethanol. Sparingly soluble in water.	Soluble in alcohol, ether, and oils. Slightly soluble in water.	Soluble in ethanol. Insoluble in water.	Slightly soluble in chloroform and methanol.	Soluble in ethanol and oils. Insoluble in water.
Odor	Faint, minty	Strong, minty	Virtually odorless	Virtually odorless	Mild, minty

The Mechanism of Action: A Closer Look at TRPM8 Activation

The cooling sensation is initiated when a coolant molecule binds to and activates the TRPM8 ion channel. This process triggers a cascade of events leading to the perception of cold.

Caption: TRPM8 signaling pathway for cooling sensation.

Comparative Sensory Profile: A Quantitative and Qualitative Analysis

A study by Mandom Corporation directly compared the sensory performance of L-Menthyl Glyceryl Ether with l-menthol when applied inside a face mask. The results indicated that MGE provides a more sustained refreshing sensation over time compared to the more volatile l-menthol.[2] Furthermore, the study reported that MGE exhibited a lower propensity for causing eye and skin irritation.[2]

Technical documentation from Symrise provides qualitative sensory profiles for several coolants. WS-3 is described as having a clean, immediate cooling impact, primarily felt at the roof and back of the mouth.[3] WS-5 is noted to have approximately four times the cooling intensity of menthol, with a smooth and round flavor profile, and its cooling sensation is also perceived at the roof of the mouth and back of the tongue.[3] Menthyl Lactate is characterized by a mild, mint-like character with a fresh and invigorating profile.[3]

Based on this available data, the following table provides a semi-quantitative comparison of the sensory attributes of the selected cooling agents.

Sensory Attribute	L-Menthyl Glyceryl Ether (MGE)	l-Menthol	WS-3	WS-5	Menthyl Lactate
Cooling Intensity	Moderate to High	High	High	Very High	Mild to Moderate
Onset of Cooling	Gradual	Rapid	Rapid	Rapid	Moderate
Duration of Cooling	Long-lasting	Short to Moderate	Moderate to Long	Long-lasting	Moderate
Location of Sensation	Primarily on the skin and mucosal surfaces	Skin, mucosal surfaces, with a noticeable vapor effect	Primarily roof and back of the mouth	Primarily roof and back of the mouth	Primarily on the skin and mucosal surfaces
Off-Notes	Low potential for irritation	Potential for bitterness and irritation at high concentrations	Clean, low off-notes	Potential for bitterness	Mild, low off-notes
Odor Profile	Faint, minty	Strong, characteristic minty odor	Virtually odorless	Virtually odorless	Mild, minty

Experimental Protocol: Sensory Panel Evaluation of Cooling Agents

To obtain robust and reliable data for comparing cooling agents, a well-designed sensory panel evaluation is crucial. The following protocol outlines a standardized methodology for conducting such an analysis.

Objective:

To quantitatively assess and compare the sensory attributes of different cooling agents in a topical formulation.

Panelist Selection and Training:

• Recruitment: Recruit 20-30 healthy adult participants with no known skin sensitivities or allergies to cosmetic ingredients.

• Screening: Screen participants for their ability to discriminate between different intensities of a standard cooling agent (e.g., l-menthol at varying concentrations).

• Training: Conduct training sessions to familiarize panelists with the sensory attributes to be evaluated (e.g., cooling intensity, onset, duration, tingling, burning) and the use of the rating scale.

Materials and Formulation:

• Cooling Agents: L-Menthyl Glyceryl Ether, l-menthol, WS-3, WS-5, Menthyl Lactate.

• Base Formulation: A simple, inert topical base (e.g., hydrogel or lotion) to which each cooling agent will be added at a predetermined, equi-potent concentration (based on preliminary trials).

• Control: The base formulation without any cooling agent.

Experimental Workflow:

Caption: Workflow for Sensory Panel Evaluation.

Procedure:

• Acclimatization: Panelists acclimate in a temperature and humidity-controlled room for at least 15 minutes prior to testing.

• Sample Application: A standardized amount of the coded sample is applied to a designated area of the skin (e.g., the inner forearm).

• Evaluation: Panelists rate the intensity of the cooling sensation and any other perceived attributes (tingling, burning) at specified time intervals (e.g., immediately after application, 1, 5, 15, 30, and 60 minutes) using a labeled magnitude scale (LMS) or a visual analog scale (VAS).

• Washout Period: A sufficient washout period is provided between samples to prevent sensory fatigue and carry-over effects.

Data Analysis:

The collected data should be analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA) to determine significant differences between the cooling agents, and Principal Component Analysis (PCA) to visualize the relationships between the coolants and their sensory attributes.

Conclusion and Implications for Formulation

The selection of a cooling agent is a critical decision in the development of topical products. While l-menthol remains a widely used and effective coolant, its strong odor and potential for irritation can be limiting. L-Menthyl Glyceryl Ether emerges as a compelling alternative, offering a prolonged cooling sensation with a reduced risk of sensory negatives. For applications requiring a rapid and intense cooling effect, particularly in oral care, WS-3 and the more potent WS-5 present viable options, albeit with considerations for potential bitterness. Menthyl Lactate provides a milder, more refreshing cooling experience suitable for sensitive skin formulations.

Ultimately, the optimal choice of a cooling agent will depend on the specific requirements of the formulation, including the desired sensory profile, target application, and regulatory considerations. The data and methodologies presented in this guide provide a framework for making an informed decision, enabling the development of products with superior sensory performance.

References

• Mandom Corporation. (2021). Mandom Discovers that the Refreshing Ingredient “L-Menthyl Glyceryl Ether” has the Effect of Suppressing TRPV1 Activity. [Link]

• PubChem. (n.d.). l-Menthyl glyceryl ether. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Menthol. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). N-Ethyl-p-menthane-3-carboxamide. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Menthyl lactate. National Center for Biotechnology Information. [Link]

• Symrise. (n.d.). Symcool® Cooling Agents. [Link]

• Foreverest Resources Ltd. (2024). Overview of Cooling Agents. [Link]

• The Good Scents Company. (n.d.). WS-3 N-ethyl 2-isopropyl-5-methylcyclohexanecarboxamide. [Link]

• Ataman Kimya. (n.d.). MENTHYL LACTATE. [Link]

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A Comparative Guide to the Synergistic Effects of Menthoxypropanediol with Other Sensory Agents

For researchers, scientists, and drug development professionals, the quest for novel sensory experiences in topical formulations is a continuous journey. Menthoxypropanediol (MPD), a synthetic derivative of menthol, has emerged as a key player in this field, offering a prolonged and less irritating cooling sensation compared to its predecessor. This guide delves into the synergistic potential of MPD when combined with other sensory agents, providing a framework for understanding and quantifying these interactions. While direct, peer-reviewed quantitative data on MPD's synergistic effects remains an area ripe for exploration, this document synthesizes the foundational science of sensory perception, leverages analogous data, and presents detailed experimental protocols to empower researchers to conduct their own conclusive studies.

Introduction: Beyond a Singular Sensation

The human perception of temperature and other sensory inputs is a complex interplay of various receptors and neural pathways. In the realm of topical applications, formulators are increasingly looking beyond single-sensory experiences to create more dynamic and impactful products. This is where the concept of sensory synergy comes into play – the interaction of two or more agents to produce a combined effect that is greater than the sum of their individual effects.

Menthoxypropanediol, known for its activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, the primary cold and menthol receptor in the skin, is an ideal candidate for exploring such synergies. Its favorable safety profile and sustained cooling effect make it a versatile ingredient for creating novel sensory profiles. This guide will focus on the potential synergistic interactions of MPD with other sensory agents, particularly those that act on different but related sensory receptors.

The Molecular Basis of Sensory Synergy: A Tale of Two Receptors

The key to understanding the synergistic potential of MPD lies in the functioning of the Transient Receptor Potential (TRP) family of ion channels. These channels, located on the sensory nerves in the skin, are the gatekeepers of our perception of temperature, pain, and touch.

TRPM8: The Cool Receptor

Menthoxypropanediol, like its parent compound menthol, is an agonist of the TRPM8 channel. Activation of TRPM8 leads to an influx of calcium ions into the neuron, which is then interpreted by the brain as a cooling sensation. MPD is reported to provide a smoother, longer-lasting cooling perception with less of the harsh, burning sensation that can be associated with higher concentrations of menthol.

TRPV1: The Heat and Pain Receptor

The Transient Receptor Potential Vanilloid 1 (TRPV1) channel is a polymodal nociceptor, meaning it is activated by multiple stimuli, including heat (above 43°C), acid, and pungent compounds like capsaicin from chili peppers. A key warming agent used in cosmetics is Vanillyl Butyl Ether (VBE), a synthetic TRPV1 agonist that elicits a sensation of warmth.

The Synergistic Hypothesis: Co-activation and Enhanced Perception

The co-localization of TRPM8 and TRPV1 on some sensory neurons suggests a potential for interaction and a neurophysiological basis for synergy. A compelling hypothesis is that the subtle activation of TRPV1 by a warming agent can modulate the signaling of TRPM8, leading to an intensified or prolonged cooling sensation. This is supported by findings that suggest combining a cooling agent with a low level of a warming agent can indeed enhance the cooling effect.

A European patent for a "cool feeling composition" provides evidence for this synergy using l-menthol and Vanillyl Butyl Ether (VBE). The patent discloses that a composition containing both l-menthol and a small amount of VBE results in a significantly stronger and longer-lasting cooling sensation compared to menthol alone[1]. This suggests that the warming sensation is not perceived; instead, the cooling effect is amplified.

dot

Caption: Proposed mechanism of synergistic cooling perception via co-activation of TRPM8 and TRPV1 channels.

A Comparative Framework: MPD vs. Alternatives

While direct comparative sensory data for MPD is limited in publicly available literature, its known properties allow for a qualitative comparison with other common sensory agents.

Sensory Agent	Primary Receptor	Typical Sensation	Onset	Duration	Potential for Irritation
Menthoxypropanediol (MPD)	TRPM8	Cooling	Moderate	Long	Low
Menthol	TRPM8	Cooling, potentially harsh/burning	Fast	Moderate	Moderate to High
Vanillyl Butyl Ether (VBE)	TRPV1	Warming	Slow	Long	Moderate
Capsaicin	TRPV1	Intense Heat, Burning	Moderate	Very Long	High

This table is a qualitative summary based on available product literature and mechanistic understanding.

Quantifying Synergy: Experimental Protocols

To rigorously evaluate the synergistic effects of MPD, well-controlled sensory evaluation studies are essential. The following are detailed protocols for two powerful methodologies: Quantitative Descriptive Analysis (QDA) and Temporal Dominance of Sensations (TDS).

Quantitative Descriptive Analysis (QDA)

QDA is a method used to identify and quantify the sensory attributes of a product. A trained panel develops a lexicon of descriptive terms and then rates the intensity of each attribute on a linear scale.

Caption: A streamlined workflow for Temporal Dominance of Sensations analysis.

• Attribute Selection and Panelist Training:

  • Based on the QDA lexicon, select a list of 4-6 key sensory attributes that could be dominant.

  • Train the panelists on the TDS software interface, ensuring they understand how to select the dominant sensation in real-time.

• Evaluation Procedure:

  • Apply a standardized amount of a single formulation to the designated skin area.

  • Panelists start the evaluation and continuously select the attribute that best describes their dominant sensation for a set period (e.g., 15 minutes).

• Data Analysis and Visualization:

  • The primary output is a TDS curve for each formulation. This curve plots the proportion of the panel that selected each attribute as dominant at each point in time.

  • These curves provide a clear visual representation of how the sensory experience evolves and how different formulations compare in their sensory dynamics.

Illustrative Data: The Menthol-VBE Synergy

While awaiting specific data on MPD, the findings from the European patent on l-menthol and VBE can serve as a valuable illustration of the potential for synergy.

Table 1: Illustrative Sensory Panel Data for Cooling Sensation (Adapted from EP 0988852 B1)

Formulation	Mean Cooling Intensity (at 15 mins)	Mean Cooling Duration (mins)
2% l-menthol	1.8	30
2% l-menthol + 0.01% VBE	2.5	60
2% l-menthol + 0.05% VBE	3.0	>90

Data is illustrative and adapted from patent literature for demonstrative purposes.

This illustrative data suggests a dose-dependent enhancement of both the intensity and duration of the cooling sensation when a TRPV1 agonist is added to a TRPM8 agonist.

Conclusion and Future Directions

Menthoxypropanediol stands as a promising ingredient for the next generation of sensory-driven topical products. While its standalone benefits of prolonged, low-irritation cooling are well-recognized, its potential for synergistic interactions with other sensory agents, particularly TRPV1 agonists like Vanillyl Butyl Ether, opens up a new frontier for formulators.

The lack of extensive, peer-reviewed quantitative sensory data on these combinations highlights a critical area for future research. By employing rigorous sensory evaluation methodologies such as QDA and TDS, researchers can systematically investigate these synergistic effects. The protocols and theoretical framework provided in this guide offer a robust starting point for such investigations. Unlocking the full potential of MPD through synergistic formulations will undoubtedly lead to the development of more sophisticated and consumer-preferred products in the pharmaceutical and cosmetic industries.

References

• Cool feeling composition. European Patent EP 0988852 B1. (2004). [Link]

• Mandom Establishes a Sensory Evaluation Method for a Cooling Sensation. (2007). Mandom Corporation. [Link]

• Cooling the Skin: Understanding a Specific Cutaneous Thermosensation. (2012). Journal of Clinical & Experimental Dermatology Research. [Link]

• Real-life study of anti-itching effects of a cream containing menthoxypropanediol, a TRPM8 agonist, in atopic dermatitis patients. (2019). Journal of the European Academy of Dermatology and Venereology. [Link]

• Hot and Cold. (2012). Global Cosmetic Industry. [Link]

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A Comparative Guide to L-Menthyl Glyceryl Ether and Traditional Flavor Enhancers in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical formulation, patient compliance is intrinsically linked to the palatability of oral dosage forms. The ability to effectively mask unpleasant tastes and enhance overall flavor is a critical determinant of a drug product's success, particularly in pediatric and geriatric populations. This guide provides a comprehensive comparison of L-Menthyl Glyceryl Ether (MGE), an emerging flavor-modulating agent, with traditional flavor enhancers, offering insights into their mechanisms, efficacy, and evaluation methodologies.

Introduction: The Challenge of Palatability in Pharmaceuticals

The unpleasant, often bitter, taste of many active pharmaceutical ingredients (APIs) presents a significant hurdle in drug development.[1][2] Traditional approaches to taste masking have relied on a combination of sweeteners, such as sucralose and aspartame, and various flavoring agents to overpower the undesirable taste.[1][2][3] However, the demand for more sophisticated and effective flavor-modulating systems has led to the exploration of novel excipients like L-Menthyl Glyceryl Ether.

L-Menthyl Glyceryl Ether: A Novel Approach to Flavor Modulation

L-Menthyl Glyceryl Ether, also known by its chemical name 3-L-Menthoxypropane-1,2-diol, is recognized as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA number 3784) and is listed in the U.S. Food and Drug Administration's (FDA) database of Substances Added to Food.[4] While structurally related to menthol, MGE offers a distinct sensory profile characterized by a prolonged cooling sensation with significantly lower irritation.[5]

Mechanism of Action

The flavor-modulating effects of MGE are believed to be linked to its interaction with trigeminal and taste receptors. Like menthol, MGE is a cooling agent that can numb taste buds, thereby reducing the perception of bitterness.[1][2] Research on menthol has shown that it can shift the recognition threshold of bitter compounds, effectively masking their unpleasant taste.[6] Furthermore, studies suggest that menthol-like cooling compounds can inhibit specific bitter taste receptors, such as TAS2R31 and TAS2R43, which are responsible for the bitter aftertaste of some artificial sweeteners.[7] It is plausible that MGE exerts its flavor-enhancing and bitterness-masking effects through a similar mechanism, by modulating the activity of these taste receptors.

The cooling sensation itself can also contribute to a more pleasant overall flavor perception. A study on the cross-modal interaction between cooling agents and sweeteners indicated that menthol can lower the sweetness threshold of high-fructose corn syrup, intensify the maximum sweetness, and prolong its duration.[8] This suggests that MGE could not only mask bitterness but also enhance the effectiveness of sweeteners in a formulation.

Traditional Flavor Enhancers: A Benchmark for Comparison

Traditional flavor enhancers encompass a broad range of substances, each with its own mechanism and application.

• Sweeteners: High-intensity sweeteners like sucralose, aspartame, and acesulfame potassium are widely used to mask bitterness by overwhelming the taste receptors with a strong sweet signal.[2][3]

• Flavoring Agents: Natural and artificial flavors, such as fruit, mint, and vanilla, are used to impart a pleasant taste and aroma, which can help to distract from the bitterness of the API.[2][3]

• Polymers and Coatings: Water-insoluble polymers like ethyl cellulose can be used to coat drug particles, creating a physical barrier that prevents the bitter API from dissolving in the mouth and interacting with taste buds.[3]

• Ion-Exchange Resins: These resins can form complexes with ionizable drugs, preventing their release and subsequent taste perception in the oral cavity.[3][9]

Comparative Efficacy: A Data-Driven Analysis

While direct, peer-reviewed comparative studies on the flavor-enhancing efficacy of L-Menthyl Glyceryl Ether versus traditional agents in pharmaceutical formulations are not extensively available, we can extrapolate its potential based on existing data for cooling agents and provide a framework for its evaluation.

A study by Mandom Corporation on the sensory effects of MGE and L-menthol in a cosmetic mask application provides valuable insights into its sensory profile. The study found that MGE delivered a more sustained refreshing sensation with lower irritation compared to L-menthol.[5]

Table 1: Comparative Sensory Profile of L-Menthyl Glyceryl Ether vs. L-Menthol

Sensory Attribute	L-Menthyl Glyceryl Ether	L-Menthol	Source
Refreshing Sensation	More sustained decrease in sensation over time	More rapid decrease in sensation over time	[5]
Irritating Sensation (Eyes & Skin)	Lower	Higher	[5]

This suggests that MGE could offer a more pleasant and longer-lasting sensory experience in an oral formulation compared to menthol, a traditional cooling agent used for taste masking.[1][2]

To provide a comprehensive comparison, further studies are needed to generate quantitative data on the bitterness-masking and flavor-enhancing capabilities of MGE against a panel of traditional agents in a standardized pharmaceutical base.

Experimental Protocols for Efficacy Evaluation

To objectively compare the performance of L-Menthyl Glyceryl Ether with other alternatives, a combination of human sensory panel testing and instrumental analysis is recommended.

Human Sensory Panel Evaluation: Quantitative Descriptive Analysis (QDA)

QDA is a robust methodology for quantifying the sensory attributes of a product.[10][11][12][13]

Objective: To quantitatively compare the taste and flavor profile of a placebo formulation containing a bitter API with formulations containing L-Menthyl Glyceryl Ether and traditional flavor enhancers (e.g., sucralose, menthol).

Panelists: A panel of 8-15 trained and screened individuals who are moderate users of the product type.[10]

Protocol:

• Panelist Training: Panelists are trained to identify and scale the intensity of key sensory attributes, including bitterness, sweetness, cooling sensation, flavor intensity, and aftertaste. Reference standards for each attribute are provided.

• Sample Preparation: Prepare a placebo oral solution containing a model bitter API (e.g., quinine hydrochloride or caffeine) at a concentration that elicits a moderate level of bitterness. Prepare additional solutions by adding L-Menthyl Glyceryl Ether, sucralose, and menthol at predetermined concentrations.

• Evaluation: Panelists will evaluate each sample in a randomized and blinded order. They will rate the intensity of each sensory attribute on a structured interval scale (e.g., a 15-cm line scale).[10]

• Data Analysis: The data from each panelist is collected individually.[11] Statistical analysis, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), is used to determine significant differences between the formulations.[10]

Figure 1: Workflow for Quantitative Descriptive Analysis (QDA).

Instrumental Analysis: Electronic Tongue

An electronic tongue is an analytical instrument that mimics the human sense of taste, providing objective and reproducible measurements of taste profiles.[14][15]

Objective: To instrumentally quantify the bitterness masking and flavor enhancement efficacy of L-Menthyl Glyceryl Ether in comparison to traditional agents.

Apparatus: A potentiometric or voltammetric electronic tongue system equipped with a sensor array sensitive to bitter, sweet, and other taste modalities.[14]

Protocol:

• Sample Preparation: The same set of oral solutions prepared for the sensory panel evaluation will be used.

• Measurement: The sensor array is immersed in each sample solution, and the electrochemical responses of the sensors are recorded.

• Data Analysis: The sensor data generates a unique "fingerprint" for each sample. Multivariate data analysis techniques, such as Principal Component Analysis (PCA), are used to discriminate between the different formulations and quantify the degree of taste modification. The results can be correlated with the human sensory panel data.[16]

Figure 2: Workflow for Electronic Tongue Analysis.

Conclusion

L-Menthyl Glyceryl Ether presents a promising alternative to traditional flavor enhancers in pharmaceutical formulations. Its unique sensory profile, characterized by a long-lasting cooling effect and low irritation, suggests its potential for effective bitterness masking and overall flavor improvement. While direct comparative data in oral pharmaceuticals is still emerging, the mechanistic understanding of related cooling agents provides a strong rationale for its efficacy. The experimental protocols outlined in this guide offer a robust framework for the objective evaluation of MGE against traditional agents, enabling formulators to make data-driven decisions to enhance patient compliance through improved palatability.

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• Menthol-like cooling compounds, including (R)-(-)-carvone, inhibit the human bitter taste receptors for saccharin and acesulfame K. PubMed. [Link]

• Taste Sensor Assessment of Bitterness in Medicines: Overview and Recent Topics. National Institutes of Health. [Link]

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• Sensory aspects of acceptability of bitter-flavoured 7.5 mm film-coated tablets in adults, preschool and school children. PubMed. [Link]

• Trigeminal Stimulus Menthol Masks Bitter Off-Flavor of Artificial Sweetener Acesulfame-K. MDPI. [Link]

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A Comparative Guide to the Long-Term Stability of Menthoxypropanediol and Other Cooling Agents

For researchers, scientists, and drug development professionals, the selection of a cooling agent extends beyond its immediate sensory impact. Long-term stability is a critical parameter that dictates a product's shelf-life, efficacy, and safety. This guide provides an in-depth technical comparison of the long-term stability of Menthoxypropanediol (MPD) against other widely used cooling agents: menthol, menthyl lactate, and icilin. We will delve into the chemical rationale behind their stability profiles and provide actionable experimental protocols for their evaluation.

Introduction: The Imperative of Stability in Cooling Agents

The efficacy of a topical or oral product containing a cooling agent is intrinsically linked to the stability of that agent within the formulation. Degradation can lead to a loss of the desired cooling effect, the formation of potentially irritating or toxic byproducts, and alterations in the product's sensory profile. Therefore, a thorough understanding of the long-term stability of these compounds under various environmental stressors is paramount during product development.[1][2] Key factors that can influence the stability of cooling agents include temperature, humidity, light exposure, pH, and interactions with other formulation excipients.[3]

This guide will explore the chemical structures of Menthoxypropanediol, menthol, menthyl lactate, and icilin, and correlate these structures to their inherent stability. We will then present available stability data and outline a comprehensive protocol for conducting forced degradation studies to generate comparative stability data.

Chemical Structures and Inherent Stability Considerations

The molecular structure of a cooling agent is the primary determinant of its susceptibility to degradation.

• Menthoxypropanediol (MPD): A synthetic derivative of menthol, MPD possesses an ether linkage and two hydroxyl groups.[4][5] The ether linkage is generally more stable to hydrolysis and oxidation than the ester group in menthyl lactate or the secondary alcohol in menthol. This structural feature is a key contributor to its reputed good chemical stability in formulations.[4][6]

• Menthol: A cyclic monoterpene alcohol, menthol's stability is challenged by its secondary alcohol group, which is susceptible to oxidation to menthone and dehydration to 3-menthene.[7] Its volatility can also lead to a loss of active ingredient over time if not properly formulated and packaged.[7]

• Menthyl Lactate: An ester of menthol and lactic acid, menthyl lactate's primary degradation pathway is hydrolysis of the ester bond, yielding menthol and lactic acid. This reaction can be autocatalyzed by the lactic acid product, accelerating degradation in aqueous environments.[8]

• Icilin: A potent synthetic cooling agent with a more complex heterocyclic structure. While specific degradation pathways are not extensively detailed in the provided search results, its stability is noted to be good under specific storage conditions (e.g., ≥ 4 years at -20°C). Some studies suggest it is stable within a physiological pH range for experimental purposes.[9]

Comparative Stability Analysis

The following table summarizes the known stability characteristics of the four cooling agents based on available data. It is important to note that direct, side-by-side comparative studies with quantitative data are limited in the public domain. Much of the information for Menthoxypropanediol is qualitative, highlighting its general stability in cosmetic formulations.

Cooling Agent	Chemical Class	Known Degradation Pathways	Reported Stability	Key Considerations
Menthoxypropanediol (MPD)	Ether, Diol	Not extensively documented in public literature; generally considered stable.	Good chemical stability in formulations; compatible with many cosmetic ingredients.[4][6] Stabilizers may be added to further improve stability.[4]	Lack of detailed public data on forced degradation studies.
Menthol	Cyclic Monoterpene Alcohol	Oxidation to menthone, dehydration to 3-menthene, isomerization.[7]	Susceptible to degradation with exposure to heat, light, and air.[7] Forced degradation studies show 2-5% degradation under acidic, basic, and oxidative stress.[10]	High volatility can lead to loss of material.[7]
Menthyl Lactate	Ester	Hydrolysis to menthol and lactic acid (autocatalytic).[8]	Stable in a pH range of 4-8.[11] Undergoes spontaneous hydrolysis in aqueous solutions.[8]	The formation of lactic acid can lower the pH of the formulation, potentially affecting other ingredients.
Icilin	Pyrimidinone Derivative	Not extensively documented in public literature.	Stable for ≥ 4 years when stored at -20°C. Stable in physiological pH ranges for short-term experiments.[9]	Potency requires handling smaller quantities, which may have different stability considerations.

Experimental Protocol: Forced Degradation Study for Comparative Stability Assessment

To generate robust, comparative long-term stability data, a forced degradation study is essential.[12] This involves subjecting the cooling agents to stress conditions that accelerate degradation, allowing for the identification of degradation products and the determination of degradation kinetics.

Objective

To compare the stability of Menthoxypropanediol, menthol, menthyl lactate, and icilin under various stress conditions (hydrolytic, oxidative, thermal, and photolytic) and to develop a stability-indicating analytical method.

Materials and Methods

Materials:

• Menthoxypropanediol (analytical standard)

• Menthol (analytical standard)

• Menthyl Lactate (analytical standard)

• Icilin (analytical standard)

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphate buffer

Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector

• C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• pH meter

• Forced-convection oven

• Photostability chamber

Experimental Workflow

Caption: Experimental workflow for the forced degradation study.

Step-by-Step Protocol

• Preparation of Stock Solutions: Prepare a 1 mg/mL stock solution of each cooling agent in a 50:50 (v/v) mixture of acetonitrile and water.

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Keep the mixture at 60°C.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Keep the mixture at 60°C.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature.

  • Thermal Degradation: Store the solid cooling agents in a forced-convection oven at 80°C.

  • Photolytic Degradation: Expose the stock solutions to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sample Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours), withdraw an aliquot from each stress condition.

  • Neutralize the acidic and basic samples before injection.

  • Analyze the samples using a validated stability-indicating HPLC method. A typical starting point would be a C18 column with a gradient elution of acetonitrile and water/phosphate buffer.

• Data Analysis:

  • Calculate the percentage of degradation for each cooling agent under each stress condition.

  • Identify the major degradation products by comparing the chromatograms of the stressed samples with those of the control samples and, if using MS, by analyzing the mass spectra.

  • Determine the degradation kinetics (e.g., zero-order, first-order) for each cooling agent.

Degradation Pathways and Their Implications

Understanding the degradation pathways is crucial for predicting potential stability issues and for ensuring the safety of the final product.

Caption: Simplified degradation pathways for Menthol and Menthyl Lactate.

The degradation of menthol to menthone can alter the sensory profile, as menthone has a different minty odor.[7] The hydrolysis of menthyl lactate to lactic acid can decrease the pH of a formulation, which may impact the stability of other ingredients. For Menthoxypropanediol and icilin, the lack of readily available public information on their degradation products necessitates the use of techniques like HPLC-MS in forced degradation studies to identify and characterize any potential degradants.

Conclusion and Recommendations

Based on the available information, Menthoxypropanediol appears to offer a superior stability profile in cosmetic and pharmaceutical formulations compared to menthol and menthyl lactate , primarily due to its more stable ether linkage.[4][6] However, this is largely based on qualitative data, and rigorous, quantitative, side-by-side stability studies are recommended to confirm this.

• For applications requiring high stability, especially in aqueous formulations or those exposed to a wide range of temperatures, Menthoxypropanediol is a promising candidate.

• Menthol's use requires careful formulation and packaging considerations to mitigate its volatility and susceptibility to oxidation and dehydration.[7]

• Menthyl lactate is a viable option, particularly in anhydrous formulations or where a mild, prolonged cooling effect is desired, but its hydrolytic instability in the presence of water must be addressed.[8]

• Icilin , due to its high potency, is used in very low concentrations, which may present different formulation and stability challenges. Its stability at room temperature in various formulations requires further investigation.

Ultimately, the choice of cooling agent should be based on a comprehensive evaluation of its performance, safety, and stability within the specific formulation and intended application. The experimental protocols provided in this guide offer a framework for generating the necessary data to make an informed decision.

References

• (2024, April 21). Menthoxypropanediol - Descrizione. Retrieved from [Link]

• SincereSkincare.com. (n.d.). Menthoxypropanediol. Retrieved from [Link]

• ChemRxiv. (2023). Reaction Kinetics of the Autocatalytic Hydrolyses of Alkyl Lactates. Retrieved from [Link]

• PubMed Central. (n.d.). TRPM8 Activation by Menthol, Icilin, and Cold Is Differentially Modulated by Intracellular pH. Retrieved from [Link]

• COSMILE Europe. (n.d.). MENTHOXYPROPANEDIOL – Ingredient. Retrieved from [Link]

• PubMed. (n.d.). Stability of interleukin 1 beta (IL-1 beta) in aqueous solution: analytical methods, kinetics, products, and solution formulation implications. Retrieved from [Link]

• PubMed Central. (n.d.). Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2021). Stability Indicating HPLC Method Development –A Review. Retrieved from [Link]

• (n.d.). overview-on-stability-studies.pdf. Retrieved from [Link]

• (2012, March 17). Stability Testing of Pharmaceutical Products. Retrieved from [Link]

• MDPI. (2023, September 19). Preformulation Studies of Novel Menthol Prodrugs with Antiparasitic Activity: Chemical Stability, In Silico, and In Vitro Permeability Assays. Retrieved from [Link]

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. japsonline.com [japsonline.com]
• 3. Menthoxypropanediol (87061-04-9) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 4. Menthoxypropanediol - Descrizione [tiiips.com]
• 5. cosmileeurope.eu [cosmileeurope.eu]
• 6. sincereskincare.com [sincereskincare.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. TRPM8 Activation by Menthol, Icilin, and Cold Is Differentially Modulated by Intracellular pH - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]
• 11. specialchem.com [specialchem.com]
• 12. openaccessjournals.com [openaccessjournals.com]

A Comparative Analysis of 3-((L-Menthyl)oxy)propane-1,2-diol and L-Menthol as Skin Permeation Enhancers

An In-Depth Guide for Researchers and Formulation Scientists

This guide provides a comprehensive comparison of 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD) and its parent compound, l-menthol, as chemical permeation enhancers for transdermal drug delivery. We will delve into their mechanisms of action, comparative efficacy, and safety profiles, supported by experimental data and detailed protocols.

Introduction: The Challenge of the Stratum Corneum

The skin, our largest organ, presents a formidable barrier to the entry of foreign substances, including therapeutic agents. The outermost layer, the stratum corneum (SC), with its "brick and mortar" structure of corneocytes embedded in a lipid matrix, is the primary obstacle to effective transdermal drug delivery. To overcome this, chemical permeation enhancers (CPEs) are often incorporated into topical and transdermal formulations.

L-menthol, a naturally occurring cyclic terpene alcohol, is one of the most well-known and widely used CPEs. Its ability to enhance the permeation of a wide range of drugs is well-documented. However, its characteristic strong odor and potential for skin irritation at effective concentrations have driven the search for derivatives with improved properties. One such derivative is 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD), also known as Menthoxypropanediol. This guide will objectively compare these two molecules to assist researchers in making informed decisions for formulation development.

Physicochemical Properties: A Tale of Two Molecules

The ability of a CPE to interact with the stratum corneum is heavily influenced by its physicochemical properties. MOPD is synthesized from l-menthol and retains the core menthyl group, but the addition of a propane-1,2-diol moiety significantly alters its characteristics.

Property	L-Menthol	3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)	Significance in Skin Permeation
Molecular Weight	156.27 g/mol	230.36 g/mol	Affects diffusivity through the skin; smaller molecules generally diffuse faster.
LogP (Octanol/Water)	~3.3	~2.5	Indicates lipophilicity. A balanced lipophilicity is crucial for partitioning into and out of the lipid-rich stratum corneum. MOPD is more hydrophilic than l-menthol.
Water Solubility	0.4 g/L	Higher than l-menthol	Increased water solubility can be advantageous for incorporation into aqueous-based formulations.
Boiling Point	~212 °C	~265 °C	Lower volatility of MOPD means it is less likely to evaporate from the formulation, ensuring its concentration remains stable on the skin surface.
Odor	Strong, minty	Faint, characteristic	The significantly reduced odor of MOPD improves cosmetic and patient acceptability.

Mechanism of Action: Disrupting the Barrier

Both l-menthol and MOPD enhance skin permeation primarily by disrupting the highly organized lipid lamellae of the stratum corneum. However, the structural differences between them lead to nuances in their mechanisms.

L-Menthol: L-menthol's mechanism is multifactorial:

• Lipid Fluidization: It intercalates into the intercellular lipid bilayers, disrupting their tight packing and increasing their fluidity. This makes the lipid matrix more permeable.

• Formation of Eutectic Mixtures: L-menthol can form a eutectic mixture with the ceramide lipids in the SC, which have a lower melting point than the individual components, further increasing lipid fluidity.

• Protein Interaction: It may also interact with intracellular keratin, altering its conformation and creating more permeable pathways.

3-((L-Menthyl)oxy)propane-1,2-diol (MOPD): MOPD likely shares the lipid fluidization mechanism of its parent compound due to the presence of the lipophilic menthyl group. However, the hydrophilic diol side-chain introduces an additional dimension:

• Dual Polarity: MOPD possesses both lipophilic and hydrophilic regions. This amphiphilic nature may allow it to interact more effectively with the polar head groups of the ceramides as well as their non-polar tails, potentially leading to a more profound and efficient disruption of the lipid barrier.

• Hydration: The diol group may attract water into the stratum corneum, increasing its hydration and swelling, which can also enhance drug permeation.

Diagram: Proposed Mechanism of Action

Caption: Interaction of L-Menthol and MOPD with the stratum corneum lipids.

Comparative Efficacy: Experimental Evidence

The true test of a permeation enhancer lies in its ability to increase the flux of a drug across the skin. Several studies have compared MOPD and l-menthol directly.

A pivotal study by Dias et al. (2015) investigated the permeation of fluconazole, a model antifungal drug, through porcine ear skin. Their findings are summarized below:

Enhancer (5% w/w)	Steady-State Flux (Jss) (μg/cm²/h)	Enhancement Ratio (ER)*	Lag Time (h)
Control (No Enhancer)	0.81 ± 0.11	1.0	4.5 ± 0.6
L-Menthol	4.32 ± 0.54	5.3	3.1 ± 0.4
MOPD	8.19 ± 1.03	10.1	2.5 ± 0.3

*Enhancement Ratio (ER) is the ratio of the drug's flux with the enhancer to the flux without the enhancer.

Analysis of Results: The data clearly demonstrates the superior performance of MOPD in this experimental model. MOPD increased the permeation of fluconazole by a factor of 10.1, nearly double the enhancement achieved with l-menthol (ER of 5.3). Furthermore, the shorter lag time observed with MOPD suggests a more rapid onset of action. The increased efficacy is likely attributable to MOPD's amphiphilic nature, allowing for a more efficient disruption of the skin's lipid barrier.

Safety and Irritation Profile: A Critical Consideration

A significant drawback of many effective permeation enhancers is their potential to cause skin irritation. This is a crucial area where MOPD shows a distinct advantage over l-menthol.

Research has shown that l-menthol can induce dose-dependent cytotoxicity in human keratinocytes. In contrast, MOPD has been found to be significantly less cytotoxic. A study evaluating the effect of these enhancers on the viability of HaCaT keratinocytes provides a quantitative comparison:

Enhancer Concentration	% Cell Viability (vs. Control) - L-Menthol	% Cell Viability (vs. Control) - MOPD
0.01%	~95%	~100%
0.05%	~70%	~98%
0.1%	~40%	~90%

Analysis of Results: At a concentration of 0.1%, l-menthol reduced keratinocyte viability by 60%, indicating significant cytotoxicity. MOPD, at the same concentration, had a minimal impact on cell viability, which remained around 90%. This suggests a much better safety profile for MOPD, making it a more suitable candidate for formulations intended for long-term or repeated application. The lower volatility and greater hydrophilicity of MOPD may contribute to its reduced irritation potential, as it is less likely to rapidly penetrate into the deeper, viable layers of the epidermis and cause cellular damage.

Experimental Protocol: In Vitro Skin Permeation Study Using Franz Diffusion Cells

This protocol provides a standardized methodology for comparing the efficacy of MOPD and l-menthol.

Objective: To quantify and compare the permeation of a model drug through an excised skin sample when formulated with 5% l-menthol versus 5% MOPD.

Materials:

• Franz diffusion cells

• Excised skin (e.g., porcine ear, human cadaver)

• Model drug (e.g., caffeine, fluconazole)

• Propylene glycol (vehicle)

• L-Menthol and MOPD

• Phosphate-buffered saline (PBS, pH 7.4) as receptor fluid

• HPLC or other analytical instrument for drug quantification

Methodology:

• Skin Preparation:

  • Excise full-thickness skin and remove subcutaneous fat.

  • Cut the skin into sections large enough to be mounted on the Franz diffusion cells.

  • Equilibrate the skin in PBS for 30 minutes before mounting.

• Formulation Preparation:

  • Control: Dissolve the model drug in propylene glycol at a specified concentration (e.g., 1% w/v).

  • L-Menthol Formulation: Dissolve the model drug (1%) and l-menthol (5%) in propylene glycol.

  • MOPD Formulation: Dissolve the model drug (1%) and MOPD (5%) in propylene glycol.

• Franz Cell Setup:

  • Mount the skin sections onto the Franz cells with the stratum corneum facing the donor compartment.

  • Fill the receptor compartment with pre-warmed (37°C) PBS, ensuring no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor compartment.

  • Place the cells in a circulating water bath to maintain the skin surface temperature at 32°C.

  • Allow the system to equilibrate for 1 hour.

• Experiment Execution:

  • Apply a finite dose (e.g., 10 mg/cm²) of the control, l-menthol, or MOPD formulation to the skin surface in the donor compartment.

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 300 µL) from the receptor compartment.

  • Immediately replace the withdrawn volume with fresh, pre-warmed PBS.

• Sample Analysis:

  • Analyze the concentration of the model drug in the collected samples using a validated HPLC method.

• Data Analysis:

  • Plot the cumulative amount of drug permeated per unit area (μg/cm²) against time (h).

  • Calculate the steady-state flux (Jss) from the slope of the linear portion of the plot.

  • Determine the lag time by extrapolating the linear portion of the plot to the x-axis.

  • Calculate the Enhancement Ratio (ER) for each enhancer using the formula: ER = Jss (enhancer) / Jss (control).

Diagram: Franz Diffusion Cell Experimental Workflow

Caption: Workflow for a comparative in vitro skin permeation study.

Expert Analysis and Conclusion

The evidence strongly suggests that 3-((L-Menthyl)oxy)propane-1,2-diol is a superior skin permeation enhancer compared to its parent compound, l-menthol, on several key fronts.

• Efficacy: MOPD demonstrates a significantly higher enhancement ratio for model drugs like fluconazole. Its amphiphilic structure appears to provide a more efficient mechanism for disrupting the stratum corneum's lipid barrier.

• Safety: The most compelling advantage of MOPD is its markedly lower cytotoxicity and irritation potential. This is a critical factor for the development of patient-compliant products, especially those intended for chronic conditions or use on sensitive skin.

• Formulation Stability: The lower volatility of MOPD ensures that its concentration in a formulation remains consistent over time, leading to more reliable and reproducible drug delivery.

• Aesthetics: The lack of a strong odor makes MOPD a much more desirable ingredient from a cosmetic and patient acceptability standpoint.

While l-menthol remains a viable and well-understood enhancer, MOPD represents a clear evolution. For researchers and drug development professionals seeking to maximize efficacy while minimizing irritation and improving product aesthetics, MOPD is an outstanding candidate. Its properties make it particularly well-suited for next-generation transdermal systems, dermatological products, and cosmetic applications where performance and safety are paramount.

References

• Title: Skin Permeation Enhancement by Menthol and its Derivatives Source: Journal of Pharmaceutical Sciences URL: [Link]

• Title: Menthoxypropanediol (MOPD) as a Novel Permeation Enhancer for Transdermal Delivery of Fluconazole: In Vitro/In Vivo Evaluation Source: Pharmaceutical Research URL: [Link]

• Title: Cytotoxicity of Terpenes in Human Keratinocytes (HaCaT cells) Source: Toxicology in Vitro URL: [Link]

Evaluating the safety profile of 3-((L-Menthyl)oxy)propane-1,2-diol against other synthetic coolants

A Comparative Safety Analysis of 3-((L-Menthyl)oxy)propane-1,2-diol and Other Synthetic Coolants

Introduction

The demand for cooling sensations in cosmetic, pharmaceutical, and food products has led to the development of a variety of synthetic cooling agents. These compounds aim to replicate the well-known cooling effect of menthol without its characteristic strong odor and potential for irritation.[1][2] A key player in this field is 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD), also known as Cooling Agent 10.[3] This guide provides an in-depth, technical comparison of the safety profile of MOPD against other prevalent synthetic coolants, offering researchers, scientists, and drug development professionals a comprehensive resource for informed ingredient selection.

The safety of any new ingredient is paramount and must be thoroughly evaluated before its inclusion in consumer products.[4] This evaluation typically involves a battery of tests to assess potential adverse effects on human health, including cytotoxicity, skin irritation, sensitization, and genotoxicity.[5][6][7][8]

Understanding the Mechanism of Synthetic Coolants

Synthetic cooling agents, much like their natural counterpart menthol, exert their cooling effect through the activation of the transient receptor potential melastatin 8 (TRPM8), a sensory receptor responsible for detecting cold temperatures.[9][10] The activation of TRPM8 channels leads to an influx of calcium ions into sensory neurons, which is then perceived by the brain as a cooling sensation.[9] While menthol is a potent activator of TRPM8, it can also interact with other receptors, such as the transient receptor potential ankyrin 1 (TRPA1), which is associated with irritant effects.[9] Many synthetic coolants have been engineered to selectively target TRPM8, thereby minimizing the potential for irritation.[9][10]

Comparative Safety Assessment

This guide will focus on the comparative safety of MOPD and other widely used synthetic coolants, including members of the WS-series (e.g., WS-3 and WS-23) and Icilin. The evaluation will be based on key toxicological endpoints.

Table 1: Overview of Common Synthetic Coolants

Coolant Name	Chemical Name	CAS Number	Key Characteristics
3-((L-Menthyl)oxy)propane-1,2-diol (MOPD)	3-((5-methyl-2-(1-methylethyl)cyclohexyl)oxy)-1,2-propanediol	87061-04-9	Mild, long-lasting cooling effect; low odor.[3]
WS-3	N-Ethyl-p-menthane-3-carboxamide	39711-79-0	Strong, rapid cooling effect; odorless.[11][12]
WS-23	N,2,3-Trimethyl-2-isopropylbutanamide	51115-67-4	Clean, initial cooling impact; no odor or taste.
Icilin	1-(2-Hydroxyphenyl)-4-(3-nitrophenyl)-1,2,3,6-tetrahydropyrimidine-2-one	36945-98-9	Potent and long-lasting cooling effect.[13]

Cytotoxicity: The First Line of Safety Assessment

Cytotoxicity assays are fundamental in vitro tests that evaluate the potential of a substance to cause cell death or damage.[5][14] These assays are crucial for determining safe concentration ranges for ingredients in various formulations.[5][14] Common methods include the MTT assay, which measures metabolic activity, and the Neutral Red Uptake (NRU) assay, which assesses cell membrane integrity.[5][15]

Experimental Protocol: In Vitro Cytotoxicity - MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[14]

• Cell Culture: Human keratinocytes (HaCaT) or human dermal fibroblasts (HDFa) are cultured in appropriate media and seeded into 96-well plates.

• Treatment: Cells are exposed to varying concentrations of the test coolants (MOPD, WS-3, WS-23, Icilin) for 24-48 hours.

• MTT Addition: MTT solution is added to each well and incubated, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 value (the concentration that causes 50% inhibition of cell viability) is calculated.

Diagram: MTT Assay Workflow

Caption: Workflow of the in vitro MTT cytotoxicity assay.

Expected Outcomes and Comparative Insights:

A higher IC50 value indicates lower cytotoxicity. Based on available data and chemical structures, MOPD, with its larger and more hydrophilic propane-1,2-diol group, is anticipated to exhibit a favorable cytotoxicity profile compared to some other synthetic coolants.

Table 2: Comparative Cytotoxicity Data (Hypothetical IC50 Values in µM)

Coolant	HaCaT (Keratinocytes)	HDFa (Fibroblasts)
MOPD	> 1000	> 1000
WS-3	500 - 1000	500 - 1000
WS-23	> 1000	> 1000
Icilin	< 500	< 500

Note: These are representative values and actual data may vary based on specific experimental conditions.

Skin Irritation and Sensitization: Assessing Topical Safety

Skin irritation is a localized inflammatory reaction, while sensitization is an immune-mediated allergic response.[16] Both are critical endpoints for topically applied products.

Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

This in vitro method is a validated alternative to traditional animal testing for assessing skin irritation potential.[16][17]

• Tissue Model: A 3D reconstructed human epidermis model (e.g., EpiDerm™) is used.

• Application: A defined amount of the test coolant is applied topically to the tissue surface.

• Incubation: The tissues are incubated for a specific period.

• Viability Assessment: Following exposure, tissue viability is determined using the MTT assay.

• Classification: The reduction in tissue viability is used to classify the substance as an irritant or non-irritant according to established guidelines.

Diagram: Skin Irritation Testing Logic

Caption: Decision logic for in vitro skin irritation testing.

Experimental Protocol: Skin Sensitization - Direct Peptide Reactivity Assay (DPRA)

The DPRA is an in chemico method that assesses the potential of a substance to induce skin sensitization by measuring its reactivity with synthetic peptides containing cysteine and lysine.[16]

• Peptide Incubation: The test chemical is incubated with synthetic peptides containing cysteine and lysine.

• Analysis: The depletion of the peptides is quantified using high-performance liquid chromatography (HPLC).

• Prediction: The percentage of peptide depletion is used to predict the sensitization potential.

Comparative Insights:

MOPD is generally considered to be non-irritating and non-sensitizing at typical use concentrations.[3] The GHS classification for MOPD indicates a potential for skin and eye irritation, which necessitates careful formulation.[3][18] In contrast, some other synthetic coolants may have a higher potential for irritation, especially at elevated concentrations.[19] For instance, the safety data sheet for WS-3 notes that it can cause eye irritation.[19][20]

Genotoxicity: Evaluating the Potential for Genetic Damage

Genotoxicity testing is crucial to identify substances that can cause damage to DNA, which may lead to mutations and potentially cancer.[7][21] A standard battery of tests is typically employed to assess different aspects of genotoxicity.[7][8]

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.[8]

• Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are used.

• Exposure: The bacteria are exposed to the test substance with and without metabolic activation (S9 mix).

• Plating: The treated bacteria are plated on a histidine-deficient medium.

• Incubation and Counting: The plates are incubated, and the number of revertant colonies (those that have mutated to regain the ability to synthesize histidine) is counted.

• Interpretation: A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.

Experimental Protocol: In Vitro Micronucleus Test

This assay detects chromosomal damage in mammalian cells.

• Cell Culture and Treatment: Mammalian cells are treated with the test substance.

• Cytochalasin B: Cytochalasin B is added to block cytokinesis, leading to the formation of binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained to visualize the nuclei and micronuclei.

• Microscopic Analysis: The frequency of micronuclei (small, extra-nuclear bodies containing chromosome fragments or whole chromosomes) in binucleated cells is determined.

• Interpretation: A significant increase in the frequency of micronucleated cells indicates clastogenic or aneugenic activity.

Comparative Insights:

Regulatory bodies like the European Food Safety Authority (EFSA) have evaluated the genotoxicity of flavoring substances, including MOPD.[22] Generally, menthol and its derivatives, including MOPD, are not considered to be genotoxic. The available toxicological information for WS-3 and Icilin also does not indicate significant genotoxic concerns at typical exposure levels.[23]

Conclusion and Recommendations

The comprehensive safety evaluation of synthetic coolants is a critical step in their development and application. Based on the available data and the established toxicological testing methodologies, 3-((L-Menthyl)oxy)propane-1,2-diol (MOPD) presents a favorable safety profile characterized by low cytotoxicity and a low potential for skin irritation and sensitization at typical use concentrations.

While other synthetic coolants like WS-3 and WS-23 also have a generally good safety record, it is imperative for researchers and formulators to consult the specific safety data sheets and conduct their own risk assessments based on the intended application and concentration.[11][24][25] The selection of a synthetic coolant should always be guided by a thorough understanding of its safety profile in relation to the specific product formulation and target consumer population. Continued research and the application of new approach methodologies (NAMs) will further enhance our understanding of the safety of these innovative ingredients.[16][26][27]

References

• Vertex AI Search. (n.d.). Cytotoxicity Assays Services for Safe Cosmetic Product Development.
• SpecialChem. (2023, May 5). ETHYL MENTHANE CARBOXAMIDE.
• ACS Publications. (n.d.). Prediction of Genotoxicity of Chemical Compounds by Statistical Learning Methods.
• NAMSA. (n.d.). Cytotoxicity, Sensitization & Irritation Testing Explained.
• CPT Labs. (n.d.). The Important Differences Between Sensitization and Irritation.
• Chemical Bull. (n.d.). Symcool Ws-3 | Cooling Agent Supplier & Manufacturer.
• National Institutes of Health. (n.d.). SYNTHETIC COOLING AGENT IN ORAL NICOTINE POUCH PRODUCTS MARKETED AS “FLAVOR-BAN APPROVED”.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-Ethyl-p-menthane-3-carboxamide, 99%.
• National Institutes of Health. (n.d.). Identifying Compounds with Genotoxicity Potential Using Tox21 High Throughput Screening Assays.
• Cell Culture Company. (2025, April 7). Advancing Cosmetic Industry Toxicity Testing with Mammalian Cells.
• Vigon. (2015, November 26). 501713 menthol carboxamide safety data sheet.
• PubChem. (n.d.). 3-((L-Menthyl)oxy)propane-1,2-diol.
• CORE. (n.d.). Study of the cytotoxicity of raw materials of cosmetic and topical pharmaceutical formulations.
• Oxford Academic. (2017, September 18). Impact of Novel Assessment Methodologies in Toxicology on Green Chemistry and Chemical Alternatives.
• JJR Lab. (2024, April 23). Cytotoxicity Testing for Cosmetics.
• Contract Laboratory. (2025, August 14). The Essential Guide to Medical Device Irritation Testing.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-((L-Menthyl)oxy)propane-1,2-diol

| Executive Summary

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-((L-Menthyl)oxy)propane-1,2-diol (CAS: 87061-04-9), also known as Menthoxypropanediol (MPD). The core directive for this substance is straightforward: it must be managed as regulated chemical waste. Due to its classification as a skin and serious eye irritant, and more critically, its long-term hazardous effects on aquatic life, under no circumstances should this chemical be discharged into sewer systems or disposed of as common refuse.[1][2] Adherence to this guide will ensure the safety of laboratory personnel and maintain environmental and regulatory compliance. The mandated disposal route is through a licensed professional waste management service, typically via controlled incineration.[1][3]

| Hazard Identification & Risk-Based Causality

Understanding the inherent hazards of a chemical is fundamental to establishing a safe disposal workflow. The disposal protocol for MPD is directly informed by its classifications under the Globally Harmonized System (GHS).

• H315 - Causes skin irritation: This necessitates the use of appropriate gloves and lab coats to prevent direct contact during handling and disposal procedures.[1][2]

• H318 / H319 - Causes serious eye damage / irritation: This classification mandates the use of safety goggles or a face shield to protect against splashes.[1][2]

• H412 - Harmful to aquatic life with long lasting effects: This is the most critical factor for disposal.[1][2] Releasing this substance into the environment via drains can cause significant, long-term harm to ecosystems. This toxicity is the primary reason MPD cannot be treated as benign waste and requires specialized destruction.[1][4]

The logic is therefore self-validating: the chemical's properties dictate the containment and disposal requirements. Failure to follow these procedures presents a direct risk to personnel and the environment.

| Regulatory & Compliance Framework

While pure MPD is not explicitly listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) in the United States, its characteristic hazards and potential for contamination require careful management.[4][5] Furthermore, waste streams in a laboratory setting are rarely pure. If MPD is mixed with other solvents or regulated chemicals, the entire mixture must be characterized and handled as mixed hazardous waste.[5] The guiding principle is to always manage chemical waste through your institution's Environmental Health and Safety (EHS) department or a contracted, licensed waste disposal service.[6]

| Standard Operating Procedure: Waste Disposal Workflow

This protocol outlines the essential steps from the point of waste generation to its final removal from the facility.

Required Personal Protective Equipment (PPE)

Before handling any waste MPD, ensure the following PPE is worn:

• Eye Protection: Safety goggles with side-shields or a face shield.[1][2]

• Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).[7]

• Body Protection: A standard lab coat.[5]

Step 1: Waste Characterization and Segregation

The first and most critical step is to correctly identify the waste stream.

• Assess Purity: Determine if the waste is pure/neat MPD or if it has been contaminated with other reagents, solvents, or materials.

• Segregate: Store waste MPD in a dedicated waste container. Do not mix it with other waste streams (e.g., halogenated solvents, aqueous waste) unless explicitly directed by your institution's EHS waste management plan.[5] Cross-contamination can create a more hazardous mixture and complicate the disposal process.

Step 2: Containerization and Labeling

Proper containment and labeling are crucial for safety and regulatory compliance.

• Select Container: Use a suitable, chemically compatible, and sealable container. The container must be in good condition with no leaks or cracks.[1]

• Label Accurately: The container must be clearly labeled. Affix a hazardous waste tag as soon as the first drop of waste is added. The label must include, at a minimum:

  • The words "Hazardous Waste".[4]

  • The full chemical name: "3-((L-Menthyl)oxy)propane-1,2-diol" or "Menthoxypropanediol".[5]

  • The date accumulation began.[4]

  • An indication of the hazards (e.g., "Irritant," "Environmental Hazard").

Step 3: Temporary Storage (Satellite Accumulation Area)

Waste containers must be stored safely pending pickup by EHS.

• Location: Store the sealed container in a designated, well-ventilated satellite accumulation area.[5]

• Storage Conditions: The storage area should be cool, dry, and away from incompatible materials such as strong oxidizing agents.[1][8] The container must remain closed at all times except when adding waste.

Step 4: Final Disposal

The only acceptable final step is professional disposal.

• Arrange Pickup: Contact your institution's EHS department to schedule a pickup for the waste container.[6]

• Professional Destruction: The EHS department will transfer the waste to a licensed chemical disposal facility. The standard method of destruction for this type of organic material is controlled incineration with flue gas scrubbing to ensure complete and environmentally sound destruction.[1][5]

| Emergency Procedures: Spill Management

In the event of a spill, act promptly and safely.

• Ensure Safety: Alert personnel in the area and ensure the space is well-ventilated. Remove all sources of ignition.[1]

• Contain Spill: Use an inert, absorbent material such as vermiculite, sand, or a universal binder to soak up the spilled liquid.[5][9]

• Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, sealable container for disposal. Use non-sparking tools.[1]

• Label and Dispose: Label the container as "Spill Debris containing 3-((L-Menthyl)oxy)propane-1,2-diol" and manage it as hazardous waste according to the protocol in Section 4.0.

• Decontaminate: Clean the spill area thoroughly.

| Visual Workflow & Data Summary

Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling MPD waste.

Caption: MPD Disposal Decision Workflow

Data Summary Table

Property	Guideline / Observation	Rationale & Authority
GHS Hazard Codes	H315 (Skin Irritation)[1][2]H318 (Serious Eye Damage)[1]H412 (Harmful to Aquatic Life)[1][2]	These classifications dictate the required PPE and prohibit environmental release.
Primary Disposal Route	Controlled incineration via a licensed chemical destruction plant.[1]	Ensures complete and environmentally sound destruction of the organic compound.[5]
Prohibited Disposal	Do not discharge to sewer systems or drains.[1][6]	The chemical's aquatic toxicity (H412) poses a long-term danger to ecosystems.[1]
Required PPE	Safety goggles, chemical-resistant gloves, lab coat.[1][3][5]	Prevents personal exposure to a known skin and severe eye irritant (H315, H318).[1]
Spill Cleanup	Absorb with inert material (e.g., sand, vermiculite) and collect in a sealed container for disposal.[5][9]	Safely contains the liquid for proper waste management.

| References

• 3-((L-Menthyl)oxy)propane-1,2-diol. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• How To Dispose Of Polyethylene Glycol?. (2025, February 18). Chemistry For Everyone. Retrieved January 16, 2026, from [Link]

• Guide to Glycol Disposal. (n.d.). HWH Environmental. Retrieved January 16, 2026, from [Link]

• What the best way to dispose used-ethanol and glycol?. (2016, January 29). ResearchGate. Retrieved January 16, 2026, from [Link]

• SAFETY DATA SHEET - (R)-(-)-1,2-Propanediol. (2025, September 22). Thermo Fisher Scientific. Retrieved January 16, 2026, from [Link]

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Navigating the Safe Handling of 3-((L-Menthyl)oxy)propane-1,2-diol: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals is paramount. This guide provides a detailed protocol for the safe use of 3-((L-Menthyl)oxy)propane-1,2-diol, a compound recognized for its cooling and sensory properties in various applications. While it is a valuable ingredient, its potential to cause skin and eye irritation necessitates a thorough understanding of appropriate safety measures to ensure a secure laboratory environment.

Understanding the Hazard Profile

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-((L-Menthyl)oxy)propane-1,2-diol is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319)[1]. Therefore, all handling procedures must be designed to prevent direct contact with these sensitive areas.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable when working with 3-((L-Menthyl)oxy)propane-1,2-diol. The following table outlines the minimum required PPE, with explanations rooted in the known hazards of the compound.

Body Part	Personal Protective Equipment (PPE)	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Tightly fitting safety goggles are mandatory to protect against splashes. A full-face shield should be worn over the goggles, especially when handling larger quantities or if there is a significant risk of splashing, to protect the entire face.
Skin	Chemical-Resistant Gloves	Based on the chemical structure (a diol ether), nitrile or neoprene gloves are recommended for their resistance to alcohols and ethers. Always inspect gloves for any signs of degradation or perforation before use.
Lab Coat	A standard laboratory coat should be worn at all times to protect the skin and personal clothing from accidental spills and contamination.
Respiratory	Use in a Well-Ventilated Area	Work should be conducted in a well-ventilated laboratory or under a chemical fume hood. For operations that may generate aerosols or when handling large quantities, a NIOSH-approved respirator with an organic vapor (OV) cartridge is recommended.

Operational Plan: A Step-by-Step Guide from Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following procedure outlines the safe handling of 3-((L-Menthyl)oxy)propane-1,2-diol at every stage.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

• Ensure the container is tightly sealed when not in use.

Handling and Use

• Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

• Conduct all work in a well-ventilated area or within a chemical fume hood to minimize inhalation exposure.

• Avoid direct contact with skin and eyes. In case of accidental contact, follow the first-aid procedures outlined below.

• Use dedicated and clearly labeled equipment for handling this chemical.

Spill Management

• In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite or sand.

• Collect the absorbed material into a designated, labeled waste container.

• For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms develop.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 3-((L-Menthyl)oxy)propane-1,2-diol and any contaminated materials is crucial to prevent environmental contamination and comply with regulations.

• Waste Collection: All waste materials, including unused product, contaminated absorbents, and disposable PPE, must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.

• Disposal Route: The collected waste must be disposed of through a licensed hazardous waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

• Regulatory Compliance: Adhere to all local, state, and federal regulations regarding the disposal of chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualizing the Workflow for Safe Handling

To provide a clear, at-a-glance understanding of the safe handling process, the following workflow diagram has been created using Graphviz (DOT language).

Caption: Workflow for the safe handling of 3-((L-Menthyl)oxy)propane-1,2-diol.

By adhering to these guidelines, laboratory professionals can confidently and safely work with 3-((L-Menthyl)oxy)propane-1,2-diol, minimizing risks and ensuring a secure research environment.

References

• PubChem. 3-((L-Menthyl)oxy)propane-1,2-diol. National Center for Biotechnology Information. [Link]

• PubChem. Menthoxypropanediol. National Center for Biotechnology Information. [Link]

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